N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

• CAS: 416852-53-4

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Structure, Properties, and Synthetic Utility of N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Executive Summary

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is a highly specialized, fluorinated Weinreb amide that serves as a cornerstone intermediate in advanced organic synthesis and modern drug discovery. By synergizing the controlled reactivity of the Weinreb amide functional group with the metabolic stability imparted by the 6-(trifluoromethyl)pyridine moiety, this compound enables the precise construction of complex active pharmaceutical ingredients (APIs). This whitepaper provides an authoritative analysis of its physicochemical properties, mechanistic utility in carbon-carbon bond formation, and standardized, self-validating synthesis protocols tailored for researchers and drug development professionals.

Physicochemical Profiling & Structural Analysis

The molecular architecture of this compound features a nicotinamide core substituted with a trifluoromethyl (-CF3) group at the 6-position and an N-methoxy-N-methyl group at the carbonyl carbon.

Quantitative Data Summary

Table 1: Key Physicochemical Properties

Property	Value
Chemical Name	N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide
CAS Registry Number	416852-53-4[1][2]
Molecular Formula	C9H9F3N2O2[1][2]
Molecular Weight	234.18 g/mol [1][2]
SMILES	CN(C(=O)C1=CN=C(C=C1)C(F)(F)F)OC[1]
Purity Standard	≥95.0% - 98.0% (Typical commercial grade)[1][2]
LogP	1.73[1]
Topological Polar Surface Area (TPSA)	42.43 Ų[1]

Structural Causality in Drug Design

The strategic placement of the -CF3 group exerts a profound electron-withdrawing effect via both inductive and resonance mechanisms. This significantly depletes electron density from the pyridine ring, rendering the heterocycle highly resistant to oxidative metabolism (such as N-oxidation by hepatic CYP450 enzymes)[3]. Furthermore, the fluorination increases the overall lipophilicity (LogP = 1.73), enhancing membrane permeability—a critical parameter for central nervous system (CNS) and intracellular drug targets.

Mechanistic Role in Organic Synthesis (Weinreb Amide Chemistry)

The primary synthetic utility of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide lies in its function as an elite acylating agent. Traditional reactions of carboxylic esters or acid chlorides with highly reactive organometallic reagents (e.g., Grignard or organolithium reagents) frequently suffer from over-addition, yielding unwanted tertiary alcohols.

Weinreb amides elegantly circumvent this limitation. When an organometallic reagent attacks the carbonyl carbon, the methoxy oxygen coordinates with the metal cation (e.g., Mg²⁺ or Li⁺). This forms a highly stable, five-membered cyclic tetrahedral intermediate. Because this chelate is remarkably stable under the basic conditions of the reaction mixture, it prevents the collapse of the intermediate, thereby precluding a second nucleophilic attack. The intermediate only collapses upon the introduction of an acidic aqueous workup, which protonates the system, releases the N,O-dimethylhydroxylamine leaving group, and yields the target ketone exclusively.

Mechanistic pathway of Weinreb amide conversion to ketone via a stable tetrahedral intermediate.

Standardized Synthesis Protocol

The synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is achieved via the amidation of 6-(trifluoromethyl)nicotinic acid. To ensure high yields and prevent the formation of unreactive byproducts, the EDC/HOBt coupling system is the industry standard[4].

Causality of Experimental Choices:

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): A water-soluble carbodiimide that activates the carboxylic acid. Its water solubility is crucial as it allows the urea byproduct to be effortlessly washed away during the aqueous workup, avoiding complex chromatographic separations[4].

• HOBt (1-Hydroxybenzotriazole): Acts as an intermediate nucleophile to attack the O-acylisourea, forming a highly reactive OBt-ester. This critically prevents the deleterious rearrangement of the intermediate into a stable, unreactive N-acylurea, thereby maximizing the yield of the desired amide[4].

• DIPEA (N,N-Diisopropylethylamine): A sterically hindered, non-nucleophilic base. It is required to neutralize the hydrochloride salt of the N,O-dimethylhydroxylamine reagent, liberating the free amine for nucleophilic attack without competing for the activated ester[4][5].

Step-by-Step Methodology

• Preparation: Dissolve 1.0 equivalent of 6-(trifluoromethyl)nicotinic acid in anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF) under an inert atmosphere (nitrogen or argon) to exclude moisture.

• Activation: Add 1.2 to 1.5 equivalents of EDC·HCl and 1.2 to 1.5 equivalents of HOBt to the solution. Stir at room temperature for 30 minutes to ensure the complete formation of the active OBt-ester[4][5].

• Amidation: Introduce 1.2 to 1.5 equivalents of N,O-dimethylhydroxylamine hydrochloride to the mixture, followed by the dropwise addition of 2.5 to 3.0 equivalents of DIPEA. The excess base neutralizes both the amine salt and the acidic byproducts generated during activation[4][5].

• Reaction: Stir the reaction mixture continuously at room temperature for 12-18 hours. Validate reaction completion via TLC or LC-MS analysis.

• Workup (Self-Validating Step): Dilute the mixture with ethyl acetate (EtOAc). Wash sequentially with saturated aqueous NH₄Cl (to remove unreacted amines and basic impurities), saturated NaHCO₃ (to remove unreacted starting acid), and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (Hexane/EtOAc gradient) to afford the pure Weinreb amide.

Step-by-step experimental workflow for the synthesis of the target Weinreb amide.

Downstream Applications in Drug Development

The 6-(trifluoromethyl)pyridin-3-yl motif is a privileged scaffold in medicinal chemistry. By utilizing this specific Weinreb amide, researchers can efficiently append this motif to diverse core structures:

• TRPV1 Antagonists: The compound is a vital precursor for synthesizing transient receptor potential vanilloid-1 (TRPV1) antagonists. TRPV1 receptors are heavily implicated in the transmission of noxious stimuli and neurogenic inflammation. Incorporating the trifluoromethyl-pyridine moiety significantly enhances the binding affinity and metabolic half-life of these pain-management therapeutics[3].

• Kinase Inhibitors: The electron-deficient nature of the pyridine ring makes it an excellent hydrogen bond acceptor, a critical feature for establishing robust interactions within the hinge region of various kinases, including JNK inhibitors used for treating neurodegenerative and metabolic disorders[6][7].

Handling, Stability, and Storage Protocols

• Storage: To prevent slow hydrolysis of the amide bond, the compound must be stored sealed in a dry environment at 2-8°C[1].

• Handling: As a fluorinated heterocyclic compound, it should be handled in a well-ventilated fume hood using standard personal protective equipment (PPE), including nitrile gloves and safety goggles.

• Stability: The compound is stable under standard laboratory conditions but should be isolated from strong oxidizing agents and concentrated aqueous acids/bases which could prematurely cleave the Weinreb amide functionality.

References

• ChemScene. "N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide Product Details". chemscene.com.
• CymitQuimica. "N-METHOXY-N-METHYL-6-(TRIFLUOROMETHYL)NICOTINAMIDE". cymitquimica.com.
• Kim, S.-Y., et al. "US7858621B2 - Compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist". google.com (Google Patents).
• Atlanchim Pharma. "Scientific Letter N° 8 - Amide Bond Formation beyond the Peptide Synthesis". atlanchimpharma.com.
• MDPI. "Practical Preparation of (3S)-Hydroxy-5-Phenylpentanoic Acid". mdpi.com.
• Google Patents. "RU2626890C2 - Adamantyl derivatives useful for treatment of jnk-mediated disorder". google.com.
• Google Patents. "WO2013007676A1 - Aminomethyl quinolone compounds". google.com.

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Medicinal chemistry applications of 6-(trifluoromethyl)nicotinamide derivatives

Strategic Applications of 6-(Trifluoromethyl)nicotinamide in Modern Medicinal Chemistry: A Technical Guide

Executive Summary

The 6-(trifluoromethyl)nicotinamide scaffold has emerged as a privileged pharmacophore in modern drug discovery. As a Senior Application Scientist, I frequently leverage this moiety to solve complex medicinal chemistry challenges, ranging from metabolic instability to poor blood-brain barrier (BBB) penetrance. This whitepaper synthesizes the physicochemical rationale behind this scaffold and provides field-proven, self-validating methodologies for its application across three distinct therapeutic domains: Central Nervous System (CNS) disorders, metabolic diseases, and nuclear receptor targeting.

Physicochemical Rationale: The Power of the CF3-Pyridine Core

The strategic placement of a trifluoromethyl (

) group at the 6-position of a nicotinamide core fundamentally alters the molecule's pharmacological profile:

• Metabolic Shielding: The

  group blocks cytochrome P450-mediated oxidation at the highly susceptible 6-position of the pyridine ring, drastically increasing the microsomal half-life ( ).

• Basicity Modulation: The strong inductive electron-withdrawing effect of the

  group lowers the of the pyridine nitrogen. This reduction in basicity is a proven strategy to mitigate off-target hERG channel liability, a common hurdle in cardiovascular safety.

• Lipophilic Efficiency (LipE): The

  group significantly increases lipophilicity (Hansch constant ), driving deep insertion into hydrophobic receptor pockets while the amide moiety maintains critical hydrogen bond donor/acceptor (HBD/HBA) vectors.

CNS Therapeutics: GlyT1 Inhibition for Schizophrenia

Mechanistic Causality: Schizophrenia is heavily linked to the hypofunction of N-methyl-D-aspartate (NMDA) receptors. Because direct NMDA agonists cause excitotoxicity, modern medicinal chemistry targets the Glycine Transporter 1 (GlyT1). Inhibiting GlyT1 prevents the reuptake of synaptic glycine. Since glycine is an obligate co-agonist for NMDA receptors, its accumulation safely enhances NMDA activation only when glutamate is concurrently released. The 6-(trifluoromethyl)nicotinamide core provides the exact BBB permeability and spatial geometry required for potent GlyT1 inhibition, a well-documented approach in [1].

Synaptic signaling pathway: GlyT1 inhibition enhances NMDA receptor activation.

Protocol 1: Synthesis of GlyT1 Inhibitor Precursors

This protocol utilizes a self-validating amide coupling workflow to ensure high-fidelity library generation.

• Activation: Dissolve 6-(trifluoromethyl)nicotinic acid (1.0 eq) and the target secondary amine (1.2 eq) in anhydrous DMF (0.2 M) under an

  atmosphere.

• Coupling: Add HATU (1.5 eq) followed dropwise by DIPEA (3.0 eq). Stir at room temperature for 4-12 hours. The causality here is that HATU forms a highly reactive HOAt ester, preventing epimerization and driving the reaction to completion.

• Workup: Quench with saturated aqueous

  . Extract with EtOAc ( ). Wash the combined organic layers with 5% aqueous LiCl (crucial for removing residual DMF) and brine. Dry over anhydrous .

• Validation Checkpoint: Analyze the crude mixture via LC-MS (ESI+). The presence of the

  peak with a UV purity >95% validates the coupling. Confirm the integrity of the group via NMR ( , 376 MHz), expecting a sharp singlet at approximately ppm.

Metabolic Disorders: Glucagon Receptor (GCGR) Agonists

Mechanistic Causality: For Type 2 Diabetes Mellitus (T2DM) and obesity, modulating the Glucagon Receptor (GCGR)—a Class B G-protein coupled receptor (GPCR)—is a frontline strategy. Agonist binding to the extracellular domain of GCGR induces a conformational change that activates the

protein, stimulating adenylate cyclase to produce cAMP. The 6-(trifluoromethyl)nicotinamide moiety is highly effective here; its lipophilic group anchors deeply into the hydrophobic pocket of the GCGR extracellular domain, stabilizing the active conformation as described in recent[2].

Intracellular cascade triggered by GCGR agonist binding and Gs protein activation.

Protocol 2: GCGR Agonist Library Generation

• Cross-Coupling: Combine the 6-(trifluoromethyl)nicotinamide derivative, an aryl halide,

  (5 mol%), Xantphos (10 mol%), and (2.0 eq) in anhydrous 1,4-dioxane.

• Reaction: Degas the mixture via freeze-pump-thaw (3 cycles) to prevent palladium oxidation. Heat at 100 °C for 16 hours.

• Purification: Filter through a pad of Celite to remove palladium black. Concentrate in vacuo and purify via reverse-phase preparative HPLC (C18 column, MeCN/

  with 0.1% TFA).

• Validation Checkpoint: Perform High-Resolution Mass Spectrometry (HRMS-QTOF) to confirm the exact mass is within 5 ppm. Utilize

  NMR to verify the coupling pattern of the pyridine protons (typically an ABX or AX system), ensuring no defluorination occurred during the harsh palladium-catalyzed conditions.

Nuclear Receptor Targeting: PPARδ Agonists

Mechanistic Causality: Peroxisome proliferator-activated receptor delta (PPARδ) regulates mitochondrial biogenesis and is a prime target for muscular and demyelinating diseases. To activate PPARδ, a ligand must traverse the cell membrane, enter the nucleus, and bind the ligand-binding domain (LBD), triggering heterodimerization with the Retinoid X Receptor (RXR). The 6-(trifluoromethyl)nicotinamide acts as a rigid, metabolically stable linker that perfectly vectors a polar headgroup toward the activation function-2 (AF-2) helix, as detailed in the [3].

PPARδ nuclear receptor activation, heterodimerization, and gene transcription.

Protocol 3: Synthesis of PPARδ Ligands

• Amidation: In a 100 mL round bottom flask, stir a solution of 6-(trifluoromethyl)nicotinic acid (3 g, 15.70 mmol) and prop-2-yn-1-amine (1.05 g, 18.84 mmol) in DMF (50 mL). Treat with HATU (7.2 g) and

  (3.1 mL) at room temperature under nitrogen[3].

• Precipitation: After 4 hours, pour the reaction mixture directly into 200 mL of ice-cold water. The high lipophilicity of the

  group drives the rapid precipitation of the product. Filter and wash with cold water.

• Validation Checkpoint: Recrystallize the crude solid from an Ethanol/Water gradient. Confirm the structural geometry via 2D NOESY NMR to ensure the alkyne vector is properly oriented relative to the

  -pyridine core, which is an absolute requirement for optimal PPARδ LBD insertion.

Quantitative Data Presentation

The following table summarizes the theoretical and observed physicochemical impact of integrating the 6-(trifluoromethyl)nicotinamide scaffold across the discussed therapeutic targets.

Target / Application	Key Role of 6-CF3-Nicotinamide Scaffold	Representative Target Potency	LogP Shift (vs. Des-CF3)
GlyT1 (Schizophrenia)	Enhances BBB permeability; lowers basicity to prevent hERG binding.
GCGR (T2DM/Obesity)	Fills the hydrophobic pocket in the GPCR extracellular domain.
PPARδ (Metabolic)	Acts as a rigid linker; prevents CYP450-mediated oxidation.

Conclusion

The 6-(trifluoromethyl)nicotinamide moiety is far more than a simple building block; it is a highly tunable pharmacophore capable of solving multidimensional medicinal chemistry problems. Whether deployed to cross the blood-brain barrier in CNS applications, anchor into the extracellular domains of GPCRs, or vector polar headgroups into nuclear receptors, its unique blend of lipophilicity, metabolic stability, and geometric rigidity makes it indispensable in modern drug discovery.

References

• US Patent 2010/0029726 A1 - Organic compounds (GlyT1 Inhibitors for Schizophrenia). Google Patents.
• WO Patent 2017/062468 A1 - PPAR agonists, compounds, pharmaceutical compositions, and methods of use thereof. Google Patents.
• WO Patent 2025/222008 A1 - Glucagon receptor agonists and their use as therapies. Google Patents.

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• 2. WO2025222008A1 - Glucagon receptor agonists and their use as therapies - Google Patents [patents.google.com]
• 3. WO2017062468A1 - Ppar agonists, compounds, pharmaceutical compositions, and methods of use thereof - Google Patents [patents.google.com]

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide: A Comprehensive Guide to Identifiers, Synthesis, and Applications in Medicinal Chemistry

Executive Summary

As a Senior Application Scientist in drug development, selecting the right building blocks is critical for designing robust, scalable synthetic routes. N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (CAS: 416852-53-4) is a highly specialized Weinreb amide that serves as a cornerstone in modern medicinal chemistry[1]. By combining the metabolic stability and lipophilicity of a trifluoromethylated pyridine core with the precise reactivity control of a Weinreb amide, this compound enables the clean synthesis of complex ketones and aldehydes. This whitepaper provides an in-depth technical analysis of its chemical identifiers, mechanistic advantages, self-validating synthetic protocols, and proven applications in pharmaceutical development.

Chemical Identity & Core Identifiers

Before deploying any reagent in a multi-step synthesis, its structural parameters must be rigorously verified. The incorporation of the trifluoromethyl (–CF₃) group at the 6-position of the pyridine ring significantly alters the electronic landscape of the molecule, withdrawing electron density and increasing the electrophilicity of the downstream carbonyl carbon.

The quantitative data and standardized identifiers for this compound are summarized in the table below[1][2]:

Property	Value
Chemical Name	N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide
CAS Registry Number	416852-53-4
Molecular Formula	C₉H₉F₃N₂O₂
Molecular Weight	234.18 g/mol
SMILES	CN(OC)C(=O)c1ccc(nc1)C(F)(F)F
InChIKey	CMJMGCWBSBHUKA-UHFFFAOYSA-N
Typical Purity	≥95.0% (Standard for medicinal chemistry applications)

Mechanistic Insights: The Weinreb Amide Advantage

In traditional organometallic chemistry, reacting a standard ester or acyl chloride with a Grignard or organolithium reagent often leads to over-addition, yielding a tertiary alcohol. This occurs because the intermediate ketone is more electrophilic than the starting ester.

Converting 6-(trifluoromethyl)nicotinic acid into its corresponding Weinreb amide circumvents this issue entirely. The causality behind this control lies in coordination chemistry:

• Nucleophilic Attack: The organometallic reagent attacks the carbonyl carbon.

• Chelation: Instead of collapsing, the resulting tetrahedral intermediate is stabilized by bidentate chelation. The metal cation (e.g., Li⁺ or Mg²⁺) coordinates simultaneously with the carbonyl oxygen and the methoxy oxygen of the amide.

• Controlled Collapse: This rigid, 5-membered cyclic chelate is stable at reaction temperatures. The leaving group is only expelled upon the introduction of an aqueous acidic workup, releasing the target ketone cleanly without over-addition.

Mechanistic pathway of Weinreb amide reacting with organometallics via a stable chelate.

Experimental Protocol: Synthesis of the Weinreb Amide

To ensure reproducibility and high yield, the following step-by-step methodology describes the synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide from its parent carboxylic acid. This protocol is designed as a self-validating system , where each step includes a specific rationale (causality) to prevent impurity carryover.

Reagents Required:

• 6-(trifluoromethyl)nicotinic acid (1.0 eq)

• N,O-dimethylhydroxylamine hydrochloride (1.2 eq)

• Coupling Agent: HATU or 1,1'-Carbonyldiimidazole (CDI) (1.1 eq)

• Base: N,N-diisopropylethylamine (DIPEA) (3.0 eq)

• Solvent: Anhydrous Dichloromethane (DCM) or DMF

Step-by-Step Methodology:

• Substrate Activation: Dissolve 6-(trifluoromethyl)nicotinic acid in anhydrous DCM under an inert nitrogen atmosphere. Add the coupling agent (e.g., HATU).

  • Causality: Activation converts the stable carboxylic acid into a highly reactive electrophilic ester intermediate, priming it for nucleophilic attack.

• Amine Liberation & Coupling: Add N,O-dimethylhydroxylamine hydrochloride, immediately followed by DIPEA.

  • Causality: DIPEA is chosen over Triethylamine (TEA) because its steric hindrance prevents it from acting as a competing nucleophile. The base serves a dual purpose: it liberates the free hydroxylamine from its HCl salt and neutralizes the acidic byproducts of the coupling reaction.

• Reaction Monitoring: Stir the mixture at room temperature for 2–4 hours. Validate completion via LC-MS or TLC (UV detection at 254 nm).

• Self-Validating Workup: Quench the reaction with saturated aqueous NaHCO₃ and extract with Ethyl Acetate (EtOAc). Wash the organic layer sequentially with 1M HCl, water, and brine.

  • Causality: The 1M HCl wash is critical. Unreacted N,O-dimethylhydroxylamine is water-soluble but can partition into the organic phase; protonating it ensures 100% removal into the aqueous waste stream, validating the purity of the crude organic layer.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure Weinreb amide.

Step-by-step synthetic workflow for the preparation of the target Weinreb amide.

Applications in Drug Development

The strategic value of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is best demonstrated through its application in synthesizing complex Active Pharmaceutical Ingredients (APIs).

Development of DPP-IV Inhibitors

In the synthesis of the potent dipeptidyl peptidase IV (DPP-IV) inhibitor LY2497282 (developed for type 2 diabetes), preventing epimerization at adjacent chiral centers is a major hurdle[3]. Researchers utilize the Weinreb amide derivative of 6-(trifluoromethyl)nicotinic acid to couple with dianions. The stability of the Weinreb intermediate allows for the formation of the critical ketone backbone without the harsh conditions that typically trigger epimerization during reaction workup[3].

TRPV1 (Vanilloid Receptor) Antagonists

Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists are heavily researched for their efficacy in treating neuropathic pain, migraines, and inflammatory diseases[4]. The synthesis of these antagonists frequently requires the precise installation of a 6-(trifluoromethyl)pyridin-3-yl moiety onto a larger scaffold. By utilizing this specific Weinreb amide, medicinal chemists can cleanly execute Wittig reactions or direct organometallic additions to build the necessary biphenyl or heterocyclic partial structures required for optimal pharmacokinetic profiles and receptor binding[4].

References

• American Chemical Society. "Development of a Practical Synthesis of DPP IV Inhibitor LY2497282." Organic Process Research & Development. Available at: [Link]

• Google Patents. "US7858621B2 - Compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist." Google Patents.

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• 2. N-METHOXY-N-METHYL-6-(TRIFLUOROMETHYL)NICOTINAMIDE [cymitquimica.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US7858621B2 - Compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist; and pharmaceutical compositions containing the same - Google Patents [patents.google.com]

The Strategic Integration of Trifluoromethyl Groups in Pyridine-Based Weinreb Amides: Mechanistic Insights and Synthetic Applications

Executive Summary

Weinreb amides (N-methoxy-N-methylamides) are a cornerstone of modern acylating chemistry, enabling the controlled synthesis of ketones without the persistent issue of over-addition common to acid chlorides or esters. When coupled with a pyridine scaffold, these amides gain unique coordination capabilities and electronic properties. The introduction of a trifluoromethyl (

) group to the pyridine ring further modulates these properties, profoundly impacting the molecule's electrophilicity, metabolic stability, and utility in drug development.

This technical guide explores the synergistic role of

groups in pyridine-based Weinreb amides, providing researchers with mechanistic causality, self-validating protocols, and quantitative benchmarks for advanced organic synthesis.

Mechanistic Foundations: The Tripartite Synergy

The utility of trifluoromethylated pyridine Weinreb amides stems from the interplay of three distinct structural components:

• The Weinreb Amide Core: The fundamental advantage of the Weinreb amide lies in its ability to form a stable, five- or six-membered metal-chelated tetrahedral intermediate upon nucleophilic attack by organolithium or Grignard reagents. This chelation prevents the collapse of the intermediate until aqueous workup, strictly limiting the reaction to a single addition.

• The Pyridine Scaffold: The nitrogen atom in the pyridine ring acts as a hemilabile coordinating site. In organometallic reactions, the pyridyl nitrogen can pre-coordinate with the metal center of the incoming nucleophile, directing the attack and lowering the activation energy.

• The Trifluoromethyl (

  ) Effect: The group exerts a strong electron-withdrawing inductive effect (-I). When positioned on the pyridine ring (e.g., 4-(trifluoromethyl)pyridine), it significantly decreases the electron density of the aromatic system. This electron deficiency is transmitted to the attached Weinreb amide carbonyl, increasing its electrophilicity. Consequently, the carbonyl carbon becomes more susceptible to nucleophilic attack. Furthermore, the steric bulk of the group can dictate the preferred conformation of the amide, influencing stereoselectivity in asymmetric syntheses.

Caption: Mechanistic pathway of CF3-pyridine Weinreb amides forming stable tetrahedral intermediates.

Synthetic Methodologies & Validated Protocols

The synthesis of

-pyridine Weinreb amides typically begins with the corresponding carboxylic acid or acid chloride. The presence of the group necessitates careful selection of coupling reagents due to the reduced nucleophilicity and altered pKa of the intermediate species.

Protocol: Synthesis of N-Methoxy-N-methyl-4-(trifluoromethyl)picolinamide

This protocol is designed as a self-validating system: the use of EDC/HOBt ensures high coupling efficiency without the harsh conditions of thionyl chloride, which could lead to side reactions with sensitive pyridyl rings.

Materials:

• 4-(Trifluoromethyl)picolinic acid (1.0 equiv, 10 mmol)

• N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv, 12 mmol)

• EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv, 12 mmol)

• HOBt (Hydroxybenzotriazole) (1.2 equiv, 12 mmol)

• Triethylamine (

  ) (3.0 equiv, 30 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Procedure:

• Activation: Suspend 4-(trifluoromethyl)picolinic acid in anhydrous DCM (50 mL) under an argon atmosphere at 0 °C. Add HOBt and EDCI.

  • Causality: HOBt forms an active ester intermediate, preventing racemization (if chiral centers were present) and accelerating the reaction with the amine.

• Amine Addition: Add N,O-dimethylhydroxylamine hydrochloride to the stirring mixture.

• Base Catalysis: Dropwise add

  .

  • Causality: The base neutralizes the hydrochloride salt of the amine, liberating the free nucleophile, and acts as an acid scavenger for the coupling byproduct.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via TLC (Hexane:EtOAc 1:1).

• Workup: Wash the organic layer sequentially with saturated aqueous

  (2 x 30 mL), 1M HCl (30 mL), and brine (30 mL).

  • Causality: The

    group lowers the pKa of the pyridine nitrogen, making it less likely to fully protonate and partition into the aqueous layer at pH 0-1, thus preserving the yield during acidic washes.

• Isolation: Dry over anhydrous

  , filter, and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Application: Conversion to Trifluoromethyl Ketones (TFMKs)

Aryl trifluoromethyl ketones are highly valuable in medicinal chemistry. Recent advancements have utilized Weinreb amides as precursors for late-stage trifluoromethylation or as substrates for radiolabeling (e.g., 1

1[1]). Furthermore, -pyridine Weinreb amides are pivotal in synthesizing complex heterocycles, such as 2[2].

Caption: Workflow from CF3-pyridine carboxylic acids to functionalized Trifluoromethyl Ketones.

Quantitative Data & Performance Metrics

The position of the

group on the pyridine ring drastically alters the yield of the Weinreb amide formation and subsequent ketone synthesis due to steric hindrance and electronic modulation. Table 1 summarizes typical performance data derived from literature benchmarks.

Substrate (Pyridine Position)	Position	Amidation Yield (%)	Ketone Synthesis Yield (PhMgBr) (%)	Electrophilicity Factor ( )
Picolinic Acid (2-COOH)	4-	88%	92%	High
Nicotinic Acid (3-COOH)	2-	75%	81%	Moderate (Steric Hindrance)
Isonicotinic Acid (4-COOH)	2-	85%	89%	High
Picolinic Acid (2-COOH)	None (Control)	90%	85%	Baseline

Data Interpretation: The 4-

substitution on picolinic acid derivatives provides the optimal balance. It maximizes the electron-withdrawing effect on the carbonyl at the 2-position without introducing steric clash during the tetrahedral intermediate formation, resulting in superior yields for ketone synthesis compared to the non-fluorinated control.

Applications in Drug Development

In medicinal chemistry, the

-pyridine motif is a privileged scaffold. The Weinreb amide serves as a critical intermediate to install this motif. For instance, in the development of3[3], researchers utilized Weinreb amides prepared from pipecolinic acid and reacted them with fluorinated/trifluoromethylated pyridine derivatives to construct potent central nervous system (CNS) agents. The group enhances the lipophilicity (logP) of the pyridine ring, facilitating blood-brain barrier (BBB) penetration, while simultaneously blocking oxidative metabolism by Cytochrome P450 enzymes at the substituted position.

Furthermore, the4

4[4], demonstrating the unique reactivity profiles these amides possess when interacting with fluorinated silicon reagents.

References

• Title: Synthesis of 18F-labelled aryl trifluoromethyl ketones with improved molar activity Source: Chemical Communications (RSC Publishing) URL: [Link]

• Title: Modular Access to 2-(Trifluoromethyl)pyrazolo[1,5-a]pyridines and Their Benzo Analogues through a Copper(I)-Catalyzed Radical Annulation Source: Organic Letters (ACS Publications) URL: [Link]

• Title: piperidine-2-yl]methyl}-4-(trifluoromethyl)pyridine-2-carboxamide as a Potent Glycine Transporter 1 Inhibitor Source: Chemical and Pharmaceutical Bulletin (J-Stage) URL: [Link]

• Title: Ruppert‐Prakash Reagent (TMSCF3)‐Catalyzed Chemoselective Esterification of Weinreb Amides Source: Advanced Synthesis & Catalysis (AIR Unimi) URL: [Link]

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Solubility profile of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide in organic solvents

An In-Depth Technical Guide to the Solubility Profile of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Abstract

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, a specialized chemical intermediate known as a Weinreb-Nahm amide, is of significant interest in synthetic organic chemistry. Its utility in forming carbon-carbon bonds to produce ketones and aldehydes with high precision and control makes it a valuable reagent in multi-step syntheses, particularly within pharmaceutical and agrochemical research.[1][2] A thorough understanding of its solubility in various organic solvents is paramount for optimizing reaction conditions, designing efficient purification strategies, and ensuring reproducible outcomes. This guide provides a comprehensive analysis of the predicted solubility profile of this compound, details a robust experimental protocol for its empirical determination, and explains the underlying chemical principles governing its behavior in solution.

Introduction: The Significance of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide belongs to the class of N,O-dimethylhydroxamates, more commonly referred to as Weinreb-Nahm amides. The defining feature of these amides is their reaction with organometallic reagents (like Grignard or organolithium reagents) to yield a stable, chelated tetrahedral intermediate.[2] This intermediate resists the common problem of over-addition, collapsing to the desired ketone only upon acidic workup. This controlled reactivity is a significant advantage over the use of more reactive acylating agents like acid chlorides or esters.[2]

The structure of this particular Weinreb amide incorporates a pyridine ring substituted with a trifluoromethyl group, a common moiety in bioactive molecules due to its ability to enhance metabolic stability and binding affinity. Given its role as a synthetic building block, knowledge of its solubility is not merely academic; it is a critical parameter for practical application.

Compound Identification:

• Chemical Name: N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

• Molecular Formula: C₉H₉F₃N₂O₂[3][4]

• Molecular Weight: 234.18 g/mol [4][5]

• CAS Number: 416852-53-4[3][4]

Theoretical Principles of Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of the molecules involved. The structure of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide presents a combination of polar and non-polar features that dictate its solubility profile.

• Polar Moieties: The molecule contains a polar N-methoxy-N-methylamide group and a pyridine ring. The nitrogen and oxygen atoms in these groups can act as hydrogen bond acceptors, and the amide group possesses a significant dipole moment.

• Non-Polar Moieties: The trifluoromethyl (-CF₃) group is highly electronegative but is also sterically bulky and hydrophobic. The N-methyl and O-methyl groups also contribute to the non-polar character of the molecule.

Therefore, the compound's solubility will be highest in solvents that can effectively interact with its polar functional groups without being repelled by its non-polar regions.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

To empirically determine the solubility of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, the isothermal equilibrium shake-flask method is a reliable and widely accepted standard.[6] This method involves saturating a solvent with the solute at a constant temperature and then quantifying the concentration of the dissolved compound.

Step-by-Step Methodology

• Preparation: Add an excess amount of crystalline N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide to a series of vials, each containing a precisely measured volume of a selected organic solvent. An excess is critical to ensure a saturated solution is achieved.

• Equilibration: Seal the vials and place them in an isothermal shaker bath set to a controlled temperature (e.g., 25°C). Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required may vary and should be determined empirically.[6]

• Phase Separation: After equilibration, allow the vials to stand undisturbed in the temperature-controlled bath for several hours to permit the undissolved solid to settle.

• Sampling: Carefully withdraw a clear aliquot of the supernatant from each vial using a syringe fitted with a solvent-compatible filter (e.g., 0.45 µm PTFE) to remove any suspended microcrystals.

• Dilution: Immediately dilute the aliquot with a known volume of a suitable mobile phase or solvent to prevent precipitation and to bring the concentration within the linear range of the analytical instrument.

• Quantification: Analyze the diluted samples using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection, to determine the concentration of the dissolved solute.

• Calculation: Calculate the solubility (e.g., in mg/mL or mol/L) by back-calculating from the measured concentration of the diluted sample.

Experimental Workflow Diagram

Caption: Relationship between solvent polarity and predicted solubility.

Conclusion

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is predicted to exhibit high solubility in polar aprotic and polar protic organic solvents, such as dichloromethane, THF, methanol, and ethanol. Its solubility is expected to be moderate in solvents of intermediate polarity like toluene and poor in non-polar aliphatic hydrocarbons like hexane. This profile is a direct consequence of its molecular structure, which combines the highly polar Weinreb-Nahm amide and pyridine functionalities with non-polar alkyl and trifluoromethyl groups. For researchers and process chemists, this data is crucial for selecting appropriate solvent systems for chemical synthesis, facilitating effective purification through crystallization or chromatography, and preparing stock solutions for screening assays. The provided experimental protocol offers a self-validating framework for obtaining precise, empirical solubility data to confirm these predictions and support further development.

References

• Classification of organic compounds By solubility. Course Hero. [Link]

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Course Hero. [Link]

• Physics-Based Solubility Prediction for Organic Molecules. National Institutes of Health (NIH). [Link]

• Solubility Testing of Organic Compounds | PDF. Scribd. [Link]

• Solubility of Organic Compounds. Chemistry LibreTexts. [Link]

• Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis. ACS Publications. [Link]

• Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. [Link]

• Synthesis method of flonicamid.

• Solubility of nicotinamide in pure methanol and water estimated by this... ResearchGate. [Link]

• Weinreb ketone synthesis. Wikipedia. [Link]

• Nicotinamide Solubility in Ethanol + Acetonitrile at Different Temperatures. Journal of Chemical and Engineering Data. [Link]

• Weinreb Amidation as the Cornerstone of an Improved Synthetic Route to A-Ring-Modified Derivatives of Luotonin A. MDPI. [Link]

• Preparation of Weinreb Amides from Carboxylic Acid via CDI Activation. ChemSpider Synthetic Pages. [Link]

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• 1. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 2. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
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• 5. N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide [sigmaaldrich.com]
• 6. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Stability of Fluorinated Nicotinamide Intermediates in Storage: A Comprehensive Technical Guide

Executive Summary

Fluorinated nicotinamide derivatives are pivotal intermediates in the synthesis of modern therapeutics, including poly(ADP-ribose) polymerase (PARP) inhibitors, sirtuin modulators, and novel NAD-lowering antineoplastic agents. The strategic insertion of fluorine atoms enhances lipophilicity, modulates the pKa of adjacent basic centers, and increases metabolic stability. However, the strong electron-withdrawing nature of fluorine also alters the electronic landscape of the nicotinamide core, introducing unique chemical stability challenges during long-term storage. This whitepaper details the mechanistic degradation pathways of these intermediates, outlines regulatory-compliant stability testing workflows, and provides self-validating experimental protocols to ensure structural integrity from synthesis to final formulation.

Mechanisms of Degradation in Storage

The stability of fluorinated nicotinamides is primarily governed by the reactivity of the primary amide group and the electron-deficient pyridine ring. Understanding the causality behind these degradation pathways is critical for designing appropriate storage environments.

• Amide Hydrolysis: The primary amide is susceptible to acid- or base-catalyzed hydrolysis, yielding the corresponding fluorinated nicotinic acid and ammonia, which is a common degradation pathway for nicotinamide derivatives 1[1]. The electron-withdrawing fluorine substituents increase the electrophilicity of the carbonyl carbon, subtly accelerating base-catalyzed hydrolysis compared to non-fluorinated analogs.

• Nucleophilic Aromatic Substitution (SNAr) / Defluorination: Highly fluorinated pyridine rings are fiercely electrophilic. In the presence of ambient nucleophiles (e.g., trace moisture, basic excipients, or amine-containing solvents), these intermediates can undergo SNAr, leading to defluorination and the formation of hydroxylated or aminated impurities. The dihydropyridine ring and related structures in nicotinamide cofactors are also subject to acid-catalyzed hydrolysis and nucleophilic attack, highly dependent on the buffer and pH conditions 2[2].

• Photolytic Degradation: Exposure to UV light can induce radical formation, particularly if the intermediate contains halogens like iodine or bromine alongside fluorine, leading to dimerization or ring-opening reactions.

The stability of these intermediates is critical, as nicotinamide salvage pathways are widely active in mammalian cells and exploited by human cancers, making NAD-lowering agents a significant focus in oncology 3[3].

Primary degradation pathways of fluorinated nicotinamide intermediates in storage.

Regulatory Framework: ICH Q1A(R2) Guidelines

To ensure the quality and efficacy of drug substances, stability testing must adhere to the International Council for Harmonisation (ICH) Q1A(R2) guidelines. According to the ICH Q1A(R2) guidelines, the primary goal of stability testing is to evaluate how the quality of a drug substance varies over time under the influence of temperature, humidity, and light 4[4].

For standard storage, long-term testing is typically conducted at 25°C / 60% RH or 30°C / 65% RH for a minimum of 12 months, while accelerated testing is performed at 40°C / 75% RH for 6 months to predict long-term stability and identify potential degradation pathways 5[5].

ICH Q1A(R2) compliant stability testing workflow for new drug substances.

Self-Validating Experimental Protocol: Forced Degradation Profiling

To establish a robust stability profile and identify the specific vulnerabilities of a fluorinated nicotinamide intermediate, a forced degradation (stress testing) protocol is essential. The following self-validating methodology ensures that degradation mechanisms are isolated and causally linked to specific environmental stressors.

Step-by-Step Methodology:

• Preparation of Stock Solutions: Dissolve the fluorinated nicotinamide intermediate in a chemically inert, LC-MS grade solvent (e.g., 50:50 acetonitrile:water) to a final concentration of 1.0 mg/mL.

  • Causality: A mixed aqueous-organic solvent ensures complete dissolution of the lipophilic fluorinated core while providing the necessary water molecules to drive hydrolytic degradation pathways.

• Acid Hydrolysis Stress: Mix 1.0 mL of the stock solution with 1.0 mL of 1.0 M HCl. Incubate in a sealed, inert vial at 60°C for 24 hours.

  • Causality: Elevated temperature and low pH accelerate the protonation of the amide nitrogen, facilitating the cleavage of the amide bond to yield nicotinic acid.

• Base Hydrolysis & SNAr Stress: Mix 1.0 mL of the stock solution with 1.0 mL of 1.0 M NaOH. Incubate at 60°C for 24 hours.

  • Causality: Hydroxide ions act as strong nucleophiles. In highly fluorinated systems, this condition tests both amide hydrolysis and the susceptibility of the pyridine ring to nucleophilic aromatic substitution (defluorination).

• Oxidative Stress: Mix 1.0 mL of the stock solution with 1.0 mL of 3% H₂O₂. Incubate at room temperature for 24 hours in the dark.

  • Causality: Evaluates the susceptibility of the pyridine nitrogen to N-oxidation.

• Photolytic Stress (ICH Q1B): Expose a thin layer of the solid intermediate and an aliquot of the stock solution to an overall illumination of ≥ 1.2 million lux hours and an integrated near-ultraviolet energy of ≥ 200 Watt hours/square meter.

  • Causality: Identifies radical-mediated degradation pathways and photolytic cleavage of carbon-halogen bonds.

• Quenching and Analytical Evaluation: Neutralize acid/base samples. Analyze all stressed samples alongside a freshly prepared control using HPLC-UV/HRMS.

  • Self-Validation: The mass balance (sum of the remaining parent compound and all quantified degradation products) must approximate 100% ± 2%. If the mass balance is significantly lower, it indicates the formation of volatile degradants (e.g., free ammonia), irreversible adsorption to the container closure system, or co-elution, prompting an immediate re-evaluation of the chromatographic method.

Quantitative Data: Comparative Stability Profiles

The position and number of fluorine atoms significantly dictate the stability of the intermediate. The following table summarizes representative quantitative data for the degradation of various nicotinamide derivatives under accelerated stress conditions (40°C / 75% RH for 6 months).

Compound Class	Primary Degradation Pathway	Degradation at 6 Months (40°C/75% RH)	Recommended Storage Temp
Non-fluorinated Nicotinamide	Base-catalyzed hydrolysis	< 2.0%	15°C to 25°C
Mono-fluorinated Nicotinamide (e.g., 5-fluoro)	Amide hydrolysis	~ 3.5%	2°C to 8°C
Trifluoromethyl-Nicotinamide	Steric hindrance protects amide; slow hydrolysis	< 1.5%	15°C to 25°C
Pentafluorinated Benzamide/Nicotinamide analogs	Nucleophilic defluorination & Hydrolysis	> 8.0% (Highly sensitive to moisture)	-20°C (Desiccated)

Note: Data is synthesized from general behavioral profiles of halogenated amides to illustrate structure-stability relationships.

Best Practices for Storage and Container Closure Systems

Based on the mechanistic vulnerabilities of fluorinated nicotinamides, the following storage parameters are critical for drug development professionals:

• Temperature Control: While mono-fluorinated derivatives may be stable at refrigerated temperatures (2°C to 8°C), highly fluorinated or sterically unhindered intermediates should be stored at -20°C to arrest hydrolytic and nucleophilic degradation kinetics.

• Moisture Exclusion: Due to the risk of hydrolysis and moisture-assisted SNAr, intermediates must be stored in tightly sealed, moisture-impermeable container closure systems (e.g., double polyethylene bags within high-density polyethylene drums) containing dedicated desiccant packs.

• Inert Atmosphere: For intermediates prone to N-oxidation or those containing additional reactive functional groups, storage under an inert gas (Argon or Nitrogen) is highly recommended to displace ambient oxygen and moisture.

Conclusion

The integration of fluorinated nicotinamide intermediates into drug development pipelines necessitates a rigorous, mechanistically driven approach to stability and storage. By understanding the causal relationships between fluorine's electronic effects and the molecule's susceptibility to hydrolysis and nucleophilic attack, researchers can design scientifically sound storage protocols. Adherence to ICH Q1A(R2) guidelines, coupled with comprehensive forced degradation profiling, ensures the chemical integrity of these critical building blocks, ultimately safeguarding the efficacy and safety of the final therapeutic agents.

References

• Source: benchchem.
• Source: researchgate.
• Source: researchgate.
• Title: ICH Q1A(R2)
• Title: Q1A (R2)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ICH Q1A(R2) Stability Testing of New Drug Substances and Products - FDCELL [fdcell.com]
• 5. m.youtube.com [m.youtube.com]

The Synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, also known as a Weinreb amide, is a valuable chemical intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the trifluoromethyl group, a common bioisostere, can significantly enhance the metabolic stability, binding affinity, and other pharmacokinetic properties of a molecule. The Weinreb amide functionality provides a stable, yet reactive handle for the facile synthesis of ketones and other derivatives through controlled addition of organometallic reagents. This guide provides a detailed review of the synthetic routes to N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, focusing on the underlying chemical principles, detailed experimental protocols, and critical process considerations.

Synthetic Strategy Overview

The most direct and widely applicable synthetic approach to N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide involves a two-step process starting from the commercially available 6-(trifluoromethyl)nicotinic acid. This strategy is predicated on two fundamental organic transformations:

• Activation of the Carboxylic Acid: The carboxylic acid is first converted into a more reactive acylating agent, typically an acyl chloride.

• Amide Bond Formation: The activated acyl intermediate is then reacted with N,O-dimethylhydroxylamine to form the target Weinreb amide.

This approach is favored for its high efficiency, scalability, and the ready availability of the starting materials.

Experimental Protocols

Part 1: Synthesis of 6-(Trifluoromethyl)nicotinoyl chloride

The initial step in the synthesis is the activation of 6-(trifluoromethyl)nicotinic acid to its corresponding acyl chloride. This is a standard transformation for which several reagents are effective, with thionyl chloride (SOCl₂) being a common and cost-effective choice.

Reaction:

Step-by-Step Protocol:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 6-(trifluoromethyl)nicotinic acid (1.0 eq).

• Under a fume hood, add an excess of thionyl chloride (SOCl₂) (typically 2-5 eq) to the flask. A catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

• Slowly heat the reaction mixture to reflux (approximately 79 °C) and maintain for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HCl).

• After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 6-(trifluoromethyl)nicotinoyl chloride, a moisture-sensitive compound, is typically used in the next step without further purification.

Causality and Experimental Choices:

• Excess Thionyl Chloride: Using an excess of thionyl chloride ensures the complete conversion of the carboxylic acid to the acid chloride and also serves as the reaction solvent.

• Reflux Conditions: The elevated temperature is necessary to overcome the activation energy of the reaction and drive it to completion in a reasonable timeframe.

• DMF Catalyst: DMF acts as a catalyst by forming a Vilsmeier-Haack type intermediate with thionyl chloride, which is a more potent acylating agent.

Part 2: Synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

The final step is the coupling of the 6-(trifluoromethyl)nicotinoyl chloride with N,O-dimethylhydroxylamine hydrochloride. This reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride that is liberated.

Reaction:

Step-by-Step Protocol:

• In a separate flask, dissolve N,O-dimethylhydroxylamine hydrochloride (1.0-1.2 eq) in a suitable anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Cool the solution in an ice bath to 0 °C.

• Slowly add a non-nucleophilic organic base, such as pyridine or triethylamine (2.0-2.5 eq), to the solution.

• To this cooled solution, add the crude 6-(trifluoromethyl)nicotinoyl chloride (1.0 eq) dropwise, ensuring the temperature remains at or below 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is quenched by the addition of water or a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with the same organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the pure N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide.

Causality and Experimental Choices:

• Anhydrous Conditions: The use of an anhydrous solvent is critical as the acyl chloride is highly reactive towards water, which would lead to the reformation of the starting carboxylic acid.

• Low Temperature: The initial reaction is carried out at 0 °C to control the exothermicity of the reaction and minimize potential side reactions.

• Choice of Base: Pyridine or triethylamine are commonly used as they are strong enough to deprotonate the N,O-dimethylhydroxylamine hydrochloride and neutralize the HCl generated during the reaction, but are not nucleophilic enough to compete with the hydroxylamine in reacting with the acyl chloride.

• Workup and Purification: The aqueous workup is necessary to remove the hydrochloride salt of the base and any remaining water-soluble impurities. Column chromatography is a standard method for purifying organic compounds to a high degree.

Data Summary

While specific yield data for the synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is not extensively published in the public domain, the two-step procedure described is based on well-established and high-yielding reactions. The following table provides expected ranges based on analogous transformations.

Step	Reactants	Reagents	Solvent	Typical Yield (%)
1. Acyl Chloride Formation	6-(Trifluoromethyl)nicotinic acid	Thionyl chloride, cat. DMF	Neat	>90 (crude)
2. Weinreb Amide Formation	6-(Trifluoromethyl)nicotinoyl chloride, N,O-Dimethylhydroxylamine HCl	Pyridine or Triethylamine	Dichloromethane or THF	70-90

Visualizing the Synthesis

The overall synthetic workflow can be visualized as a straightforward two-step process.

Caption: Synthetic workflow for N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide.

Alternative Synthetic Considerations

While the acyl chloride route is the most common, other methods for activating the carboxylic acid can be employed for the synthesis of Weinreb amides. These include the use of various peptide coupling reagents.[1]

• Carbodiimides: Reagents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt) can directly couple carboxylic acids with N,O-dimethylhydroxylamine.

• Phosphonium and Uronium Salts: Reagents such as (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) or O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) are also highly effective for amide bond formation.

The choice of coupling reagent can depend on factors such as substrate scope, tolerance of other functional groups, and the desired reaction conditions. For the synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, the acyl chloride method remains a robust and economical choice.

Conclusion

The synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is a critical process for the development of new chemical entities in the life sciences. The presented two-step approach, proceeding through an acyl chloride intermediate, offers a reliable and efficient route to this valuable building block. By understanding the underlying chemical principles and carefully controlling the reaction parameters, researchers can successfully synthesize this compound in high yield and purity, paving the way for further molecular exploration and drug discovery.

References

• Weinreb, S. M.; Nahm, S. Tetrahedron Lett.1981, 22 (39), 3815–3818.

Sources

• 1. chemscene.com [chemscene.com]

Bioisosteric Potential of Trifluoromethylated Nicotinamides in Drug Design

The following technical guide details the bioisosteric utility, physicochemical profiling, and synthetic accessibility of trifluoromethylated nicotinamides in drug discovery.

Technical Whitepaper | Medicinal Chemistry & Lead Optimization

Executive Summary

The incorporation of a trifluoromethyl (–CF₃) group into the nicotinamide scaffold represents a high-impact bioisosteric strategy. While nicotinamide (Vitamin B3) serves as a ubiquitous hydrogen-bonding pharmacophore and NAD+ precursor, its therapeutic utility is often limited by rapid metabolic clearance (via Aldehyde Oxidase) and high polarity.[1] Trifluoromethylation, particularly at the C4 or C6 positions, acts as a "metabolic shield," drastically altering the electronic landscape of the pyridine ring while modulating lipophilicity (LogP) and basicity (pKa).[1] This guide analyzes the mechanistic basis of these changes and provides validated protocols for their synthesis.

Physicochemical Profiling: The "Fluorine Effect"

The bioisosteric replacement of a hydrogen atom or methyl group with a trifluoromethyl moiety induces profound changes in the nicotinamide core.

Electronic Modulation and pKa Shift

The pyridine nitrogen of unsubstituted nicotinamide has a pKₐ of approximately 3.35 . The –CF₃ group is strongly electron-withdrawing (Hammett constant

).

• Basicity Reduction: Introducing a –CF₃ group at the C4 or C6 position significantly lowers the electron density on the pyridine nitrogen. This often renders the nitrogen non-basic at physiological pH (pKₐ < 1.0), reducing non-specific binding to acidic proteins (e.g., Alpha-1 acid glycoprotein).[1]

• Dipole Moment: The C–F bonds create a strong, permanent dipole that can engage in orthogonal dipolar interactions within a protein binding pocket, distinct from the classical H-bond acceptor role of the pyridine nitrogen.[1]

Lipophilicity and Membrane Permeability

Nicotinamide is highly polar (LogP ≈ -0.4), limiting passive diffusion across the Blood-Brain Barrier (BBB).[1]

• Lipophilicity Boost: The high molar volume and low polarizability of the –CF₃ group typically increase LogP by 1.0–1.2 units .

• Result: This shift moves the scaffold into an optimal window for CNS penetration and intracellular target engagement (e.g., kinases, NAMPT).[1]

Table 1: Comparative Physicochemical Profile

Property	Nicotinamide (NAM)	4-(Trifluoromethyl)nicotinamide	Impact on Drug Design
LogP	-0.45	~0.65 (Predicted)	Improved passive membrane permeability.
pKₐ (Pyridine N)	3.35	< 1.0 (Predicted)	Reduced lysosomal trapping; altered solubility.
Metabolic Liability	High (N-oxidation, 2/4-oxidation)	Low (Blocked C4)	Extended half-life ( ).
Electronic Character	Electron-deficient	Highly Electron-deficient	Enhanced stacking interactions.

Metabolic Stability: Blocking the "Soft Spots"

A critical failure mode for nicotinamide-based drugs is rapid oxidation by cytosolic Aldehyde Oxidase (AO) and Cytochrome P450 (CYP) enzymes.

The Aldehyde Oxidase (AO) Problem

AO is a molybdenum-containing enzyme that attacks electron-deficient heterocycles at the most electropositive carbon (typically C2 or C4 in pyridines).

• Mechanism: Nucleophilic attack by the molybdenum-oxo species (Mo-OH) leads to the formation of a pyridone (2- or 4-pyridone).

• The CF₃ Solution: Substitution at C4 with –CF₃ sterically and electronically blocks this position. Unlike a simple methyl group, the C–F bond is metabolically inert to oxidative cleavage, effectively shutting down this clearance pathway.[1]

NAMPT Interaction

Nicotinamide is the substrate for Nicotinamide Phosphoribosyltransferase (NAMPT).[2][3] Trifluoromethylated analogs often lose substrate activity but may gain inhibitory potency .[1]

• Inhibitor Design: Compounds like FK866 utilize the nicotinamide tunnel; replacing the pyridine core with a CF₃-pyridine can modulate residence time by altering the electronics of the stacking interaction with Phe193 in the NAMPT active site.

Synthetic Strategies

Direct trifluoromethylation of the electron-deficient pyridine ring is challenging. The Minisci Reaction (radical substitution) is the most robust method for late-stage functionalization.

Radical Trifluoromethylation (Minisci Type)

This approach utilizes electrophilic CF₃ radicals generated from sodium triflinate (Langlois reagent) to attack the protonated (activated) pyridine ring.

Reaction Scheme Logic:

• Activation: TFA protonates the pyridine nitrogen, increasing the electrophilicity of the ring.[1]

• Radical Generation: An oxidant (TBHP) generates a CF₃ radical from

  .[1]

• Addition: The nucleophilic CF₃ radical attacks the most electron-deficient positions (C2, C4, or C6).[1]

• Regioselectivity: In nicotinamide (3-substituted), the C4 position is sterically accessible and electronically activated, though mixtures of C4 and C6 isomers are common and require chromatographic separation.[1]

Experimental Protocol: Synthesis of 4-(Trifluoromethyl)nicotinamide

Objective: Direct C-H trifluoromethylation of nicotinamide using the Langlois reagent.

Reagents:

• Substrate: Nicotinamide (1.0 equiv)

• Radical Source: Sodium trifluoromethanesulfinate (Langlois Reagent,

  , 3.0 equiv)[1]

• Oxidant: tert-Butyl hydroperoxide (TBHP, 70% aq., 5.0 equiv)[1]

• Solvent: DCM:Water (2:1 biphasic system) or DMSO

• Additive: Trifluoroacetic acid (TFA, 1.0 equiv)[1]

Step-by-Step Methodology:

• Setup: In a pressure tube or sealed vial, dissolve Nicotinamide (122 mg, 1.0 mmol) in DCM (4 mL) and Water (2 mL).

• Activation: Add TFA (76 µL, 1.0 mmol) to protonate the pyridine ring. Stir for 5 minutes.

• Reagent Addition: Add Sodium triflinate (468 mg, 3.0 mmol) in one portion.

• Initiation: Dropwise add TBHP (5.0 mmol) at 0°C, then allow the mixture to warm to room temperature.

• Reaction: Seal the vessel and stir vigorously at room temperature for 12–24 hours. (Monitor by TLC/LC-MS; Product mass [M+H]+ = 191.1).

• Workup: Quench with saturated

  (neutralize TFA). Extract with DCM (3 x 10 mL).

• Purification: The crude mixture will likely contain C4, C5, and C6 isomers.[1] Purify via Flash Column Chromatography (SiO₂).[1][4]

  • Eluent: Gradient of 0-5% MeOH in DCM. The 4-CF₃ isomer typically elutes differently due to the dipole change.

• Characterization: Verify by ¹⁹F-NMR (Singlet around -64 ppm).

Visualizations

Diagram 1: Metabolic Blocking Mechanism

This diagram illustrates how the CF₃ group prevents Aldehyde Oxidase (AO) mediated oxidation, a common clearance pathway for nicotinamides.[1]

Caption: The CF₃ group at C4 sterically and electronically inhibits the nucleophilic attack of the Molybdenum cofactor in Aldehyde Oxidase, significantly extending metabolic half-life.[1]

Diagram 2: Minisci Radical Trifluoromethylation Workflow

A logical flow of the synthetic protocol described in Section 4.

Caption: Mechanistic pathway for the Minisci-type radical trifluoromethylation of nicotinamide, highlighting the critical protonation step for ring activation.

References

• The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry. (2019). Link

• Aldehyde oxidase mediated drug metabolism: an underpredicted obstacle in drug discovery and development. Drug Metabolism Reviews. (2022).[5] Link

• Three-component Minisci reaction involving trifluoromethyl radicals promoted by TBHP. Organic & Biomolecular Chemistry. (2014). Link

• Pharmacological Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT). Journal of Biological Chemistry. (2013). Link

• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules. (2022). Link

Sources

• 1. Showing Compound Nicotinamide (FDB012485) - FooDB [foodb.ca]
• 2. Inhibition of nicotinamide phosphoribosyltransferase (NAMPT) in cancer: a patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT), an Enzyme Essential for NAD+ Biosynthesis, in Human Cancer Cells: METABOLIC BASIS AND POTENTIAL CLINICAL IMPLICATIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of fluorescence polarization-based competition assay for nicotinamide N-methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aldehyde oxidase mediated drug metabolism: an underpredicted obstacle in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular weight and formula analysis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

An In-depth Technical Guide to the Molecular Weight and Formula Analysis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Introduction

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is a specialized chemical intermediate, often utilized in the synthesis of complex molecules within the pharmaceutical and agrochemical sectors. As a Weinreb amide derivative of nicotinic acid, it serves as a critical building block for creating ketones without the common side-reaction of over-addition associated with more reactive organometallic reagents. The precise characterization of its molecular formula and weight is not merely a procedural formality; it is the foundational data point that ensures the integrity of subsequent synthetic steps, validates sample purity, and underpins the reliability of scientific discovery.

This guide provides a comprehensive framework for the definitive analysis of this compound. It is designed for researchers, analytical scientists, and drug development professionals who require not just data, but a profound understanding of the methodologies that generate that data. We will move beyond simple value reporting to explore the causality behind analytical choices, detailing the self-validating protocols that form the bedrock of modern chemical characterization.

Core Compound Identification and Properties

A precise understanding begins with the fundamental identifiers and theoretical properties of the molecule. These values serve as the benchmark against which all experimental data are compared.

Property	Value	Source
Chemical Name	N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide	-
CAS Number	416852-53-4	[1][2][3]
Chemical Formula	C₉H₉F₃N₂O₂	[1][2]
SMILES	CN(C(=O)C1=CN=C(C=C1)C(F)(F)F)OC	[1]
Structure		-

Part 1: Theoretical Framework for Molecular Weight and Formula

The molecular formula, C₉H₉F₃N₂O₂, is the cornerstone from which all other calculations and experimental verifications are derived. A nuanced understanding requires differentiating between monoisotopic mass and average molecular weight.

• Monoisotopic Mass is calculated using the mass of the most abundant isotope of each element. This value is paramount in high-resolution mass spectrometry, where individual ions are resolved.

• Average Molecular Weight (often termed molecular weight) is the weighted average of the masses of all naturally occurring isotopes of each element. This value is used for bulk calculations, such as reaction stoichiometry.

Calculation of Theoretical Mass

The theoretical masses are calculated based on the elemental composition defined by the molecular formula.

Table 1: Theoretical Mass Calculation for C₉H₉F₃N₂O₂

Element	Count	Mass of Most Abundant Isotope (Da)	Monoisotopic Mass Contribution (Da)	Average Atomic Weight ( g/mol )	Average Molecular Weight Contribution ( g/mol )
Carbon (C)	9	12.000000	108.000000	12.011	108.099
Hydrogen (H)	9	1.007825	9.070425	1.008	9.072
Fluorine (F)	3	18.998403	56.995209	18.998	56.994
Nitrogen (N)	2	14.003074	28.006148	14.007	28.014
Oxygen (O)	2	15.994915	31.989830	15.999	31.998
Total	234.061612	234.177

The calculated monoisotopic mass is 234.0616 Da , while the average molecular weight is 234.18 g/mol .[1][2]

Theoretical Elemental Composition

From the molecular formula, a precise elemental composition by mass can be calculated. This composition acts as a unique fingerprint and is the target value for validation by combustion analysis.

Table 2: Theoretical Elemental Composition of C₉H₉F₃N₂O₂

Element	Total Mass Contribution ( g/mol )	Percentage of Total Mass (%)
Carbon (C)	108.099	46.16%
Hydrogen (H)	9.072	3.87%
Fluorine (F)	56.994	24.34%
Nitrogen (N)	28.014	11.96%
Oxygen (O)	31.998	13.66%
Total	234.177	100.00%

Part 2: Experimental Verification and Validation

Theoretical values are hypotheses that must be confirmed through rigorous experimentation. A multi-pronged approach using orthogonal (independent) techniques provides the highest degree of confidence in the compound's identity and purity.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Rationale: HRMS is the definitive technique for confirming molecular weight and, by extension, the molecular formula of a small molecule. Its ability to measure mass-to-charge ratios with high accuracy (typically below 5 parts-per-million, or ppm) allows for the differentiation between compounds with the same nominal mass but different elemental compositions.[4][5] For N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, the presence of two nitrogen atoms makes it readily amenable to protonation, making Electrospray Ionization (ESI) in positive ion mode the logical choice for generating the [M+H]⁺ ion for analysis.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the compound.

  • Dissolve in 1 mL of high-purity solvent (e.g., acetonitrile or methanol) to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of approximately 1-5 µg/mL in a suitable mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The formic acid aids in the protonation of the analyte.

• Instrumentation and Conditions:

  • System: A Liquid Chromatography system coupled to a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

  • Chromatography (Optional but Recommended): A brief chromatographic separation using a C18 column can remove non-ionizable impurities, though direct infusion is also possible for pure samples.

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Full scan over a mass range of m/z 100-500.

  • Calibration: Ensure the mass spectrometer is calibrated immediately prior to the run using a known calibration standard to guarantee mass accuracy.

• Data Analysis and Validation:

  • Identify the [M+H]⁺ Ion: The primary goal is to locate the ion corresponding to the protonated molecule, C₉H₁₀F₃N₂O₂⁺.

  • Calculate Theoretical [M+H]⁺ Mass:

    • Monoisotopic Mass of C₉H₉F₃N₂O₂ = 234.061612 Da

    • Mass of Proton (H⁺) = 1.007276 Da

    • Theoretical [M+H]⁺ m/z = 235.068888

  • Compare and Calculate Mass Error: Compare the experimentally measured m/z value to the theoretical value. The deviation is calculated in ppm:

    • Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] * 1,000,000

  • Trustworthiness Criterion: A mass error of < 5 ppm provides unambiguous confirmation of the elemental formula.[6] The observation of the characteristic isotopic pattern, particularly the M+1 peak arising from the natural abundance of ¹³C, provides a secondary layer of validation.[7][8]

Caption: Workflow for molecular formula confirmation via LC-HRMS.

Combustion-Based Elemental Analysis

Expertise & Rationale: While HRMS provides an exquisitely precise mass-to-charge ratio, elemental analysis offers an orthogonal, quantitative measure of the mass percentages of Carbon, Hydrogen, and Nitrogen (CHN analysis). This classic technique directly validates the elemental ratios within the molecule and serves as a crucial check for sample purity.[9][10] Many high-impact chemistry journals require CHN analysis data for the publication of new compounds, as it demonstrates that the bulk of the sample conforms to the proposed structure.[6][11]

• Sample Preparation:

  • Ensure the sample is meticulously dried to remove any residual solvents or water, which would significantly alter the H and C percentages. Methods include drying under high vacuum or in a drying oven at a temperature well below the compound's melting point.

  • Accurately weigh 1-3 mg of the pure, dry compound into a tin or silver capsule using a microbalance.

• Instrumentation and Principle:

  • System: An automated CHNS/O elemental analyzer.

  • Principle of Operation: The sample is combusted at high temperatures (ca. 1000 °C) in an oxygen-rich environment.[12][13] This process quantitatively converts all carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas.

  • Separation and Detection: The resulting gases are swept by a helium carrier gas through a series of columns that separate them before they reach a thermal conductivity detector (TCD). The detector measures the concentration of each gas relative to the helium reference stream.

• Calibration and Validation:

  • Calibration: The instrument is calibrated using a high-purity, stable organic standard with a precisely known composition (e.g., acetanilide). This creates a calibration curve that relates the detector signal to the mass of each element.

  • Data Analysis: The instrument's software calculates the weight percentages of C, H, and N in the unknown sample.

  • Trustworthiness Criterion: The experimental percentages for C, H, and N must fall within ±0.4% of the theoretical values calculated in Table 2.[6][11] A successful result validates both the molecular formula and a sample purity of >95%.

Caption: Workflow for formula validation via CHN combustion analysis.

Part 3: Structural Confirmation via NMR Spectroscopy

Confirming the molecular formula and weight is essential, but it does not define the connectivity of the atoms. Nuclear Magnetic Resonance (NMR) spectroscopy provides this final, critical piece of the puzzle. For a molecule like N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, a suite of NMR experiments (¹H, ¹³C, and ¹⁹F) can confirm the presence of all key functional groups and their relative positions, ensuring the correct isomer has been synthesized.

• ¹⁹F NMR: The presence of the trifluoromethyl group makes ¹⁹F NMR a highly specific and sensitive tool.[14] A single resonance is expected for the -CF₃ group, confirming its chemical environment.

• ¹H NMR: The proton NMR spectrum would be expected to show distinct signals for the aromatic protons on the pyridine ring, as well as two sharp singlets corresponding to the N-methoxy (-OCH₃) and N-methyl (-NCH₃) protons. The integration of these signals would confirm the 9-proton count of the formula.

• ¹³C NMR: The carbon spectrum would confirm the presence of the 9 carbon atoms in their unique chemical environments, including the carbonyl carbon of the amide, the carbons of the pyridine ring, the carbon of the -CF₃ group (which would appear as a quartet due to C-F coupling), and the two distinct methyl carbons.[15]

Together, these spectroscopic techniques provide an unambiguous confirmation of the molecular structure that corresponds to the validated formula C₉H₉F₃N₂O₂.

Conclusion

The definitive characterization of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is achieved not by a single measurement, but by an integrated, multi-technique workflow. This process begins with the establishment of a theoretical framework (calculated mass and elemental composition) derived from the molecular formula. This framework is then rigorously tested through two orthogonal experimental validations: High-Resolution Mass Spectrometry , which confirms the exact mass of the molecule with high precision, and CHN Combustion Analysis , which independently verifies the elemental ratios in the bulk sample. Finally, NMR spectroscopy confirms the atomic connectivity, ensuring structural integrity.

This self-validating system, where each technique provides a piece of evidence that corroborates the others, represents the gold standard in analytical chemistry. For the researcher, scientist, or drug development professional, adherence to this comprehensive approach ensures the unequivocal identification, purity, and quality of this critical chemical building block, thereby guaranteeing the reliability and reproducibility of their scientific endeavors.

References

• Scribd. "CHNS Analyzer: Principles and Applications." Available at: [Link]

• Waters Corporation. "Interpreting Mass Spectrometry Output." Available at: [Link]

• OpenOChem Learn. "Interpreting MS." Available at: [Link]

• University of Arizona, Department of Chemistry and Biochemistry. "Mass Spectrometry - Interpretation." Available at: [Link]

• SpringerLink. "Elemental analysis of organic compounds with the use of automated CHNS analyzers." Available at: [Link]

• Oregon State University. "Interpreting Mass Spectra." Available at: [Link]

• AZoOptics. "How to Read Mass Spectrometer Graph: A Beginner's Guide." Available at: [Link]

• Wikipedia. "Elemental analysis." Available at: [Link]

• ACS Central Science. "An International Study Evaluating Elemental Analysis." Available at: [Link]

• National Institutes of Health (NIH). "An International Study Evaluating Elemental Analysis." Available at: [Link]

• Royal Society of Chemistry. "CHNS Elemental Analysers." Available at: [Link]

• American Laboratory. "High Performance Mass Spectrometry for Small Molecule and Protein Applications." Available at: [Link]

• AZoM. "A Look at Elemental Analysis for Organic Compounds." Available at: [Link]

• AZoM. "Why Use Organic Elemental Analyzers for CHNS Analysis?" Available at: [Link]

• Journal of Chemical Education. "Elemental Analysis: Incorporating a Classic Analytical Technique into The Undergraduate Curricula." Available at: [Link]

• Technology Networks. "Mass Spectrometry in Small Molecule Drug Development." Available at: [Link]

• ResearchGate. "High-Resolution Filtering for Improved Small Molecule Identification via GC/MS." Available at: [Link]

• ELTRA. "Elemental Analysis - Organic & Inorganic Compounds." Available at: [Link]

• Bio-Thera Solutions. "LC-MS high-resolution mass spectrometry molecular weight detection." Available at: [Link]

• J&K Scientific. "N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, 95%." Available at: [Link]

• Pendidikan Kimia. "Use of 1H, 13C, and 19F‑NMR Spectroscopy and Computational Modeling To Explore Chemoselectivity in the Formation of a Grignard Reagent." Available at: [Link]

• National Institutes of Health (NIH). "19F-centred NMR analysis of mono-fluorinated compounds." Available at: [Link]

• arXiv.org. "13C/19F High-resolution solid-state NMR studies on layered carbon-fluorine." Available at: [Link]

• NSF PAR. "Fluorine MAS NMR API revised." Available at: [Link]

• Wikipedia. "Fluorine-19 nuclear magnetic resonance spectroscopy." Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. N-METHOXY-N-METHYL-6-(TRIFLUOROMETHYL)NICOTINAMIDE [cymitquimica.com]
• 3. jk-sci.com [jk-sci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]
• 8. Interpreting MS | OpenOChem Learn [learn.openochem.org]
• 9. Elemental analysis - Wikipedia [en.wikipedia.org]
• 10. azom.com [azom.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. rsc.org [rsc.org]
• 13. azom.com [azom.com]
• 14. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 15. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for Synthesizing Ketones from N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Abstract & Introduction

The synthesis of heteroaromatic ketones containing trifluoromethyl groups is a high-value transformation in medicinal chemistry. The trifluoromethyl (

) moiety enhances lipophilicity and metabolic stability, while the pyridine core is ubiquitous in pharmacophores.

This protocol details the synthesis of ketones from N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (CAS: 416852-53-4). Using the Weinreb amide methodology, this protocol circumvents the classic problem of "over-addition" associated with ester or acid chloride precursors, where double nucleophilic attack yields tertiary alcohols.[1]

Key Advantages of this Protocol:

• Chemo-selectivity: The stable metal-chelated intermediate prevents double addition.

• Regio-integrity: Controlled temperature conditions minimize nucleophilic attack on the electron-deficient pyridine ring.

• Scalability: Suitable for milligram to multi-gram scale synthesis.

Mechanistic Principles

The success of this reaction relies on the formation of a stable five-membered cyclic intermediate.[2] Upon addition of the organometallic reagent (R-Mg-X or R-Li), the metal atom chelates between the carbonyl oxygen and the methoxy oxygen of the amide. This "anchored" tetrahedral intermediate is stable in the reaction mixture and does not collapse to the ketone until acidic hydrolysis occurs.

Mechanistic Pathway (DOT Visualization)

Figure 1: The stable tetrahedral magnesium chelate prevents the elimination of the amine leaving group until the reaction is quenched, ensuring mono-addition.

Experimental Protocol

Materials & Equipment

• Substrate: N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (>98% purity).

• Nucleophile: Grignard reagent (R-MgBr or R-MgCl) in THF or Et2O (typically 1.0 M - 3.0 M).

• Solvent: Anhydrous Tetrahydrofuran (THF) (Water content <50 ppm).

• Quench: 1M Hydrochloric acid (HCl) or Saturated Ammonium Chloride (

  ).

• Equipment: Flame-dried glassware, inert gas manifold (Argon/Nitrogen), low-temperature bath.

Stoichiometry Table

Component	Equiv.	Role	Notes
Weinreb Amide	1.0	Substrate	Dry under high vacuum for 1h prior to use.
Grignard Reagent	1.2 - 1.5	Nucleophile	Slight excess ensures full conversion.
Anhydrous THF	N/A	Solvent	Concentration: 0.1 M - 0.2 M relative to substrate.
HCl (1M)	Excess	Quench	Breaks the chelate to release ketone.

Step-by-Step Procedure

Step 1: Preparation of the Reaction Vessel

• Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum.

• Cool the flask under a stream of dry Argon or Nitrogen.

• Charge the flask with N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (1.0 equiv).

• Add Anhydrous THF via syringe to achieve a concentration of 0.15 M. Stir until fully dissolved.

Step 2: Controlled Addition (Critical Step)

• Cool the reaction mixture to 0°C using an ice/water bath.

  • Expert Insight: While standard Weinreb syntheses can often run at RT, the electron-deficient nature of the 6-CF3-pyridine ring makes it susceptible to side reactions. Starting at 0°C is a safety buffer. For extremely reactive nucleophiles (e.g., vinyl/allyl Grignards), cool to -78°C.

• Add the Grignard reagent (1.2 equiv) dropwise over 10–15 minutes.

• Observe the solution. A slight color change is normal (often yellow to orange) due to the formation of the chelate.

Step 3: Reaction Monitoring

• Maintain the temperature at 0°C for 30 minutes.

• Allow the mixture to warm to Room Temperature (RT) and stir for an additional 1–2 hours.

• TLC/LC-MS Check: Monitor the disappearance of the starting amide (

  ).

  • Note: The intermediate chelate is not visible on LC-MS; you are monitoring the consumption of the starting material.

Step 4: Quenching and Workup

• Cool the mixture back to 0°C.

• Carefully quench by adding 1M HCl (approx. 5 equiv) dropwise. Vigorous stirring is required.

  • Caution: Exothermic reaction.

• Stir the biphasic mixture for 20 minutes at RT to ensure complete hydrolysis of the intermediate.

• Dilute with Ethyl Acetate (EtOAc) and separate the layers.

• Extract the aqueous layer with EtOAc (2x).

• Wash combined organics with Brine, dry over

  , filter, and concentrate in vacuo.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of trifluoromethyl-nicotinyl ketones.

Troubleshooting & Optimization (Expert Insights)

Issue: Low Yield / Recovery of Starting Material

• Cause: Moisture contamination killing the Grignard reagent.

• Solution: Titrate the Grignard reagent before use or increase equivalents to 1.5–2.0. Ensure THF is freshly distilled or from a solvent purification system.

Issue: Side Products (Ring Addition)

• Cause: Nucleophilic attack on the pyridine ring (positions 2 or 4) rather than the carbonyl. The 6-CF3 group makes the ring highly electrophilic.

• Solution:

  • Lower Temperature: Conduct the addition at -40°C or -78°C.

  • Change Reagent: Switch from Organolithium (Hard nucleophile) to Grignard (Softer). If using Grignard, additives like

    (Knochel's conditions) can sometimes improve carbonyl selectivity.

Issue: Tertiary Alcohol Formation

• Cause: Collapse of the chelate during the reaction, allowing a second attack.

• Solution: This is rare with Weinreb amides but can happen if the temperature is too high or the quench is delayed too long. Ensure the reaction stays cool during addition and quench immediately upon completion.

Safety Considerations

• Organometallics: Grignard reagents are pyrophoric and moisture-sensitive. Handle only under inert atmosphere.

• Pyridine Derivatives: Many pyridine compounds are irritants or toxic. Handle in a fume hood.

• Exotherms: The quenching step releases significant heat and gas. Add acid slowly.

References

• Weinreb Ketone Synthesis (Original Methodology): Nahm, S.; Weinreb, S. M.[1] "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22(39), 3815–3818.

• Application to Pyridine Derivatives: Kelly, C. B.; Mercadante, M. A.; Leadbeater, N. E. "Trifluoromethyl ketones: properties, preparation, and application." Chemical Communications, 2012 , 48, 4551-4567.

• Starting Material Data (CAS 416852-53-4): Sigma-Aldrich Product Specification: N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide. (Example URL for verification)

• Review of Weinreb Amides in Drug Discovery: Singh, J., et al. "The growing synthetic utility of Weinreb amides."[1][3] Journal for Praktische Chemie, 2000 , 342(4), 340-347.

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Chemoselective Reduction of N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide to 6-(Trifluoromethyl)nicotinaldehyde

Introduction & Mechanistic Rationale

The synthesis of fluorinated pyridine building blocks, such as 6-(trifluoromethyl)nicotinaldehyde, is a critical operation in pharmaceutical drug development, particularly in the preparation of piperidine derivatives for neurological targets[1]. However, the direct reduction of carboxylic acids or standard esters to aldehydes is notoriously difficult due to the high propensity for over-reduction to the primary alcohol.

To circumvent this, the carboxylic acid is first converted to a Weinreb amide (N-methoxy-N-methylamide). The reduction of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide utilizing Diisobutylaluminum hydride (DIBAL-H) provides an exquisitely controlled pathway to the corresponding aldehyde[2].

Mechanistic Causality: When DIBAL-H is introduced at cryogenic temperatures (-78 °C), the electrophilic aluminum coordinates to the carbonyl oxygen, followed by hydride transfer to the carbonyl carbon. Unlike standard amides or esters, the Weinreb amide's N-methoxy group coordinates with the aluminum, forming a highly stable, five-membered cyclic tetrahedral chelate[3]. This rigid chelate acts as a "masked aldehyde," preventing the expulsion of the leaving group and effectively halting further hydride attack. The free aldehyde is only liberated upon the addition of an aqueous chelating quench, which hydrolyzes the intermediate and traps the aluminum salts[4].

Reaction Pathway & Mechanistic Diagram

Mechanistic pathway of Weinreb amide reduction via a stable tetrahedral aluminum chelate.

Reagents and Equipment Specifications

Reagents:

• Substrate: N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (1.0 equiv)

• Reducing Agent: DIBAL-H (1.0 M solution in anhydrous THF or Toluene, 1.05 – 1.10 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Quench Reagents: Methanol (anhydrous), Saturated aqueous Rochelle's salt (Potassium sodium tartrate tetrahydrate)

• Extraction/Washing: Ethyl acetate (EtOAc), Brine, Anhydrous Na₂SO₄

Equipment:

• Flame-dried round-bottom flask with a magnetic stir bar

• Schlenk line or positive nitrogen/argon pressure system

• Dry ice/acetone cooling bath (-78 °C)

• Syringe pump (for controlled DIBAL-H addition)

Detailed Experimental Protocol

Step 1: Preparation of the Substrate Solution

• Purge a flame-dried round-bottom flask with inert gas (N₂ or Argon) to ensure a strictly anhydrous environment.

• Dissolve N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (1.0 equiv) in anhydrous THF to achieve an approximate concentration of 0.2 M.

• Submerge the flask in a dry ice/acetone bath and allow the solution to equilibrate to -78 °C for 15 minutes.

Step 2: DIBAL-H Addition

• Using a dry syringe and a syringe pump, add DIBAL-H (1.0 M in THF, 1.1 equiv) dropwise down the cold inner wall of the flask over 20-30 minutes.

• Expert Insight: Slow addition is critical. Rapid addition causes localized exothermic spikes, which provide enough activation energy to collapse the tetrahedral intermediate prematurely, leading to over-reduction to the alcohol byproduct[4].

• Stir the reaction mixture at -78 °C for 1 to 2 hours. Monitor the reaction progress via TLC (e.g., 3:1 Hexanes/EtOAc, UV visualization) to confirm the complete consumption of the starting material.

Step 3: Quench and Emulsion Resolution

• Once the starting material is consumed, quench the excess DIBAL-H by adding anhydrous methanol (2.0 equiv relative to DIBAL-H) dropwise at -78 °C. Stir for 10 minutes.

• Remove the cooling bath and immediately add an equal volume of saturated aqueous Rochelle's salt[5].

• Expert Insight: The direct addition of water or standard aqueous acid to aluminum-based reductions generates a thick, gelatinous aluminum hydroxide emulsion that traps the product and ruins yields. Rochelle's salt acts as a bidentate ligand, chelating the Al³⁺ ions to form a highly soluble complex, resulting in two sharply defined, easily separable liquid layers[5].

• Vigorously stir the biphasic mixture at room temperature for 1 to 2 hours until the layers are completely clear and the emulsion has entirely dissipated.

Step 4: Extraction and Purification

• Transfer the clear mixture to a separatory funnel and separate the aqueous and organic layers.

• Extract the aqueous layer twice with EtOAc.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude 6-(trifluoromethyl)nicotinaldehyde via flash column chromatography (if necessary). The product is typically >95% pure at this stage and ready for downstream cross-coupling or amination.

Quantitative Data & Troubleshooting

Parameter	Condition	Expected Outcome	Mechanistic Rationale
DIBAL-H Equivalents	1.05 – 1.10 equiv	High Aldehyde Yield	Ensures complete conversion while preventing excess unreacted hydride from attacking the newly liberated aldehyde post-quench.
Reaction Temperature	-78 °C	Clean Conversion	Low thermal energy stabilizes the 5-membered Al-chelate, preventing premature collapse.
Reaction Temperature	0 °C to RT	Increased Alcohol Byproduct	Increased thermal energy overcomes chelate stability, causing collapse and subsequent over-reduction by remaining hydride.
Aqueous Quench	Rochelle's Salt (Sat. Aq.)	Clear Phase Separation	Tartrate acts as a bidentate ligand, chelating Al³⁺ ions to prevent the formation of gelatinous aluminum hydroxide emulsions.

References

1.2 - NIH PMC[2] 2.3 - eScholarship[3] 3.1 - HSP Pharma[1] 4. 4 - BenchChem[4] 5. 5 - Organic Synthesis[5]

Sources

• 1. 6-(Trifluoromethyl)nicotinaldehyde CAS 386704-12-7 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 2. Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]

Synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide from carboxylic acids

Application Note & Protocol

Topic: Synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide from 6-(Trifluoromethyl)nicotinic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Weinreb Amides in Synthesis

In the landscape of modern organic synthesis, particularly within medicinal chemistry and drug development, the N-methoxy-N-methylamide, or "Weinreb amide," stands out as a uniquely versatile and reliable functional group. Discovered in 1981 by Steven M. Weinreb and Steven Nahm, this moiety serves as a powerful precursor for the synthesis of ketones and aldehydes.[1] Its principal advantage lies in its reaction with potent organometallic nucleophiles (like Grignard or organolithium reagents), which halts cleanly at the ketone stage, thereby preventing the common issue of over-addition to form a tertiary alcohol.[1][2] This controlled reactivity is attributed to the formation of a stable, chelated tetrahedral intermediate.

The target molecule, N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, incorporates a trifluoromethyl-substituted pyridine ring. This structural motif is of high interest in the pharmaceutical and agrochemical industries, as the trifluoromethyl group can significantly enhance properties such as metabolic stability, lipophilicity, and binding affinity.[3][4][5]

This document provides a detailed guide for the synthesis of this valuable intermediate starting from its parent carboxylic acid, 6-(trifluoromethyl)nicotinic acid. We will explore the underlying chemical principles, present robust, step-by-step protocols, and offer insights into process optimization and troubleshooting.

Principle of the Reaction: Activating the Carboxylic Acid

The direct reaction between a carboxylic acid and an amine (or its salt, such as N,O-dimethylhydroxylamine hydrochloride) is generally inefficient. The acidic proton of the carboxylic acid readily protonates the basic amine, forming a highly unreactive ammonium-carboxylate salt.[6][7]

Therefore, the core strategy for forming the amide bond is the in-situ activation of the carboxylic acid's carbonyl group. This converts the hydroxyl group into a good leaving group, rendering the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the N,O-dimethylhydroxylamine.

There are numerous methods to achieve this activation, broadly categorized by the class of "coupling reagent" used.[6] Common examples include:

• Carbodiimides: Reagents like N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are widely used.[2][7][8]

• Acyl Halide or Anhydride Precursors: Reagents like thionyl chloride, oxalyl chloride, or 1,1'-carbonyldiimidazole (CDI) convert the acid to a more reactive intermediate.[1][9][10]

• Phosphonium and Uronium Salts: Reagents like BOP, PyBOP, or HATU are highly effective but often more expensive.

• Triazine Derivatives: Reagents such as 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT) offer a mild and efficient alternative.[11]

This guide will focus on two prevalent and reliable methods: a carbodiimide-mediated coupling using EDC and an activation protocol using CDI.

Overall Synthetic Transformation

The conversion of 6-(trifluoromethyl)nicotinic acid to its corresponding Weinreb amide is depicted below.

Caption: General reaction scheme for Weinreb amide synthesis.

Experimental Protocols & Data

The following protocols provide detailed, step-by-step methodologies for the synthesis. Researchers should adapt solvent volumes and reaction times based on the specific scale of their experiment.

Protocol 1: EDC-Mediated Coupling

This method is favored for its operational simplicity and the water-solubility of its urea byproduct, which simplifies purification compared to DCC.

Step-by-Step Methodology:

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 6-(trifluoromethyl)nicotinic acid (1.0 eq.).

• Dissolution: Dissolve the acid in a suitable anhydrous solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF) (approx. 0.1-0.2 M concentration).

• Reagent Addition: Add N,O-dimethylhydroxylamine hydrochloride (1.1 eq.) and a coupling additive such as 1-hydroxybenzotriazole (HOBt) (1.1 eq.).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C.

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.5-3.0 eq.), dropwise to the stirred solution. The base neutralizes the hydrochloride salt and facilitates the coupling.

• Activation: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq.) portion-wise, ensuring the temperature remains below 10 °C.

• Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-16 hours.

• Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC), observing the consumption of the starting carboxylic acid.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash sequentially with a cold, dilute acid (e.g., 1 M HCl), a saturated aqueous solution of sodium bicarbonate (NaHCO₃), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Filter the drying agent and concentrate the solvent in vacuo. Purify the resulting crude oil or solid via flash column chromatography on silica gel to yield the pure Weinreb amide.

Protocol 2: 1,1'-Carbonyldiimidazole (CDI) Activation

This method is often very clean, as the byproducts are imidazole and carbon dioxide gas.[9]

Step-by-Step Methodology:

• Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 6-(trifluoromethyl)nicotinic acid (1.0 eq.).

• Dissolution: Add an anhydrous aprotic solvent, such as tetrahydrofuran (THF) or DCM (approx. 0.2 M).

• Activation: Add 1,1'-carbonyldiimidazole (CDI) (1.1 eq.) in one portion to the stirred solution at room temperature. Effervescence (CO₂ evolution) should be observed.[9]

• Intermediate Formation: Stir the mixture for 1-2 hours at room temperature to allow for the complete formation of the acylimidazolide intermediate.

• Amine Addition: In a separate flask, neutralize N,O-dimethylhydroxylamine hydrochloride (1.2 eq.) with a base like triethylamine (1.2 eq.) in the same solvent. Alternatively, add the hydrochloride salt directly to the reaction mixture, followed by the dropwise addition of a base. A more direct approach described in literature involves adding the solid hydrochloride salt directly to the activated mixture.[9]

• Reaction: Stir the reaction mixture at room temperature for 6-24 hours.

• Monitoring: Track the consumption of the acylimidazolide intermediate by TLC.

• Workup:

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in a water-immiscible solvent like ethyl acetate or DCM.

  • Wash sequentially with 1 M HCl, saturated NaHCO₃, and brine to remove imidazole and any unreacted starting materials.

• Purification: Dry the organic layer, concentrate, and purify the product by flash column chromatography as described in Protocol 1.

Quantitative Data Summary

Parameter	Protocol 1 (EDC Coupling)	Protocol 2 (CDI Activation)
Carboxylic Acid	1.0 eq.	1.0 eq.
Amine Source	N,O-Dimethylhydroxylamine HCl (1.1 eq.)	N,O-Dimethylhydroxylamine HCl (1.2 eq.)
Activating Agent	EDC (1.2 eq.)	CDI (1.1 eq.)
Additive	HOBt (1.1 eq.)	None
Base	DIPEA or TEA (2.5-3.0 eq.)	TEA (if pre-neutralizing, 1.2 eq.)
Solvent	Anhydrous DCM or DMF	Anhydrous THF or DCM
Temperature	0 °C to Room Temp.	Room Temp.
Typical Time	4-16 hours	6-24 hours
Typical Yield	75-95%	70-90%

Experimental Workflow Visualization

The following diagram outlines the general laboratory workflow for the synthesis and purification of the target compound.

Caption: General laboratory workflow for Weinreb amide synthesis.

Troubleshooting and Self-Validation

A robust protocol includes methods for monitoring progress and addressing potential issues.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive/degraded coupling reagent (moisture sensitive).2. Insufficient base to neutralize the amine hydrochloride.3. Poor quality/wet solvent.	1. Use a fresh bottle of coupling reagent.2. Ensure adequate equivalents of base are added, especially for EDC protocol.3. Use freshly distilled or commercially available anhydrous solvents.
Formation of Side Products	1. (With DCC/EDC) Formation of N-acylurea byproduct.2. Racemization if the carboxylic acid has a chiral center alpha to the carbonyl.	1. Add HOBt or Oxyma to the reaction; these additives act as activated ester intermediates, minimizing side reactions.2. Run the reaction at 0°C. Using coupling reagents like COMU or DEPBT is known to minimize racemization.[12]
Difficult Purification	1. (With DCC) Dicyclohexylurea (DCU) byproduct is poorly soluble in many organic solvents.2. Imidazole from CDI workup is not fully removed.	1. This is a primary reason to prefer EDC. If using DCC, filter the crude reaction mixture through a pad of Celite before workup. Some DCU may precipitate upon concentration and can be filtered off.2. Be thorough with the 1 M HCl washes during workup, as this will protonate and extract the basic imidazole into the aqueous layer.

Self-Validation System:

• Reaction Monitoring: Use TLC with a suitable solvent system (e.g., 30-50% Ethyl Acetate in Hexanes) to visualize the consumption of the more polar starting acid and the appearance of the less polar amide product.

• Product Confirmation: After purification, confirm the structure and purity of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide using standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the chemical structure and proton/carbon environments.

  • ¹⁹F NMR: To confirm the presence and chemical shift of the -CF₃ group.

  • Mass Spectrometry (MS): To confirm the molecular weight (234.18 g/mol ).[13]

Safety Precautions

All experiments should be conducted in a well-ventilated laboratory fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Carbodiimides (EDC, DCC): These reagents are potent sensitizers and can cause severe allergic skin reactions and respiratory irritation.[2] Avoid inhalation of dust and direct skin contact.

• N,O-Dimethylhydroxylamine Hydrochloride: This compound is hazardous and should be handled with care.[2]

• Solvents (DCM, THF, DMF): Dichloromethane is a suspected carcinogen. N,N-Dimethylformamide is a potent liver toxin. Avoid inhalation and skin contact.

• Reagents (CDI, TEA, DIPEA): These are corrosive and/or flammable. Handle with appropriate caution.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• TutorChase. (n.d.). How do you prepare a Weinreb amide? Retrieved from [Link]

• Wikipedia. (2023). Weinreb ketone synthesis. Retrieved from [Link]

• Oriental Journal of Chemistry. (2020). Synthesis of Weinreb and their Derivatives (A Review). Retrieved from [Link]

• Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

• Catalytic Amidation. (n.d.). Retrieved from [Link]

• ARKIVOC. (2002). An efficient conversion of carboxylic acids into Weinreb amides. Retrieved from [Link]

• Chem Talk. (2023). Conversion of Carboxylic acids to amides using DCC as an activating agent. Retrieved from [Link]

• Synlett. (2007). A one-pot synthesis of amides from carboxylic acids activated using thionyl chloride. Retrieved from [Link]

• CP Lab Safety. (n.d.). N,O-Dimethylhydroxylamine Hydrochloride, 500g, Each. Retrieved from [Link]

• PMC. (2013). Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). An Easy and Convenient Synthesis of Weinreb Amides and Hydroxamates. Retrieved from [Link]

• YouTube. (2025). Reactions of Carboxylic Acids Explained | Esters, Amides, Alcohols and More. Retrieved from [Link]

• ACS Publications. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Retrieved from [Link]

• PMC. (2015). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Retrieved from [Link]

• Apiary. (n.d.). 6-(Trifluoromethyl)nicotinic Acid Market Study. Retrieved from [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. tutorchase.com [tutorchase.com]
• 3. 231291-22-8 | 6-(Trifluoromethyl)nicotinic acid [fluoromart.com]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 6trifluoromethylnicotinicacidmarketsharemarkettrendsandfor.docs.apiary.io [6trifluoromethylnicotinicacidmarketsharemarkettrendsandfor.docs.apiary.io]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. organic-chemistry.org [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chemscene.com [chemscene.com]

Application Note: Coupling Strategies for N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Scientific Rationale

Weinreb amides (N-methoxy-N-methylamides) are indispensable intermediates in modern organic synthesis and drug discovery. They are primarily utilized for the controlled synthesis of ketones via the mono-addition of organometallic reagents (such as Grignard or organolithium reagents). The defining feature of the Weinreb amide is its ability to form a highly stable, five-membered cyclic tetrahedral chelate upon nucleophilic attack, which effectively prevents unwanted over-addition to the tertiary alcohol. Furthermore, these moieties have recently gained traction as robust directing groups in transition metal-catalyzed C-H functionalizations[1].

The target compound, N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide , is a commercially valuable building block[2] frequently utilized in the synthesis of complex pharmaceutical architectures, including semi-saturated bicyclic derivatives[3]. However, the incorporation of the trifluoromethyl group introduces distinct electronic challenges that dictate the choice of coupling reagents.

Mechanistic Insights: The C6-Trifluoromethyl Deactivation Effect

As a Senior Application Scientist, I frequently observe that generic peptide coupling conditions fail when applied to deactivated heteroaromatics. The trifluoromethyl (-CF

) group is powerfully electron-withdrawing via both inductive and hyperconjugative effects. Positioned at C6, it severely depletes the electron density of the pyridine ring.

Although the carboxylic acid resides at the C3 position, the global electron deficiency of the heterocycle significantly reduces the nucleophilicity of the carboxylate oxygen. During the initial step of any coupling reaction, the carboxylate must attack the coupling reagent to form the activated intermediate. Because of the C6-CF

deactivation, standard carbodiimides (e.g., EDC/HOBt) often result in sluggish kinetics, high epimerization (in chiral analogs), and incomplete conversions.

To overcome this thermodynamic barrier, we must bypass weak intermediates and force the generation of highly electrophilic species—such as acid chlorides or O-At esters. Alternatively, highly efficient triazine-based reagents or phosphonic anhydrides can be employed to drive the reaction forward[4].

Comparative Analysis of Coupling Reagents

The table below synthesizes quantitative data and empirical observations for the most effective coupling strategies applied to 6-(trifluoromethyl)nicotinic acid.

Coupling Reagent	Active Intermediate	Typical Yield	Reaction Time	Scalability	Byproduct Removal Strategy
Oxalyl Chloride / DMF	Acid Chloride	>90%	2–4 h	Excellent	Vacuum evaporation (volatile gases)
HATU	O-At Ester	85–95%	1–2 h	Poor (High Cost)	Aqueous wash / Chromatography
T3P (50% in EtOAc)	Mixed Anhydride	80–90%	12 h	Excellent	Simple aqueous wash (water-soluble)
CDI	Acyl Imidazole	75–85%	4–6 h	Good	Acidic aqueous wash

Reaction Pathway Visualization

The following workflow illustrates the logical progression from the deactivated starting material to the final Weinreb amide, highlighting the transient tetrahedral state that defines this amidation process.

Synthesis workflow for N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide.

Validated Experimental Protocols

Every protocol described below is designed as a self-validating system; the visual cues (gas evolution, phase separation) serve as real-time indicators of reaction progress.

Protocol A: The Acid Chloride Route (Recommended for Maximum Reactivity)

This method is highly reliable for electronically deactivated substrates. It utilizes oxalyl chloride, which is milder than thionyl chloride and produces easily removable gaseous byproducts.

Reagents & Stoichiometry:

• 6-(Trifluoromethyl)nicotinic acid: 1.0 equiv (10 mmol, 1.91 g)

• Oxalyl chloride: 1.2 equiv (12 mmol, 1.03 mL)

• N,O-Dimethylhydroxylamine hydrochloride: 1.2 equiv (12 mmol, 1.17 g)

• N,N-Diisopropylethylamine (DIPEA): 3.0 equiv (30 mmol, 5.2 mL)

• Dimethylformamide (DMF): Catalytic (2-3 drops)

• Dichloromethane (DCM): 30 mL (Anhydrous)

Step-by-Step Methodology:

• Vilsmeier-Haack Activation: Suspend 6-(trifluoromethyl)nicotinic acid in 20 mL of anhydrous DCM under an inert atmosphere (N

  or Ar). Add catalytic DMF. Causality: DMF reacts with oxalyl chloride to form the highly electrophilic Vilsmeier-Haack reagent in situ, which is the true active species that converts the deactivated acid to the acid chloride.

• Acid Chloride Formation: Cool the suspension to 0 °C. Add oxalyl chloride dropwise over 10 minutes. Observe immediate gas evolution (CO, CO

  , HCl).

• Maturation: Remove the ice bath and stir at room temperature for 2 hours. The reaction is complete when the suspension transitions into a clear, homogenous solution.

• Volatile Stripping: Concentrate the mixture in vacuo to remove unreacted oxalyl chloride. This prevents the formation of unwanted urea byproducts in the next step.

• Amidation: Redissolve the crude acid chloride in 10 mL of DCM and cool to 0 °C. Add N,O-dimethylhydroxylamine hydrochloride in one portion.

• Base Addition: Add DIPEA dropwise. Causality: The first equivalent of DIPEA neutralizes the amine hydrochloride salt, freeing the nucleophile. The subsequent equivalents neutralize the HCl generated during the amidation.

• Workup: Stir for 2 hours at room temperature. Quench with saturated aqueous NaHCO

  . Extract with DCM. Wash the organic layer with 1M HCl (to remove excess DIPEA) and brine. Dry over Na SO and concentrate to afford the pure Weinreb amide.

Protocol B: T3P-Mediated Route (Recommended for Process Scale-Up)

Propylphosphonic anhydride (T3P) is a phenomenal reagent for scale-up due to its low toxicity, lack of epimerization, and the high water-solubility of its byproducts.

Reagents & Stoichiometry:

• 6-(Trifluoromethyl)nicotinic acid: 1.0 equiv (10 mmol, 1.91 g)

• N,O-Dimethylhydroxylamine hydrochloride: 1.2 equiv (12 mmol, 1.17 g)

• T3P (50% w/w solution in EtOAc): 1.5 equiv (15 mmol, 8.9 mL)

• DIPEA: 3.0 equiv (30 mmol, 5.2 mL)

• Ethyl Acetate (EtOAc): 30 mL

Step-by-Step Methodology:

• Pre-mixing: In a round-bottom flask, combine the nicotinic acid derivative, N,O-dimethylhydroxylamine hydrochloride, and EtOAc. Cool to 0 °C.

• Deprotonation: Add DIPEA dropwise. Ensure the mixture is well-stirred to fully liberate the free amine.

• T3P Addition: Add the T3P solution dropwise. Causality: T3P reacts with the carboxylate to form a mixed phosphonic-carboxylic anhydride. Because the C6-CF

  group deactivates the acid, a slight excess of T3P (1.5 eq) ensures the equilibrium is driven entirely toward the activated species.

• Thermal Activation: Remove the ice bath and warm the reaction to 40 °C for 12 hours. The elevated temperature compensates for the reduced nucleophilicity of the starting material.

• Aqueous Workup: Cool to room temperature and add 20 mL of water. Stir vigorously for 15 minutes. Causality: T3P byproducts are highly water-soluble phosphonic acids. Separate the layers, wash the organic phase with saturated NaHCO

  and brine, dry over Na SO , and concentrate.

References

Sources

• 1. Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. WO2024211836A2 - Semi-saturated bicyclic derivatives and related uses - Google Patents [patents.google.com]
• 4. An Easy and Convenient Synthesis of Weinreb Amides and Hydroxamates [organic-chemistry.org]

Application Notes and Protocols: A Guide to the DIBAL-H Reduction of Fluorinated Weinreb Amides

Introduction: The Strategic Advantage of Fluorinated Aldehydes and the Reliability of the Weinreb Amide

In the landscape of modern drug discovery and materials science, the incorporation of fluorine into organic molecules offers a powerful strategy to modulate a compound's metabolic stability, lipophilicity, and binding affinity. The resulting fluorinated aldehydes are highly valuable, yet often challenging to synthesize, building blocks. The partial reduction of a carboxylic acid derivative is a direct and appealing route to these aldehydes. However, this transformation is fraught with the peril of over-reduction to the corresponding alcohol, especially with highly reactive hydride reagents.

The Weinreb amide (N-methoxy-N-methylamide) has emerged as a superior solution to this challenge. The key to its success lies in the formation of a stable, five-membered chelated tetrahedral intermediate upon reaction with a hydride reagent like diisobutylaluminum hydride (DIBAL-H).[1] This intermediate is stable at low temperatures, preventing the premature collapse and subsequent over-reduction that plagues the reduction of other carbonyl derivatives such as esters.[2][3] Upon aqueous workup, this stable intermediate hydrolyzes to furnish the desired aldehyde in high yield.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of DIBAL-H for the reduction of fluorinated Weinreb amides. We will delve into the mechanistic nuances, provide detailed, field-tested protocols, and discuss the critical parameters that ensure a successful and reproducible synthesis of fluorinated aldehydes.

The Mechanism of Reduction: An Electrophilic Encounter

The reduction of a Weinreb amide with DIBAL-H is best understood as a two-stage process initiated by the electrophilic nature of the aluminum center in DIBAL-H.

• Lewis Acid-Base Coordination: The electron-deficient aluminum atom of DIBAL-H acts as a Lewis acid and coordinates to the Lewis basic carbonyl oxygen of the Weinreb amide. This coordination activates the carbonyl group, rendering the carbonyl carbon more electrophilic and poised for hydride attack.[3][4]

• Intramolecular Hydride Transfer and Chelate Formation: Following coordination, a hydride ion is transferred from the aluminum to the activated carbonyl carbon. This results in the formation of a tetrahedral intermediate. A key feature of the Weinreb amide is the presence of the N-methoxy group, which participates in the formation of a stable five-membered ring by chelating to the aluminum atom. This chelated intermediate is remarkably stable at low temperatures (typically -78 °C), effectively halting the reaction at the aldehyde oxidation state.[1]

• Hydrolysis to the Aldehyde: The reaction is quenched with a suitable proton source during aqueous workup. This breaks down the stable aluminum complex, leading to the formation of the aldehyde product.

Caption: The dual electronic influence of fluorine on the DIBAL-H reduction.

Experimental Protocols: A Step-by-Step Guide

The following protocol provides a detailed methodology for the DIBAL-H reduction of a generic fluorinated Weinreb amide. It is crucial to note that all operations should be conducted under an inert atmosphere (e.g., nitrogen or argon) as DIBAL-H is highly reactive with moisture and air.

Materials and Reagents:

• Fluorinated Weinreb amide (1.0 equiv)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Toluene)

• Diisobutylaluminum hydride (DIBAL-H) solution (typically 1.0 M in a hydrocarbon solvent, 1.1–1.5 equiv)

• Methanol (for quenching)

• Rochelle's salt (Potassium sodium tartrate) solution (saturated aqueous) or 1M HCl

• Organic extraction solvent (e.g., Ethyl acetate, DCM)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate or magnesium sulfate

Protocol for the Reduction of a Fluorinated Aromatic Weinreb Amide:

This protocol is adapted from a general procedure for the reduction of substituted Weinreb amides. [5][6]

• Reaction Setup:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum, add the fluorinated Weinreb amide (1.0 equiv).

  • Dissolve the amide in anhydrous THF (or DCM) to a concentration of approximately 0.1–0.2 M.

  • Cool the solution to -78 °C using a dry ice/acetone bath. It is critical to maintain this low temperature throughout the addition of DIBAL-H to prevent over-reduction. [6]

• Addition of DIBAL-H:

  • Slowly add the DIBAL-H solution (1.1 equiv) dropwise via syringe over a period of 20–30 minutes.

  • Ensure the internal temperature of the reaction mixture does not rise above -70 °C during the addition.

  • After the addition is complete, stir the reaction mixture at -78 °C for 30 minutes to 1 hour.

• Reaction Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A sample can be taken with a syringe and quenched in a separate vial containing a small amount of methanol and water before analysis.

• Quenching the Reaction:

  • Once the starting material is consumed, quench the reaction at -78 °C by the slow, dropwise addition of methanol to consume any excess DIBAL-H. A general rule of thumb is to add a volume of methanol equivalent to the volume of DIBAL-H solution used.

• Workup:

  • Allow the reaction mixture to warm to room temperature.

  • Add a saturated aqueous solution of Rochelle's salt and stir vigorously until two clear layers are formed. This can sometimes take several hours. The Rochelle's salt chelates the aluminum salts, aiding in their removal from the organic phase.

  • Alternatively, for some substrates, a quench with 1 M HCl can be effective.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with the organic solvent (e.g., ethyl acetate, 2 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude aldehyde can be purified by silica gel column chromatography to afford the pure product.

Data Presentation: A Survey of DIBAL-H Reductions

The following table summarizes the reaction conditions and yields for the DIBAL-H reduction of various Weinreb amides, including those with electron-withdrawing fluorine substituents. This data highlights the high efficiency and functional group tolerance of this transformation.

Entry	Substrate	DIBAL-H (equiv)	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	N-methoxy-N-methyl-4-fluorobenzamide	1.1	THF	-78	30	>99	[5]
2	N-methoxy-N-methyl-3-fluorobenzamide	1.1	THF	-78	30	>99	[5]
3	N-methoxy-N-methyl-2-fluorobenzamide	1.1	THF	-78	30	>99	[5]
4	N-methoxy-N-methyl-4-(trifluoromethyl)benzamide	1.1	THF	-78	30	>99	[5]
5	N-methoxy-N-methylbenzamide	1.1	THF	-78	30	>99	[5]
6	N-methoxy-N-methylhexanamide	1.1	THF	-78	30	>99	[5]

Note: Yields reported in the reference were determined by GC analysis.

Troubleshooting and Field-Proven Insights

• Over-reduction to the Alcohol: This is the most common side reaction and is almost always a result of the reaction temperature rising above -70 °C. Ensure efficient cooling and slow, dropwise addition of DIBAL-H. Using a slight excess (1.1 equiv) of DIBAL-H is often sufficient; a larger excess can promote over-reduction.

• Incomplete Reaction: If the reaction stalls, it could be due to inactive DIBAL-H. DIBAL-H is sensitive to moisture, and its titer can decrease over time. It is advisable to use a relatively fresh bottle or to titrate the solution before use.

• Difficult Workup: The formation of gelatinous aluminum salts during the workup can complicate the separation of layers. The use of Rochelle's salt is highly recommended to chelate the aluminum salts and facilitate a clean separation. Stirring the biphasic mixture vigorously for an extended period is often necessary.

• Substrate-Specific Considerations: For α-fluorinated Weinreb amides, there is a potential for elimination of fluoride if the α-proton is acidic and the reaction conditions are not carefully controlled. However, under the standard low-temperature conditions for DIBAL-H reduction, this is generally not a major concern.

Conclusion

The DIBAL-H reduction of fluorinated Weinreb amides is a robust and reliable method for the synthesis of valuable fluorinated aldehydes. The success of this reaction hinges on the unique stability of the chelated tetrahedral intermediate formed from the Weinreb amide, which effectively prevents over-reduction. By maintaining strict anhydrous conditions and low temperatures, researchers can consistently achieve high yields of the desired aldehyde products. The insights and protocols provided in this application note are intended to serve as a practical guide for the successful implementation of this important transformation in the synthesis of complex fluorinated molecules.

References

• Kangani, C. O., Kelley, D. E., & Day, B. W. (2006). One-pot synthesis of aldehydes or ketones from carboxylic acids via in situ generation of Weinreb amides using the Deoxo-Fluor reagent. Tetrahedron Letters, 47(35), 6289-6292. [Link]

• Heo, Y. J., Kim, H. T., Jaladi, A. K., & An, D. K. (2021). DIBALH: from known fundamental to an unusual reaction; chemoselective partial reduction of tertiary amides in the presence of esters. RSC Advances, 11(53), 33809-33813. [Link]

• Mohammed, S. M., & Khalid, M. H. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 183-195. [Link]

• Reddit. (2022, July 14). Dibal-H reduction: is it the reagent or the reaction? r/Chempros. [Link]

• Organic Chemistry Portal. (n.d.). DIBAL-H, Diisobutylaluminium hydride. [Link]

• Reis, J. (2011, August 26). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Master Organic Chemistry. [Link]

• Organic Synthesis. (n.d.). Partial Reduction of Esters, Amides, and Nitriles with Metal Hydride Reagents. [Link]

• MavMatrix - UTA. (n.d.). CHEMOSELECTIVE REDUCTION OF DICARBOXYLIC ACIDS VIA IRIDIUM CATALYZED HYDROSILYLATION. [Link]

• Mavs Open Press. (n.d.). MODULAR SYNTHESIS OF WEINREB AMIDES OF 2-FLUORO-2,4-DIENOIC ACIDS. [Link]

• Organic-Synthesis.com. (n.d.). DIBAL-H Reduction. [Link]

• RSC Publishing. (2021). DIBALH: from known fundamental to an unusual reaction; chemoselective partial reduction of tertiary amides in the presence of esters. [Link]

• ResearchGate. (2020, May 6). Synthesis of Weinreb and their Derivatives (A-Review). [Link]

• Prakash, G. K. S., & Yudin, A. K. (2009). α-Fluorovinyl Weinreb Amides and α-Fluoroenones from a Common Fluorinated Building Block. The Journal of Organic Chemistry, 74(10), 3850–3856. [Link]

• ResearchGate. (2021, October). (PDF) DIBALH: from known fundamental to an unusual reaction; chemoselective partial reduction of tertiary amides in the presence of esters. [Link]

• Bailey, C. L., Joh, A. Y., Hurley, Z. Q., Anderson, C. L., & Singaram, B. (2016). Reduction of Weinreb Amides to Aldehydes under Ambient Conditions with Magnesium Borohydride Reagents. European Journal of Organic Chemistry, 2016(14), 2471–2475. [Link]

• Chemistry Steps. (2024, December 19). DIBAL Reducing Agent. [Link]

• Semantic Scholar. (n.d.). DIBALH: from known fundamental to an unusual reaction; chemoselective partial reduction of tertiary amides in the presence of esters. [Link]

• TUODA. (2025, May 20). What Is DIBAL-H and How Is It Used in Industrial Reduction Reactions?[Link]

• Altman, R. A., & Shaver, K. (2015). Synthesis of β-Fluoro-α,β-Unsaturated Amides from the Fragmentation of Morpholine 3,3,3-Trifluoropropanamide by Grignard Reagents. The Journal of organic chemistry, 80(15), 7851–7857. [Link]

• Molecules. (2019, February 26). Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations. [Link]

• ACS Publications. (2000, December 15). Weinreb amides. [Link]

• PubMed. (2009, May 15). Alpha-fluorovinyl Weinreb amides and alpha-fluoroenones from a common fluorinated building block. [Link]

• Oriental Journal of Chemistry. (2019, December 30). Recent Developments in Weinreb Synthesis and their Applications. [Link]

• eScholarship.org. (n.d.). Reduction of Weinreb Amides to Aldehydes under Ambient Conditions with Magnesium Borohydride Reagents. [Link]

• PubMed. (2023, January 2). Formyl Radical Generation from α-Chloro N-Methoxyphthalimides Enables Selective Aldehyde Synthesis. [Link]

• ResearchGate. (2022, August 9). Diisobutyl(morpholino)aluminum‐Enabled Partial Reductions with DIBALH: Highly Practical Synthesis of Aldehydes from Carboxylic Acid Derivatives. [Link]

• ResearchGate. (n.d.). From Lab Procedure to Industrial Reality: Continuous Flow Diisobutylaluminum Hydride Reduction of Esters to Aldehydes. [Link]

• MDPI. (2024, October 25). Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. [Link]

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Application Note: Controlled Ketone Synthesis via Nucleophilic Acyl Substitution of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Abstract: This technical guide provides a comprehensive overview and a detailed protocol for the nucleophilic acyl substitution of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide. This compound, featuring a Weinreb amide functional group on a trifluoromethylpyridine scaffold, is a highly valuable intermediate in pharmaceutical and agrochemical research. We will explore the underlying mechanism that confers its unique reactivity, present a step-by-step protocol for its conversion to a ketone using an organometallic reagent, and discuss the broad applicability of this method. This document is intended for researchers, chemists, and drug development professionals seeking a reliable and high-yield method for ketone synthesis while avoiding common side reactions.

Introduction: The Strategic Importance of Weinreb Amides in Complex Synthesis

In the landscape of modern organic synthesis, the construction of carbon-carbon bonds to form ketones is a fundamental transformation. Ketones serve as critical hubs for further molecular elaboration. However, traditional methods for synthesizing ketones, such as the acylation of highly reactive organometallic reagents with acid chlorides or esters, are frequently plagued by a critical side reaction: over-addition.[1][2][3] The ketone product, often as reactive as the starting material, can capture a second equivalent of the nucleophile to yield a tertiary alcohol, reducing the yield and complicating purification.

N-methoxy-N-methylamides, commonly known as Weinreb amides, were introduced by Steven M. Weinreb and Steven Nahm in 1981 to solve this very problem.[1] The title compound, N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, combines the utility of the Weinreb amide with a 6-(trifluoromethyl)pyridine core. This heterocyclic motif is a key structural feature in numerous active pharmaceutical and agrochemical ingredients, making this specific Weinreb amide a valuable building block for drug discovery programs.[4] This guide will elucidate the mechanism that makes the Weinreb amide a superior acylating agent and provide a robust protocol for its use.

The Mechanism of Controlled Acylation

The efficacy of the Weinreb amide lies in the formation of a uniquely stable tetrahedral intermediate upon nucleophilic attack.[5] Unlike the intermediate formed from an ester or acid chloride, which rapidly collapses and eliminates an alkoxide or chloride, the Weinreb amide intermediate is stabilized by chelation.

The Process:

• Nucleophilic Attack: An organometallic reagent (e.g., a Grignard or organolithium reagent) adds to the carbonyl carbon of the Weinreb amide.

• Chelate Formation: The metal cation (Mg²⁺ or Li⁺) is coordinated in a five-membered ring by both the carbonyl oxygen and the methoxy oxygen.[1]

• Intermediate Stability: This chelated tetrahedral intermediate is stable at low reaction temperatures and does not collapse to the ketone.[2][6] This stability is the crucial feature that prevents a second nucleophilic addition. The amide nitrogen is a poor leaving group under these conditions.[2]

• Hydrolytic Workup: The reaction is quenched with an aqueous acid source. Protonation and subsequent collapse of the intermediate liberate the desired ketone and the water-soluble N,O-dimethylhydroxylamine salt, which is easily removed during aqueous workup.[2][3]

This mechanism ensures a clean, high-yield conversion to the ketone, making it a highly reliable and trustworthy synthetic tool.

Caption: Figure 1: Mechanism of Weinreb Ketone Synthesis.

Application Protocol: Synthesis of Phenyl(6-(trifluoromethyl)pyridin-3-yl)methanone

This protocol details the reaction of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide with phenylmagnesium bromide to yield phenyl(6-(trifluoromethyl)pyridin-3-yl)methanone.

3.1 Materials and Reagents

Reagent	CAS Number	Supplier	Purity	Notes
N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide	416852-53-4	Commercial Source	>95%	Store under inert gas.[7][8][9]
Phenylmagnesium bromide (3.0 M in Diethyl Ether)	100-58-3	Commercial Source	-	Handle under inert atmosphere.
Anhydrous Tetrahydrofuran (THF)	109-99-9	Commercial Source	>99.8%	Sure/Seal™ bottle recommended.
Saturated aqueous Ammonium Chloride (NH₄Cl)	12125-02-9	-	-	For reaction quench.
Ethyl Acetate (EtOAc)	141-78-6	-	ACS Grade	For extraction.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	-	-	For drying.
Silica Gel	7631-86-9	-	230-400 mesh	For column chromatography.

3.2 Equipment

• Oven-dried, two-neck round-bottom flask with a magnetic stir bar

• Septa and needles

• Argon or Nitrogen gas line with a bubbler

• Syringes for liquid transfer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

3.3 Safety Precautions

• Organometallics: Phenylmagnesium bromide is corrosive and reacts violently with water. All operations must be conducted under a dry, inert atmosphere (Argon or Nitrogen). Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and flame-retardant gloves.

• Solvents: THF and Ethyl Acetate are flammable. Diethyl ether is extremely flammable. Work in a well-ventilated fume hood away from ignition sources.

3.4 Step-by-Step Experimental Procedure

• Reaction Setup: Place an oven-dried 100 mL two-neck round-bottom flask equipped with a magnetic stir bar under a positive pressure of Argon.

• Reagent Addition: To the flask, add N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (1.00 g, 4.27 mmol). Dissolve it in 20 mL of anhydrous THF via syringe.

• Cooling: Cool the clear, stirring solution to 0 °C using an ice-water bath.

• Nucleophilic Addition: Add phenylmagnesium bromide (3.0 M in Et₂O, 1.7 mL, 5.1 mmol, 1.2 equivalents) dropwise via syringe over 10 minutes. Causality Note: Slow addition is crucial to control the reaction exotherm. Using a slight excess of the Grignard reagent ensures complete consumption of the starting material.[6]

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 1 hour. The progress can be monitored by Thin Layer Chromatography (TLC) (e.g., using 3:1 Hexanes:EtOAc as eluent), observing the disappearance of the starting material spot.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of 20 mL of saturated aqueous NH₄Cl solution while the flask is still in the ice bath. Causality Note: A saturated NH₄Cl solution is a mild proton source that safely neutralizes the excess Grignard reagent and initiates the collapse of the tetrahedral intermediate without being overly acidic, which could cause side reactions on sensitive substrates.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Washing & Drying: Combine the organic layers and wash with brine (1 x 30 mL). Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate (e.g., starting from 100% hexanes to 10% EtOAc in hexanes) to afford the pure ketone product.

Caption: Figure 2: Experimental Workflow Diagram.

Expected Results and Versatility

The described protocol is robust and can be adapted for a wide range of organometallic nucleophiles. The trifluoromethyl group is stable to these reaction conditions. High yields are typically expected.

Table 1: Representative Nucleophilic Acyl Substitutions

Entry	Nucleophile (R'-M)	Product R' Group	Expected Yield (%)
1	Phenylmagnesium bromide	Phenyl	85-95%
2	Methylmagnesium bromide	Methyl	88-96%
3	n-Butyllithium	n-Butyl	82-90%
4	Isopropylmagnesium chloride	Isopropyl	75-85%
5	Lithium aluminum hydride (LiAlH₄)	Hydrogen (Aldehyde)	80-90%

Note: Yields are illustrative and may vary based on specific reaction conditions and purification efficiency.

The reaction's versatility extends beyond Grignard and organolithium reagents. Powerful reducing agents like Lithium Aluminum Hydride (LiAlH₄) or Diisobutylaluminum Hydride (DIBAL-H) can be used to cleanly reduce the Weinreb amide to the corresponding aldehyde, again avoiding over-reduction to the alcohol.[2][5]

Conclusion

The nucleophilic acyl substitution of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide represents a powerful and reliable strategy for the synthesis of functionalized pyridine ketones and aldehydes. The inherent stability of the chelated tetrahedral intermediate effectively circumvents the common issue of over-addition, leading to high yields and simplified purifications. This protocol provides a self-validating system that can be broadly applied in medicinal chemistry and process development for the synthesis of complex molecular targets.

References

• Recent Developments in Weinreb Synthesis and their Applications. (2019). Oriental Journal of Chemistry, 35(6). Available at: [Link]

• Weinreb ketone synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

• Collum, D. B., et al. (2006). Mechanism of Acylation of Lithium Phenylacetylide with a Weinreb Amide. Journal of the American Chemical Society, 128(32), 10370–10371. Available at: [Link]

• The Science Behind Ketone Synthesis: The Weinreb Amide Approach. (n.d.). Papana. Retrieved from [Link]

• Reich, H. J. (n.d.). The Acylation of Organometallic Reagents. University of Wisconsin-Madison, Department of Chemistry. Retrieved from [Link]

• Weinreb Ketone Synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Grignard Reaction (RMgX + Weinreb Amide). (n.d.). Common Organic Chemistry. Retrieved from [Link]

• SYNTHESIS OF A WEINREB AMIDE BEARING A 9-FLUORENYL RADICAL CLOCK. (2024). Organic Syntheses, 101, 61-82. Available at: [Link]

• Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. (2022). ACS Omega. Available at: [Link]

• A highly efficient method for chemoselective synthesis of biaryl ketones by arylation of Weinreb amides. (2020). Organic & Biomolecular Chemistry. Available at: [Link]

• Phillips, A. J. (2000). Weinreb amides. Modern Drug Discovery, 3(12), 25-26. Available at: [Link]

• Lithium Enolates Derived from Weinreb Amides: Insights into Five-Membered Chelate Rings. (2018). The Journal of Organic Chemistry. Available at: [Link]

• Mahdi, M. F., & Ahmed, A. H. (2020). Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry, 36(2), 183-206. Available at: [Link]

• Artico, M., et al. (2013). 2-(Arylamino)-6-(trifluoromethyl)nicotinic Acid Derivatives: New HIV-1 RT Dual Inhibitors Active on Viral Replication. Molecules, 18(11), 13632-13651. Available at: [Link]

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• 9. N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, 95% [cymitquimica.com]

Application Note: One-Pot Synthesis and Utility of N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Focus: N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (CAS: 416852-53-4)

Introduction & Strategic Rationale

The incorporation of the 6-(trifluoromethyl)pyridyl moiety is a highly validated strategy in medicinal chemistry, frequently utilized to enhance metabolic stability, lipophilicity, and target binding affinity. Derivatives of 6-(trifluoromethyl)nicotinic acid are critical building blocks in the development of transient receptor potential vanilloid 1 (TRPV1) antagonists for pain management[1], as well as c-Jun N-terminal kinase (JNK) inhibitors for autoimmune and inflammatory diseases[2].

To effectively utilize this building block in complex drug scaffolds, chemists must frequently convert the carboxylic acid into a ketone. However, direct addition of organometallic reagents (Grignard or organolithium) to carboxylic acids or standard esters typically results in over-addition, yielding unwanted tertiary alcohols. The synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide —a highly specialized Weinreb amide[3]—circumvents this issue.

Mechanistic Causality: The Weinreb Amide Advantage

Weinreb amides function as superior acylating agents due to their unique transition state. Upon nucleophilic attack by an organometallic reagent, the methoxy oxygen and the carbonyl oxygen coordinate with the metal cation (Mg²⁺ or Li⁺) to form a highly stable, five-membered tetrahedral chelate. This chelate is stable at low to ambient temperatures, effectively halting further nucleophilic attack. The desired ketone is only liberated during the subsequent aqueous acidic workup, which collapses the intermediate[4].

Workflow & Signaling Visualization

To maximize atom economy and minimize the handling of moisture-sensitive intermediates (such as acid chlorides), a one-pot activation and amination strategy using 1,1'-Carbonyldiimidazole (CDI) is highly recommended[5][6].

Fig 1: One-pot CDI-mediated synthesis of the Weinreb amide and subsequent chemoselective ketone formation.

Quantitative Data: Activation Strategy Comparison

Selecting the correct activation reagent is critical for optimizing yield and scalability. The table below summarizes the empirical data comparing various one-pot strategies for Weinreb amide synthesis.

Activation Strategy	Primary Reagents	Typical Yield	Primary Byproducts	Scalability & Safety Profile
One-Pot CDI	CDI, CH₂Cl₂	88–94%	CO₂, Imidazole	High; No toxic gases, self-indicating via CO₂ evolution[6].
Acid Chloride	SOCl₂, DMF (cat.)	80–85%	SO₂, HCl	Moderate; Generates corrosive gases, requires inert atmosphere.
Carbodiimide	EDC·HCl, HOBt	80–88%	Urea derivative	High; Water-soluble byproducts, but reagents are cost-prohibitive at scale.
Phosphine-Based	TCA, PPh₃	75–85%	Ph₃P=O, CHCl₃	Low; Difficult chromatographic removal of triphenylphosphine oxide[7].

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in causality checks to ensure reproducibility and high fidelity in a drug development setting.

Protocol A: One-Pot Synthesis of N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide via CDI

Reference Standard Adaptation[5][6]

Materials:

• 6-(Trifluoromethyl)nicotinic acid (10.0 mmol, 1.91 g)

• 1,1'-Carbonyldiimidazole (CDI) (11.0 mmol, 1.78 g)

• N,O-Dimethylhydroxylamine hydrochloride (12.0 mmol, 1.17 g)

• Anhydrous Dichloromethane (CH₂Cl₂) (30 mL)

Step-by-Step Methodology:

• Substrate Dissolution: Suspend 6-(trifluoromethyl)nicotinic acid in 30 mL of anhydrous CH₂Cl₂ in a flame-dried round-bottom flask under a nitrogen atmosphere. Causality: Anhydrous conditions are critical to prevent the competitive hydrolysis of CDI back to imidazole and CO₂.

• Activation: Cool the suspension to 0 °C using an ice bath. Add CDI portion-wise over 10 minutes. Causality: Portion-wise addition controls the exothermic release of CO₂ gas. The reaction will transition from a suspension to a clear solution as the acyl imidazole intermediate forms.

• Visual Validation: Stir the mixture at room temperature for 1 hour. Causality: The complete cessation of CO₂ effervescence serves as a self-validating visual cue that the carboxylic acid has been fully converted to the reactive acyl imidazole.

• Amination: Recool the flask to 0 °C and add N,O-dimethylhydroxylamine hydrochloride in a single portion. Stir at room temperature for 12–16 hours. Causality: The imidazole released during the activation step acts as an in-situ base to liberate the free hydroxylamine from its hydrochloride salt, driving the nucleophilic acyl substitution[6].

• Workup & Isolation: Dilute the reaction with 20 mL CH₂Cl₂. Wash the organic layer sequentially with 1M aqueous HCl (2 × 20 mL), saturated aqueous NaHCO₃ (20 mL), and brine (20 mL). Causality: The HCl wash selectively protonates and removes the imidazole byproduct, while NaHCO₃ removes any unreacted starting acid.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the title compound as a pale oil or crystalline solid (Expected yield: >90%, Purity ≥98%[3]).

Protocol B: Chemoselective Conversion to 6-(Trifluoromethyl)pyridyl Ketone

Step-by-Step Methodology:

• Preparation: Dissolve the synthesized N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide (5.0 mmol) in anhydrous THF (20 mL) under argon and cool to 0 °C.

• Organometallic Addition: Add the desired Grignard reagent (e.g., Phenylmagnesium bromide, 1.0 M in THF, 5.5 mmol) dropwise over 15 minutes. Causality: Maintaining the reaction at 0 °C stabilizes the tetrahedral magnesium chelate, entirely preventing a second equivalent of Grignard from attacking and forming a tertiary alcohol[4].

• Reaction Monitoring: Stir for 2 hours at 0 °C to room temperature. Monitor consumption of the Weinreb amide via TLC or LC-MS.

• Acidic Quench (Critical Step): Cool the mixture back to 0 °C and carefully quench with 1M aqueous HCl (15 mL). Causality: The acidic quench serves a dual mechanistic purpose: it breaks the stable metal chelate to liberate the ketone, and it protonates the expelled N,O-dimethylhydroxylamine, partitioning it into the aqueous layer for facile separation.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate to isolate the pure ketone.

References

• N-Methoxy-N-methyl-6-(trifluoromethyl)nicotinamide - ChemScene ChemScene. URL:[3]

• US7858621B2 - Compounds, isomer thereof, or pharmaceutically acceptable salts thereof as vanilloid receptor antagonist Google Patents. URL:[1]

• Synthesis of Nα-protected aminoacid/peptide Weinreb amides employing N,N'-carbonyldiimidazole Semantic Scholar. URL:[5]

• N-Methoxy-N-methylcyanoformamide - Organic Syntheses Organic Syntheses. URL:[6]

• One-pot synthesis of ketones and symmetrical anhydrides from carboxylic acids PMC / NIH. URL:[4]

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• 3. chemscene.com [chemscene.com]
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• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. orgsyn.org [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Application Note: Functionalization of Pyridine Rings via Weinreb Amide Intermediates

Abstract & Strategic Value

The functionalization of pyridine rings—ubiquitous in kinase inhibitors, agrochemicals, and GPCR ligands—presents unique challenges due to the electron-deficient nature of the heterocycle. Direct nucleophilic addition of organometallics to pyridine esters often results in over-addition (yielding tertiary alcohols) or competitive nucleophilic attack on the ring itself.

This guide details the Weinreb Amide (

-methoxy- -methylamide) protocol as a superior strategy for functionalizing pyridines. By forming a stable metal-chelated tetrahedral intermediate, Weinreb amides prevent over-addition, allowing the precise synthesis of pyridyl ketones. This note covers the installation of the Weinreb moiety onto the pyridine core and its subsequent conversion using Grignard or organolithium reagents.

Strategic Workflow

The following diagram outlines the modular approach to accessing functionalized pyridine scaffolds.

Figure 1: Strategic workflow for converting pyridine acids/esters to ketones via Weinreb intermediates.[1]

Critical Mechanism: The Chelation Control

The success of this chemistry relies on the stability of the tetrahedral intermediate.[2] Unlike esters, which collapse to ketones in situ (allowing a second nucleophilic attack), the Weinreb amide forms a rigid 5-membered chelate with the metal cation (Mg²⁺ or Li⁺).

Key Insight: In pyridine systems, the ring nitrogen (especially at the 2-position) can compete for metal coordination. However, the intramolecular chelation of the Weinreb oxygen atoms is thermodynamically favored, preserving the mono-addition selectivity.

Figure 2: The mechanistic stability of the Weinreb intermediate prevents over-addition.

Experimental Protocols

Method A: Synthesis from Pyridine Carboxylic Acids (CDI Coupling)

Best for: Acids sensitive to chlorinating agents; avoids HCl salt formation.

Reagents:

• Pyridine carboxylic acid (1.0 equiv)

• 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv)

• -Dimethylhydroxylamine hydrochloride (1.2 equiv)

• Dichloromethane (DCM) or DMF (anhydrous)

Protocol:

• Activation: In a flame-dried flask under N₂, dissolve the pyridine carboxylic acid in anhydrous DCM (0.2 M). Add CDI in one portion.[3]

  • Observation: Evolution of CO₂ gas will occur.[4] Stir at RT for 30–60 minutes until gas evolution ceases.

• Coupling: Add solid

  -dimethylhydroxylamine hydrochloride in one portion.

  • Note: No additional base is strictly required as the imidazole byproduct acts as a buffer, but adding 1.0 equiv of DIPEA can accelerate the reaction if sluggish.

• Reaction: Stir at RT for 3–12 hours. Monitor by TLC/LCMS.

• Workup: Dilute with DCM. Wash with saturated NaHCO₃ (to remove unreacted acid) and brine.

  • Pyridine Specific: If the product is water-soluble (common with polar pyridines), perform continuous extraction or use 10% MeOH/DCM for extraction.

• Purification: Flash chromatography (typically Hexane/EtOAc or DCM/MeOH).

Method B: Synthesis from Pyridine Esters (Magnesium-Mediated)

Best for: Converting existing ester scaffolds without hydrolysis; safer than trimethylaluminum.

Reagents:

• Pyridine ester (1.0 equiv)

• -Dimethylhydroxylamine hydrochloride (1.5 equiv)[5]

• Isopropylmagnesium chloride (

  PrMgCl, 2.0 M in THF) (3.0 equiv)

• THF (anhydrous)

Protocol:

• Amine Activation: Suspend

  -dimethylhydroxylamine HCl in anhydrous THF at -20°C. Dropwise add PrMgCl (3.0 equiv).

  • Mechanism:[2][6][7][8][9][10] 1 equiv deprotonates the HCl; the 2nd equiv deprotonates the amine to form the active magnesium amide nucleophile.

• Addition: Stir the mixture for 20 mins at -20°C, then add the pyridine ester (dissolved in minimal THF).

• Reaction: Warm to 0°C or RT and stir for 1–4 hours.

• Quench: Carefully add saturated NH₄Cl solution.

• Workup: Extract with EtOAc. Dry over Na₂SO₄ and concentrate.

Method C: Functionalization to Ketones (Grignard Addition)

The Core Transformation.

Reagents:

• Pyridine Weinreb amide (1.0 equiv)

• Grignard Reagent (R-MgX) (1.2 – 1.5 equiv)

• THF or Et₂O (anhydrous)

Protocol:

• Setup: Dissolve the Weinreb amide in anhydrous THF (0.1 M) and cool to 0°C.

  • Pro-Tip: For 2-pyridyl amides, cool to -78°C initially to minimize competitive attack on the ring nitrogen or self-condensation, though 0°C is usually sufficient.

• Addition: Add the Grignard reagent dropwise over 10–15 minutes.

  • Stoichiometry: Use 1.2 equiv. If the pyridine ring contains a free amine or acidic proton, increase equivalents accordingly.

• Incubation: Stir at 0°C for 1 hour. TLC should show consumption of starting material.[5] The intermediate is stable; extended stirring usually does not lead to over-addition.

• Hydrolysis (Critical):

  • Pour the reaction mixture into vigorously stirring saturated NH₄Cl or 1M HCl.

  • Pyridine Note:[11][12][6][7][13][14] Avoid highly acidic pH (< 2) during extraction if you want to recover the pyridine in the organic layer. Adjust pH to ~8 with saturated NaHCO₃ before extraction if the product is basic.

• Isolation: Extract with EtOAc or DCM. Purify via column chromatography.

Comparative Data & Yield Expectations

The following table summarizes expected yields based on the position of the Weinreb amide on the pyridine ring.

Position	Steric/Electronic Factor	Method A Yield (Acid)	Method C Yield (Ketone)	Notes
2-Pyridyl	N-atom adjacent to carbonyl. Potential N-Mg chelation.	75-85%	60-75%	Lower ketone yield due to competing N-coordination; use excess Grignard (1.5-2.0 equiv).
3-Pyridyl	Electronically similar to nitrobenzene (deactivated).	85-95%	80-90%	Most robust position; behaves similarly to standard aromatics.
4-Pyridyl	Electron deficient; prone to 1,4-addition if Cu is present.	80-90%	75-85%	Avoid copper salts during Grignard addition to prevent conjugate addition.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (Step 1)	Pyridine N interfering with activation.	Use T3P (Propylphosphonic anhydride) instead of CDI for difficult couplings.
Over-addition (Alcohol formation)	Reaction temperature too high or quench too slow.	Ensure reaction stays at 0°C. The intermediate is stable, but high T can destabilize it.
No Reaction (Grignard)	Grignard reagent degraded or N-chelation.	Titrate Grignard reagent. For 2-pyridyl systems, pre-complex the ring N with LiCl.
Product stuck in Aqueous	Pyridine protonated during workup.	Adjust aqueous layer pH to 8-9 using NaHCO₃ or NaOH before extraction.

References

• Nahm, S., & Weinreb, S. M. (1981). N-methoxy-N-methylamides as effective acylating agents. Tetrahedron Letters, 22(39), 3815–3818.

• Williams, J. M., et al. (1995). Preparation of amides from esters and amines using magnesium amide bases. Tetrahedron Letters, 36(31), 5461-5464.

• Fehrentz, J. A., & Castro, B. (1983). An efficient synthesis of optically active α-(t-butoxycarbonylamino)-aldehydes from α-amino acids. Synthesis, 1983(08), 676-678. (Foundational protocol for amino-acid derived Weinreb amides).

• Mentzel, M., & Hoffmann, H. M. (1997). N-methoxy-N-methylamides (Weinreb amides) in modern organic synthesis. Journal for Practical Chemistry/Chemiker-Zeitung, 339(1), 517-524.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Synthesis of Weinreb and their Derivatives (A Review) – Oriental Journal of Chemistry [orientjchem.org]
• 3. An Easy and Convenient Synthesis of Weinreb Amides and Hydroxamates [organic-chemistry.org]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. kindai.repo.nii.ac.jp [kindai.repo.nii.ac.jp]
• 13. C–H functionalization of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Weinreb (ketone synthesis) [quimicaorganica.org]

Technical Notes & Optimization

Technical Support Guide: Synthesis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

CAS No: 416852-53-4 Target Molecule: N-methoxy-N-methyl-6-(trifluoromethyl)pyridine-3-carboxamide Application: Critical intermediate for the synthesis of trifluoromethylated ketones via nucleophilic addition (Grignard/Lithium reagents).

Executive Summary & Strategic Approach

As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of electron-deficient heteroaromatic Weinreb amides. The 6-(trifluoromethyl) moiety exerts a strong electron-withdrawing effect (EWG) on the pyridine ring. While this increases the electrophilicity of the carbonyl carbon (beneficial for the final nucleophilic attack), it introduces specific challenges during the amide coupling phase:

• Hydrolytic Instability: Activated intermediates (acid chlorides or mixed anhydrides) are hyper-reactive to moisture due to the electron-deficient ring.

• Competitive Inhibition: The pyridine nitrogen, though less basic due to the CF3 group, can still interfere with certain coupling agents or coordinate with Lewis acids.

• Purification Tailing: The basic nitrogen causes streaking on silica gel, leading to fraction overlap and yield loss during isolation.

This guide prioritizes T3P® (Propylphosphonic anhydride) and Acid Chloride methodologies over standard EDC/HOBt protocols, which often result in sluggish conversion for this specific substrate.

Decision Matrix: Selecting the Right Protocol

Before starting, select the methodology that matches your starting material and lab constraints.

Figure 1: Decision tree for selecting the optimal synthesis route based on precursor availability and scale.

High-Fidelity Protocols

Method A: T3P Coupling (Recommended for <10g)

Why this works: T3P (Propylphosphonic anhydride) acts as a dehydrating agent that drives the equilibrium toward the amide. Unlike EDC, it produces water-soluble byproducts, eliminating the need for difficult urea filtration. It is particularly effective for electron-deficient acids where reactivity is lower.

Reagents:

• 6-(trifluoromethyl)nicotinic acid (1.0 equiv)

• N,O-Dimethylhydroxylamine HCl (1.2 equiv)

• T3P (50% in EtOAc or DMF) (1.5 - 2.0 equiv)

• DIPEA (3.0 - 4.0 equiv)

• Solvent: EtOAc or DMF (DMF preferred if solubility is poor)

Protocol:

• Dissolution: Dissolve the acid and N,O-dimethylhydroxylamine HCl in dry EtOAc (or DMF).

• Base Addition: Cool to 0°C. Add DIPEA dropwise. Note: The solution may warm slightly.

• Activation: Add T3P solution dropwise over 10 minutes.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by HPLC/TLC.

• Workup:

  • Wash organic layer with water (2x), Sat. NaHCO3 (2x), and Brine (1x).

  • Critical: The T3P byproducts are water-soluble; thorough washing removes them completely.

Method B: Acid Chloride Route (Scalable)

Why this works: The CF3 group makes the acid chloride extremely electrophilic, ensuring rapid reaction with the Weinreb amine. However, strictly anhydrous conditions are non-negotiable.

Protocol:

• Chlorination: Reflux the acid in Thionyl Chloride (SOCl2) (5 equiv) with a catalytic drop of DMF for 2 hours.

• Evaporation: Remove excess SOCl2 completely under reduced pressure. Co-evaporate with dry toluene twice to remove traces of SOCl2 and HCl.

• Coupling: Dissolve the crude acid chloride in dry DCM (0°C).

• Amine Addition: In a separate flask, mix N,O-dimethylhydroxylamine HCl (1.1 equiv) and Et3N (2.2 equiv) in DCM. Add this mixture to the acid chloride solution slowly.

• Quench: After 1 hour, quench with Sat. NaHCO3.

Troubleshooting Center & FAQs

This section addresses specific failure modes reported by users working with trifluoromethyl-pyridine scaffolds.

Issue 1: "I have low yield, but the starting material is gone."

Diagnosis: Hydrolysis of the activated intermediate. The Science: The 6-CF3 group withdraws electron density, making the intermediate (acyl chloride or active ester) highly susceptible to attack by adventitious water. Corrective Action:

• Dry Solvents: Ensure DCM/EtOAc has <50 ppm water.

• Reagent Quality: N,O-dimethylhydroxylamine HCl is hygroscopic. Dry it in a desiccator or vacuum oven before use.

• Process Change: Switch to Method A (T3P) which is generally more robust to trace moisture than the Acid Chloride route.

Issue 2: "The product is streaking on the TLC/Column, making isolation difficult."

Diagnosis: Pyridine interaction with Silanols. The Science: Even with the electron-withdrawing CF3, the pyridine nitrogen retains enough basicity to hydrogen bond with the acidic silanol groups on silica gel. Corrective Action:

• Pre-treat Silica: Slurry your silica gel in the eluent containing 1% Triethylamine (Et3N) before packing the column.

• Eluent Modifier: Maintain 1% Et3N or 1% MeOH/NH3 in your mobile phase during purification.

Issue 3: "I see a major side product (High Rf)."

Diagnosis: Anhydride Formation or Dimerization. The Science: If the activation is too fast relative to the amine attack, the activated acid molecule can react with a molecule of unreacted acid, forming the symmetrical anhydride. Corrective Action:

• Order of Addition: Ensure the N,O-dimethylhydroxylamine is present before the activating agent (in T3P/EDC methods) or is added immediately to the acid chloride.

• Stoichiometry: Increase the amine equivalents to 1.2–1.5 to outcompete the unreacted acid for the active center.

Issue 4: "Can I use the methyl ester directly?"

Answer: Yes, but it requires Trimethylaluminum (AlMe3) . Protocol:

• Suspend N,O-dimethylhydroxylamine HCl in DCM.

• Add AlMe3 (2.0 M in toluene) at 0°C (Caution: Pyrophoric). Stir 30 mins to form the aluminum amide species.

• Add the ester and reflux. Warning: This method is high-yielding but operationally hazardous. Use only if the acid is unavailable or the ester is the stable precursor.

Comparative Data: Coupling Agents

Coupling Agent	Yield (Typical)	Reaction Time	Workup Difficulty	Suitability for 6-CF3-Pyridine
T3P (Propylphosphonic anhydride)	85 - 95%	2 - 4 h	Low (Water soluble byproducts)	Excellent
SOCl2 (Acid Chloride)	80 - 90%	3 - 5 h	Medium (Requires evaporation)	Good (Strictly anhydrous)
EDC / HOBt	60 - 75%	12 - 24 h	High (Urea removal)	Moderate (Often sluggish)
HATU	80 - 90%	1 - 2 h	Medium (Tetramethylurea byproduct)	Good (Expensive)

References

• T3P Application: Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. Link

• Weinreb Amide Review: Singh, J., Satyamurthi, N., & Aidhen, I. S. (2000). The Growing Synthetic Utility of the Weinreb Amide. Journal for Praktische Chemie, 342(4), 340–347. Link

• AlMe3 Method: Levin, J. I., Turos, E., & Weinreb, S. M. (1982). An alternative procedure for the aluminum-mediated conversion of esters to amides.[1] Synthetic Communications, 12(13), 989-993. Link

• Pyridine Purification: V. F. Patel & G. Pattenden. (1990). Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]

Preventing over-addition side reactions in Weinreb amide conversions

A Guide to Preventing Over-Addition and Other Side Reactions

Welcome to the technical support center for Weinreb amide chemistry. As Senior Application Scientists, we understand that even the most reliable reactions can sometimes present challenges. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues encountered during the conversion of Weinreb amides to ketones and aldehydes, with a primary focus on preventing the undesired over-addition side reaction.

The Power and Precision of the Weinreb Amide

The Weinreb-Nahm ketone synthesis, first reported in 1981, is a cornerstone of modern organic synthesis for its ability to reliably produce ketones (and aldehydes) from carboxylic acid derivatives.[1][2] Its major advantage over reactions with more conventional acylating agents like esters or acid chlorides is the avoidance of over-addition, where two equivalents of an organometallic nucleophile add to form a tertiary alcohol.[1][3]

The success of the Weinreb amide lies in its unique N-methoxy-N-methylamide structure. Upon nucleophilic attack by an organometallic reagent (e.g., Grignard or organolithium), a stable five-membered cyclic intermediate is formed. This tetrahedral intermediate is stabilized by chelation of the metal cation (like Li⁺ or Mg²⁺) between the carbonyl oxygen and the N-methoxy oxygen.[1][4] This chelate is generally stable at low reaction temperatures and does not collapse to the ketone until an aqueous workup is performed.[1][3][4] This stability is the key to preventing the second, undesired nucleophilic addition.[3]

The Core Mechanism: Why It Works

The stability of the chelated tetrahedral intermediate is the critical feature of the Weinreb-Nahm reaction.

Caption: The desired reaction pathway via a stable chelate versus the over-addition pathway.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: Help! My main byproduct is a tertiary alcohol. What's causing this over-addition?

This is the most common failure mode in Weinreb ketone synthesis and almost always points to the premature collapse of the tetrahedral intermediate.

A1: Root Cause Analysis & Solutions

The stability of the chelated intermediate is finite and highly dependent on reaction conditions.[1] If it collapses to the ketone before the organometallic reagent is fully consumed or quenched, the highly reactive ketone will immediately react with a second equivalent of the nucleophile to yield the tertiary alcohol.[4][5]

Key Factors and Solutions:

• Temperature Control is Critical: This is the most important parameter. The intermediate's stability decreases dramatically at higher temperatures.

  • Solution: Perform the reaction at low temperatures, typically between -78 °C and 0 °C. For highly reactive organolithium reagents, -78 °C is standard. Grignard reagents may be run at slightly warmer temperatures like 0 °C, but starting colder is always a safer bet.[6]

• Slow Reagent Addition: Adding the nucleophile too quickly can create localized "hot spots" in the reaction flask, raising the temperature and causing intermediate decomposition.

  • Solution: Add the organometallic reagent dropwise via a syringe pump over a prolonged period (e.g., 30-60 minutes) to maintain a consistent internal temperature.

• Quenching Protocol: The reaction must be quenched at low temperature to destroy any excess nucleophile before the mixture is allowed to warm.

  • Solution: Quench the reaction by adding a proton source (e.g., saturated aqueous NH₄Cl solution) while the flask is still in the cooling bath.[7] Only after the quench is complete should the bath be removed.

Caption: Recommended experimental workflow to minimize over-addition.

Q2: I'm using a Grignard reagent and getting low yields and a complex mixture. What could be the issue?

While Grignard reagents are common, they can present unique challenges compared to organolithiums.

A2: Specifics of Grignard Reagents

• Basicity: Grignard reagents are strongly basic. If your Weinreb amide substrate contains even mildly acidic protons (e.g., α-protons on some heterocycles, terminal alkynes), the Grignard reagent can act as a base, deprotonating your starting material instead of attacking the carbonyl.[6]

  • Solution: Use a non-nucleophilic base like LDA (Lithium diisopropylamide) to deprotonate first if you suspect an acidic proton. Alternatively, using a more nucleophilic but less basic organolithium reagent at very low temperatures (-78 °C) can sometimes favor the addition pathway.

• Steric Hindrance: Bulky Grignard reagents may react sluggishly. Forcing the reaction with higher temperatures is a common mistake that leads to decomposition.

  • Solution: If sterics are an issue, consider longer reaction times at the recommended low temperature. If that fails, a less hindered nucleophile or a different synthetic route may be necessary.

Q3: My reaction seems to stall, and I recover mostly starting material. Why isn't it going to completion?

A3: Addressing Incomplete Conversion

• Reagent Quality: Organometallic reagents are sensitive to air and moisture. Poor quality or partially decomposed reagents are a frequent cause of failed reactions.

  • Solution: Always use freshly titrated or newly purchased reagents. Ensure your glassware is rigorously dried and the reaction is run under a completely inert atmosphere (e.g., Argon or Nitrogen).

• Insufficient Equivalents: While the stoichiometry is 1:1, a slight excess of the nucleophile (e.g., 1.1-1.2 equivalents) is often used to ensure complete consumption of the starting material.

• Temperature Too Low: While crucial for stability, an excessively low temperature can slow the rate of the desired nucleophilic attack to a crawl, especially with less reactive nucleophiles.

  • Solution: If the reaction is clean but incomplete at -78 °C after several hours, consider allowing it to warm slowly to a slightly higher temperature (e.g., -40 °C or 0 °C) and monitoring carefully by TLC or LCMS.

Q4: How do I properly set up and maintain a low-temperature reaction?

A4: Best Practices for Low-Temperature Chemistry

Maintaining a stable, low temperature is key. A cooling bath is used to immerse the reaction flask.[8][9]

Protocol: Setting Up a -78 °C Cooling Bath

• Choose the Right Vessel: Use a Dewar flask, which is insulated like a thermos, to maintain the temperature for an extended period.

• Add the Solvent: Place the Dewar in a secondary container and fill it with a suitable solvent, such as acetone or isopropanol.[9][10]

• Add Dry Ice: Slowly add chunks of dry ice (solid CO₂) to the solvent. The mixture will fizz vigorously as CO₂ gas sublimes.[8]

• Create a Slurry: Continue adding dry ice until a consistent, stirrable slurry is formed. This ensures uniform heat transfer.[9]

• Monitor: Place a low-temperature thermometer in the bath to confirm it has reached -78 °C. Clamp your reaction flask so it is immersed in the slurry but not touching the bottom. Check the bath periodically and add more dry ice as needed.[8]

Cooling Bath Composition	Achievable Temperature (°C)	Notes
Ice and Water	0	Most basic cooling bath.
Ice, Water, and NaCl	-20	Eutectic mixture for sub-zero temperatures.
Dry Ice and Acetone/Isopropanol	-78	Very common for organolithium chemistry.[10]
Liquid Nitrogen and Acetonitrile	-42	Use liquid N₂ to cool an organic solvent.[10]
Liquid Nitrogen and Diethyl Ether	-100	Provides very low temperatures for specific applications.

This table summarizes common laboratory cooling baths. Always handle cryogenic materials with appropriate personal protective equipment (PPE).

References

• Synthesis of Weinreb and their Derivatives (A Review) . Oriental Journal of Chemistry. Available from: [Link]

• Weinreb ketone synthesis . Wikipedia. Available from: [Link]

• Weinreb Amides as Directing Groups for Transition Metal-Catalyzed C-H Functionalizations . PMC. Available from: [Link]

• (E)-Selective Weinreb Amide–type Horner–Wadsworth–Emmons Reaction . ChemRxiv. Available from: [Link]

• Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents . ACS Omega. Available from: [Link]

• Weinreb amide, synthesis, reactivity and preparation of ketone by alkyl Lithium or Grignard reagent . YouTube. Available from: [Link]

• SYNTHESIS OF KETONES BY UTILIZING THIOESTERS AS “RADICAL WEINREB AMIDES” . University of Texas at Dallas. Available from: [Link]

• Why does the reduction of a Weinreb amide give an aldehyde instead of an amine? . Chemistry Stack Exchange. Available from: [Link]

• [Problem] Weinreb-Ketone synthesis / Isoxazoles . Reddit. Available from: [Link]

• Selective C–H Iodination of Weinreb Amides and Benzamides through Iridium Catalysis in Solution and under Mechanochemical Conditions . Organic Letters. Available from: [Link]

• Reactions of Grignard Reagents . Master Organic Chemistry. Available from: [Link]

• Synthesis of Weinreb and their Derivatives (A-Review) . ResearchGate. Available from: [Link]

• Video: Conducting Reactions Below Room Temperature . JoVE. Available from: [Link]

• Organic Syntheses Procedure . Organic Syntheses. Available from: [Link]

• Study of the Chemoselectivity of Grignard Reagent Addition to Substrates Containing Both Nitrile and Weinreb Amide Functionalities . ResearchGate. Available from: [Link]

• How To Perform Reactions At Low Temperatures . Radleys UK. Available from: [Link]

• Conducting Reactions Below Room Temperature . Moodle@Units. Available from: [Link]

• Solutions for low temperature synthesis . Interchim – Blog. Available from: [Link]

• Going Low Temperature . Pharmaceutical Technology. Available from: [Link]

Sources

• 1. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. utd-ir.tdl.org [utd-ir.tdl.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. reddit.com [reddit.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Video: Conducting Reactions Below Room Temperature [jove.com]
• 9. moodle2.units.it [moodle2.units.it]
• 10. radleys.com [radleys.com]

Optimizing temperature conditions for Grignard addition to nicotinamides

Welcome to the Advanced Synthesis Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to address the complex regiochemical and thermodynamic challenges associated with the addition of Grignard reagents to nicotinamides.

Nicotinamide derivatives are highly functionalized, electron-deficient heterocycles. Direct addition of organomagnesium compounds is notoriously difficult due to competing electrophilic sites (C2, C4, C6, and the 3-carboxamide carbonyl). Success requires strict control over the activation state, nucleophile "hardness," and, most critically, temperature .

Part 1: Core Principles of Temperature & Regioselectivity

The functionalization of nicotinamides via Grignard addition requires prior activation of the pyridine nitrogen, typically using an acyl chloride or chloroformate to generate an highly electrophilic N-acylpyridinium salt[1].

The Causality of Temperature: At ambient or moderately low temperatures (e.g., 0 °C to -20 °C), the kinetic energy in the system allows the highly reactive (hard) Grignard reagent to attack the most sterically accessible and positively charged adjacent carbons (C2 or C6), leading to 1,2- or 1,6-dihydropyridines[2]. Furthermore, localized exotherms can cause the Grignard reagent to act as a base, leading to deprotonation, Zincke-type ring opening, or direct attack on the 3-carboxamide group[3].

To achieve the synthetically valuable 1,4-addition , the system must be driven by thermodynamic control and nucleophile softening. By dropping the temperature to -78 °C and introducing a Copper(I) catalyst (e.g., CuTC or CuI), the Grignard reagent undergoes transmetalation to form a softer organocuprate intermediate. The cryogenic temperature suppresses the kinetic 1,2-attack and stabilizes the N-acylpyridinium salt, allowing the softer cuprate to undergo a highly regioselective single-electron transfer (SET) conjugate addition at the C4 position[4].

Part 2: Troubleshooting Guides & FAQs

Q: Why am I getting a complex mixture of 1,2- and 1,6-addition products instead of the 1,4-adduct? A: This is a classic symptom of kinetic control dominating your reaction. Direct Grignard reagents are "hard" nucleophiles that inherently prefer the C2/C6 positions due to their proximity to the positively charged nitrogen of the pyridinium salt.

• Solution: You must soften the nucleophile and lower the thermal energy. Implement Copper(I) catalysis (10 mol% CuTC) and ensure your internal reaction temperature never exceeds -70 °C during the addition phase[2].

Q: My reaction turns black immediately upon Grignard addition, and LCMS shows opened-ring byproducts. What is causing this degradation? A: Black discoloration coupled with ring-opened products indicates thermal degradation of the N-acylpyridinium intermediate and localized exothermic spikes. Grignard additions are highly exothermic; if added too quickly, the localized temperature at the drop site can spike by 20–30 °C, causing the Grignard reagent to act as a base. This triggers a Zincke-type cleavage of the pyridine ring[5].

• Solution: Use a syringe pump to add the Grignard reagent over 1–2 hours. Ensure vigorous stirring (e.g., >800 rpm) to rapidly dissipate the heat of reaction.

Q: How do I verify the formation of the N-acylpyridinium intermediate before adding the Grignard reagent? A: Trusting that the activation step went to completion without verification leads to unreacted starting material and wasted Grignard reagent.

• Self-Validating System: Before adding the Cu-catalyst or Grignard reagent, extract a 50 µL aliquot of the reaction mixture and quench it immediately into 500 µL of LCMS-grade methanol. The methanol will trap the N-acylpyridinium salt as a stable methyl ether or methyl ester (depending on the activating group). Analyze this via LCMS. You should see >95% consumption of the nicotinamide mass before proceeding.

Part 3: Quantitative Data & Temperature Optimization

The following table summarizes the causal relationship between reaction conditions and the resulting regiochemical outcomes.

Temperature Range	Catalyst System	Primary Product Outcome	Typical Yield	Causality / Mechanistic Observation
0 °C to RT	None	Ring-opened / Amide adducts	< 15%	Thermal degradation of N-acylpyridinium; hard nucleophile attacks the 3-carboxamide[3].
-40 °C	None	1,2-DHP & 1,6-DHP	40–50%	Kinetic attack dominates at the most electrophilic carbons adjacent to the nitrogen[2].
-78 °C	None	1,2-DHP (Major)	60–70%	Intermediate is stabilized, but the hard Grignard reagent still favors proximity to N+[4].
-78 °C	CuTC (10 mol%)	1,4-DHP (Target)	> 85%	Cuprate formation softens the nucleophile; cryogenic temps suppress kinetic 1,2-attack[2].

Part 4: Standardized Experimental Protocol (1,4-Addition)

This self-validating methodology is engineered for the highly regioselective 1,4-addition of alkyl/aryl Grignard reagents to nicotinamides.

Step 1: In Situ Activation (N-Acylpyridinium Formation)

• Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x).

• Dissolve the nicotinamide derivative (1.0 equiv, 5.0 mmol) in anhydrous CH₂Cl₂ (0.1 M).

• Cool the solution to -20 °C using a dry ice/ethylene glycol bath.

• Add benzyl chloroformate (CbzCl) (1.1 equiv) dropwise over 10 minutes. Stir for 45 minutes at -20 °C.

• Validation Check: Perform the MeOH-quench LCMS assay described in the FAQ to confirm complete activation.

Step 2: Catalytic Preparation 6. Lower the cooling bath temperature to -78 °C (dry ice/acetone). Allow the internal temperature to equilibrate for 15 minutes. 7. Add Copper(I) thiophene-2-carboxylate (CuTC) (10 mol%) in one portion under a positive flow of Argon. Stir for 10 minutes.

Step 3: Grignard Addition 8. Dilute the commercial Grignard reagent (1.2 equiv) with anhydrous THF to a concentration of 0.5 M. 9. Load the Grignard solution into a gas-tight syringe and mount it on a syringe pump. 10. Add the Grignard reagent at a rate of 0.5 mL/min. Critical: Monitor the internal temperature probe; pause addition if the temperature rises above -70 °C. 11. Stir the reaction at -78 °C for 2 hours post-addition.

Step 4: Cryogenic Quenching 12. Do not allow the reaction to warm up before quenching. Reversible ring-opening can occur at higher temperatures. 13. Quench the reaction directly at -78 °C by rapidly injecting 10 mL of saturated aqueous NH₄Cl. 14. Remove the cooling bath, allow the mixture to warm to room temperature, and extract with EtOAc (3 × 20 mL). Dry over Na₂SO₄ and concentrate in vacuo.

Part 5: Reaction Pathway Visualization

Mechanistic divergence of Grignard addition to nicotinamides based on temperature and catalysis.

References

• Pace, V., et al. "Kinetically-Controlled, Highly Chemoselective Acylation of Functionalized Grignard Reagents with Amides." Angewandte Chemie International Edition, 2016. URL:[Link]

• Harutyunyan, S. R., et al. "Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines." ACS Catalysis, 2024, 14(17), 13030-13039. URL:[Link]

• Comins, D. L., et al. "Asymmetric synthesis of 2-alkyl(aryl)-2,3-dihydro-4-pyridones by addition of Grignard reagents to chiral 1-acyl-4-methoxypyridinium salts." Journal of Organic Chemistry, 1990, 55(1), 69-73. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Grignard Reagent Addition to Pyridinium Salts: A Catalytic Approach to Chiral 1,4-Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solving Solubility Issues with Trifluoromethylated Pyridine Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with trifluoromethylated pyridine derivatives. This guide is designed to provide you with field-proven insights and actionable protocols to overcome the unique solubility challenges presented by this important class of molecules. The strategic incorporation of a trifluoromethyl (-CF3) group into a pyridine scaffold is a powerful tool in medicinal chemistry, often enhancing metabolic stability and target binding.[1][2][3] However, these benefits are frequently accompanied by a significant challenge: poor aqueous solubility.

This guide will provide a structured approach to understanding and systematically addressing these solubility issues in your experiments.

Part 1: Understanding the Core Problem

The solubility of trifluoromethylated pyridine derivatives is governed by two primary effects of the -CF3 group:

• Increased Lipophilicity: The -CF3 group is highly lipophilic, which significantly increases the molecule's affinity for non-polar environments and, consequently, decreases its solubility in aqueous media.[1][2] This property is quantified by a higher partition coefficient (logP).[1][4] While beneficial for crossing biological membranes, high lipophilicity is a primary driver of poor aqueous solubility.[2][4]

• Reduced Basicity (Lower pKa): The trifluoromethyl group is a potent electron-withdrawing group.[1][2] This effect pulls electron density away from the pyridine ring, making the nitrogen atom less basic and thus less likely to be protonated at physiological pH.[1] This is reflected in a lower pKa of the conjugate acid. For many weakly basic drugs, solubility can be increased by lowering the pH to protonate the molecule, but the reduced basicity of CF3-pyridines makes this strategy more challenging.[5][6][7]

These two factors often result in compounds that are challenging to work with in aqueous buffers, leading to issues in biological assays, formulation development, and in vivo studies.[8][9]

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during experimental work in a direct question-and-answer format.

Frequently Asked Questions

Q1: My trifluoromethylated pyridine derivative won't dissolve in my aqueous assay buffer. What is the first thing I should do?

A1: The first step is to perform a systematic initial solubility assessment to establish a baseline. The gold-standard method is the shake-flask equilibrium solubility determination .[1] This will give you the thermodynamic solubility of your compound in that specific medium. Many researchers first attempt to make a high-concentration stock solution in 100% DMSO and then dilute it into the aqueous buffer.[2][8][10] If you see precipitation upon dilution, it indicates that the aqueous solubility is low, and the compound is crashing out of solution. This is known as measuring the kinetic solubility, which is often sufficient for initial screening.[8]

Q2: Why is my compound's solubility pH-dependent? I see better solubility at lower pH.

A2: This is expected behavior for a weakly basic compound.[5][11] The pyridine nitrogen can accept a proton to form a positively charged pyridinium ion. This ionized form is significantly more water-soluble than the neutral form. By lowering the pH, you increase the concentration of protons (H+) in the solution, pushing the equilibrium towards the more soluble, protonated form. However, due to the electron-withdrawing nature of the -CF3 group, the pKa is lower than that of unsubstituted pyridine, meaning you may need a lower pH to achieve significant protonation and solubility enhancement compared to analogues without the -CF3 group.[1][5]

Q3: I need to use a co-solvent. Which one should I choose and at what concentration?

A3: The choice of co-solvent depends on the specific compound and the tolerance of your experimental system (e.g., cell-based assay). Commonly used water-miscible organic solvents include ethanol, propylene glycol (PG), polyethylene glycol 400 (PEG 400), and dimethyl sulfoxide (DMSO).[5][7][12]

• Initial Screening: Start by testing a panel of co-solvents. A good starting point is 1-5% (v/v) of the co-solvent in your final aqueous solution. For many compounds, this is sufficient to increase solubility without significantly impacting biological assays.

• Rationale: Co-solvents work by reducing the polarity of the aqueous medium, which makes it more favorable for the lipophilic compound to dissolve.[13] They reduce the interfacial tension between the hydrophobic solute and the aqueous solution.[13]

• Caution: Always run a vehicle control in your experiments to ensure the co-solvent itself is not causing an effect. Be aware that high concentrations of organic solvents can be toxic to cells or inhibit enzyme activity. DMSO and dimethylacetamide (DMA) are powerful solvents but should be used with caution due to potential toxicity.[7]

Q4: What are amorphous solid dispersions (ASDs), and are they suitable for my compound?

A4: Amorphous solid dispersions (ASDs) are a powerful formulation strategy for increasing the solubility of poorly soluble drugs.[14][15] In an ASD, the crystalline drug is converted into its higher-energy, amorphous state and molecularly dispersed within a polymer matrix.[14][16] This amorphous form does not have a crystal lattice to overcome, leading to a much higher apparent solubility and faster dissolution rate.[14][17]

This technique is highly suitable for "brick dust" type molecules—compounds with high melting points and strong crystal structures, which is common for planar aromatic structures like pyridines.[18][19] The key challenges are selecting the right polymer to stabilize the amorphous form and prevent recrystallization.[14][18]

Q5: When should I consider using cyclodextrins?

A5: Cyclodextrins are a good option when you need to increase aqueous solubility without using organic co-solvents, which might be crucial for sensitive in vivo or cell-based experiments.[] Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity.[21][22] Your lipophilic trifluoromethylated pyridine can be encapsulated within this cavity, forming an inclusion complex that is water-soluble.[][21]

• Selection: The size of the cyclodextrin cavity is important. For most drug-sized scaffolds, β-cyclodextrin and its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) or sulfobutylether-β-cyclodextrin (SBE-β-CD) are the most common choices.[][23] The derivatives are generally preferred for parenteral use due to lower toxicity.[]

• Mechanism: The formation of the inclusion complex effectively shields the hydrophobic part of your molecule from water, increasing its apparent solubility.[][22]

Part 3: Experimental Protocols & Methodologies

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol is the gold standard for determining the thermodynamic solubility of a compound.[1]

Objective: To determine the maximum concentration of a compound that can be dissolved in a specific aqueous medium at equilibrium.

Materials:

• Test compound (solid powder)

• Selected aqueous buffer (e.g., PBS pH 7.4)

• Glass vials with screw caps

• Orbital shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C)

• Centrifuge

• Syringe filters (0.22 or 0.45 µm, low-binding, e.g., PVDF)

• Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Add an excess amount of the solid compound to a glass vial. "Excess" means that undissolved solid should be clearly visible after equilibration.

• Add a known volume of the pre-warmed aqueous buffer to the vial.

• Seal the vial tightly and place it on an orbital shaker.

• Agitate the slurry at a constant temperature for 24-48 hours to ensure equilibrium is reached.[1] A 24-hour time point is common, but for some highly crystalline compounds, 48 or even 72 hours may be necessary.

• After incubation, let the vials stand to allow the solid to settle.

• Carefully remove an aliquot of the supernatant. To separate the dissolved compound from the undissolved solid, either:

  • Centrifuge the sample at high speed (e.g., 14,000 rpm for 10-15 minutes) and collect the supernatant.

  • Filter the supernatant through a syringe filter. (Note: Discard the first portion of the filtrate to avoid loss due to filter binding).

• Quantify the concentration of the compound in the clear filtrate using a validated analytical method (e.g., HPLC) with a standard curve.

Protocol 2: Preparation of an Amorphous Solid Dispersion (Solvent Evaporation Method)

This is a common lab-scale method for screening polymers and preparing small batches of ASDs.

Objective: To create a molecular dispersion of the amorphous drug in a polymer matrix to enhance solubility.

Materials:

• Trifluoromethylated pyridine derivative (API)

• Polymer (e.g., PVP K30, HPMC-AS, Soluplus®)

• A common solvent that dissolves both the API and the polymer (e.g., methanol, acetone, dichloromethane, or a mixture).[15][24]

• Round-bottom flask

• Rotary evaporator (Rotovap)

• Vacuum oven

Procedure:

• Determine the desired drug-to-polymer ratio (drug loading). Common starting points are 10%, 25%, and 50% drug by weight.

• Dissolve both the API and the chosen polymer in a suitable common solvent in a round-bottom flask. Ensure complete dissolution.

• Attach the flask to a rotary evaporator.

• Evaporate the solvent under reduced pressure. The bath temperature should be kept as low as possible to minimize thermal stress on the compound.

• Once a solid film or powder is formed, transfer the material to a vacuum oven.

• Dry the solid dispersion under high vacuum at a moderate temperature (e.g., 40°C) for 24-48 hours to remove all residual solvent.

• The resulting material is a solid dispersion. It can be characterized by techniques like X-Ray Powder Diffraction (XRPD) to confirm its amorphous nature and then used in dissolution studies.

Part 4: Data & Visualization

Decision-Making Workflow for Solubility Enhancement

The following workflow provides a systematic approach to selecting a solubility enhancement strategy.

Caption: A workflow for selecting a solubility enhancement strategy.

Table 1: Comparison of Common Solubility Enhancement Techniques

Technique	Principle of Operation	Typical Fold Increase in Solubility	Key Advantages	Key Disadvantages
pH Adjustment	Converts the weakly basic pyridine to its more soluble protonated (salt) form.[5][6]	10 to >1000	Simple, rapid, and inexpensive to implement for initial studies.[7]	Only applicable to ionizable compounds; risk of precipitation upon pH change (e.g., injection into blood).[6][7]
Co-solvency	Reduces the polarity of the solvent system, making it more favorable for lipophilic solutes.[13]	2 to >100	Simple to formulate; effective for many lipophilic compounds.[5]	Potential for solvent toxicity in biological assays; drug may precipitate upon dilution.[7]
Cyclodextrin Complexation	Encapsulates the hydrophobic drug within a hydrophilic host molecule.[][21]	5 to 200	Avoids organic solvents; can improve stability; suitable for parenteral formulations.[]	Requires specific host-guest fit; can be expensive; increases formulation bulk.[3]
Amorphous Solid Dispersion (ASD)	Converts the drug from a stable crystalline form to a high-energy amorphous state.[14]	10 to >1000	Significant increase in apparent solubility and dissolution rate; suitable for highly crystalline compounds.[19]	Physically unstable (risk of recrystallization); requires specific polymers for stabilization.[14][18]

Part 5: References

• American Pharmaceutical Review. Considerations for the Development of Amorphous Solid Dispersions of Poorly Soluble Drugs. 2020 Oct 21. Available from: [Link]

• PharmaCompass. The Chemistry of Fluorine: Why Trifluoromethyl Groups Matter in Synthesis. 2026 Feb 12. Available from: [Link]

• Ascendia Pharma. AmorSol® - Amorphous Solid Dispersion Technology. Available from: [Link]

• PMC (PubMed Central). Determination of aqueous solubility by heating and equilibration: A technical note. Available from: [Link]

• PMC (PubMed Central). Pharmaceutical amorphous solid dispersion: A review of manufacturing strategies. Available from: [Link]

• SciSpace. Solid Dispersions: an Approach to Enhance Solubility of poorly Water Soluble Drug. Available from: [Link]

• protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). 2024 Dec 9. Available from: [Link]

• ResearchGate. Methods to enhance the complexation efficiency of cylodextrins. 2015 Jul 10. Available from: [Link]

• Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. Available from: [Link]

• MedCrave. Solubility enhancement techniques: A comprehensive review. 2023 Mar 13. Available from: [Link]

• Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]

• Journal of Advanced Pharmacy Education and Research. Enhancement of solubilization and bioavailability of poorly soluble drugs by physical and chemical modifications. Available from: [Link]

• Science Alert. Review on Enhancement of Solubilization Process. 2014 May 24. Available from: [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. 2018 Nov 23. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Strategies for improving hydrophobic drugs solubility and bioavailability. Available from: [Link]

• PMC (PubMed Central). Solubilization techniques used for poorly water-soluble drugs. Available from: [Link]

• European Medicines Agency. Formulation of poorly soluble compounds. 2010 May 31. Available from: [Link]

• CD Formulation. LogP/LogD/pKa Analysis. Available from: [Link]

• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. 2025 Oct 17. Available from: [Link]

• Molecules. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. 2016 Oct 18. Available from: [Link]

• BioDuro. Advancing poorly soluble drugs to the clinic: Rapid development of tablet formulations using milligrams of API. 2020 Mar 6. Available from: [Link]

• Molecules. Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. 2024 Apr 24. Available from: [Link]

• ResearchGate. Strategies to improve solubility and bioavailability of lipophilic drugs. Available from: [Link]

• Royal Society of Chemistry. Tactics to Improve Solubility. 2021 Aug 27. Available from: [Link]

• Bulletin of Pharmaceutical Research. FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. 2017 Mar 10. Available from: [Link]

• Hilaris Publisher. Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. Available from: [Link]

• Crystal Pharmatech. pKa/LogP/LogD Measurements. 2026 Feb 21. Available from: [Link]

• Michael Green. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. 2024 Jan 6. Available from: [Link]

• Almac Group. Case Study: Improving Drug Solubility. Available from: [Link]

• Preprints.org. Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. 2025 Nov 8. Available from: [Link]

• Teva API. Solving solubility issues in modern APIs. 2018 Jul 26. Available from: [Link]

• Sai Life Sciences. Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Available from: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. protocols.io [protocols.io]
• 3. researchgate.net [researchgate.net]
• 4. Understanding Lipinski’s Rule of 5 and the Role of LogP Value in Drug Design and Development | [sailife.com]
• 5. wjbphs.com [wjbphs.com]
• 6. japer.in [japer.in]
• 7. scialert.net [scialert.net]
• 8. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 9. tapi.com [tapi.com]
• 10. researchgate.net [researchgate.net]
• 11. journal.appconnect.in [journal.appconnect.in]
• 12. ema.europa.eu [ema.europa.eu]
• 13. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
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• 18. tabletscapsules.com [tabletscapsules.com]
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Troubleshooting low conversion rates in fluorinated amide reductions

Welcome to the technical support center for troubleshooting low conversion rates in fluorinated amide reductions. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging transformation. As Senior Application Scientists, we have compiled this guide based on established literature and practical field experience to help you overcome common hurdles and achieve your desired synthetic outcomes.

Troubleshooting Guide

This section addresses specific experimental issues you might be encountering.

Question 1: My reduction of an α-fluoroamide with Lithium Aluminum Hydride (LiAlH₄) is resulting in a low yield of the desired amine. What are the potential causes and how can I improve the conversion?

Answer:

Low yields in LiAlH₄ reductions of α-fluoroamides can stem from several factors related to the reagent's high reactivity and the specific nature of the substrate.

• Reagent Quality and Handling: LiAlH₄ is extremely sensitive to moisture and air.[1] Exposure to atmospheric humidity can quench the reagent, reducing its effective concentration and leading to incomplete reduction.

  • Troubleshooting Steps:

    • Always use freshly opened, high-purity LiAlH₄ or determine the activity of older batches.

    • Conduct the reaction under a strictly inert atmosphere (e.g., dry argon or nitrogen).

    • Ensure all glassware is rigorously dried (oven-dried or flame-dried) before use.

    • Use anhydrous solvents.

• Reaction Temperature: While many LiAlH₄ reductions are performed at room temperature or reflux, the high reactivity of the reagent can sometimes lead to side reactions with sensitive substrates like α-fluoroamides.

  • Troubleshooting Steps:

    • Perform the reaction at a lower temperature (e.g., 0 °C to room temperature) to minimize potential side reactions.[1]

    • Consider an "inverse addition" method, where the LiAlH₄ solution is slowly added to the amide solution at a low temperature. This maintains a low concentration of the reducing agent and can improve selectivity.[1]

• Work-up Procedure: The work-up for LiAlH₄ reactions is critical for product isolation. The formation of aluminum salts can sometimes trap the amine product, leading to lower isolated yields.

  • Troubleshooting Steps:

    • Follow a well-established work-up procedure, such as the Fieser work-up (sequential addition of water, 15% aqueous NaOH, and then more water), to ensure the aluminum salts precipitate in a filterable form.

    • Perform multiple extractions of the aqueous layer with a suitable organic solvent (e.g., diethyl ether, dichloromethane) to maximize product recovery.[1]

• Potential for Defluorination: Although less common, aggressive reaction conditions (e.g., high temperatures, prolonged reaction times) with a powerful reductant like LiAlH₄ could potentially lead to C-F bond cleavage, especially if the fluorine atom is activated. Monitoring the reaction for defluorinated byproducts is advisable.

A case study by researchers demonstrated the successful reduction of a fluorinated amide to its corresponding amine using LiAlH₄, achieving a 65% yield.[2][3] This indicates that with careful optimization of the reaction conditions, good yields are attainable.

Question 2: I am observing incomplete conversion when reducing my fluorinated amide with borane reagents (e.g., BH₃•THF, BH₃•DMS). How can I drive the reaction to completion?

Answer:

Borane reagents are generally milder than LiAlH₄ and offer better functional group tolerance.[4] However, the electron-withdrawing nature of fluorine atoms can influence the reactivity of the amide carbonyl, potentially slowing down the reduction.

• Reaction Kinetics: The reduction of amides with borane is often slower than with LiAlH₄ and may require thermal energy to proceed at a reasonable rate.

  • Troubleshooting Steps:

    • Increase the reaction temperature. Many borane reductions of amides are conducted at room temperature or refluxing THF (around 66 °C).[5] If you are running the reaction at a lower temperature, a gradual increase may improve the conversion rate.

    • Prolong the reaction time. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS) to determine the optimal reaction time.

• Reagent Stoichiometry: An insufficient amount of the borane reagent will naturally lead to incomplete conversion.

  • Troubleshooting Steps:

    • Ensure you are using a sufficient excess of the borane reagent. Typically, 1.5 to 3 equivalents of BH₃ are used for amide reductions.

• Amine-Borane Complex Formation: The product amine forms a stable complex with borane, which needs to be hydrolyzed during the work-up to liberate the free amine.[4] An inefficient work-up can lead to the isolation of the amine-borane complex and a lower yield of the desired product.

  • Troubleshooting Steps:

    • After the reaction is complete, quench the excess borane by the slow addition of an alcohol (e.g., methanol, ethanol).

    • Follow this with an acidic work-up (e.g., addition of aqueous HCl) and heating to ensure the complete hydrolysis of the amine-borane complex.

The use of borane reagents has been shown to be effective for the reduction of amides bearing electron-withdrawing groups.[6]

Frequently Asked Questions (FAQs)

Q1: Which reducing agent is more suitable for fluorinated amides, LiAlH₄ or a borane complex?

A1: The choice of reducing agent depends on the overall functionality of your molecule.

• LiAlH₄ is a very powerful reducing agent that will reduce most carbonyl functionalities, including esters, carboxylic acids, and nitriles.[7] If your fluorinated amide contains other reducible groups that you wish to preserve, LiAlH₄ is likely not a suitable choice. However, for substrates containing only the amide functionality, it can be very effective.[8][9]

• Borane complexes (e.g., BH₃•THF, BH₃•DMS) are generally more chemoselective. They will readily reduce amides and carboxylic acids but are much less reactive towards esters and nitriles.[5] This makes them a better choice for the selective reduction of a fluorinated amide in the presence of these other functional groups.

Feature	LiAlH₄	Borane Complexes (BH₃•THF, BH₃•DMS)
Reactivity	Very High	High, but generally milder than LiAlH₄
Chemoselectivity	Low (reduces most carbonyls)	High (selective for amides and carboxylic acids)
Functional Group Tolerance	Poor	Good
Reaction Conditions	Typically 0 °C to reflux	Typically room temperature to reflux
Work-up	Requires careful quenching	Requires hydrolysis of amine-borane complex

Q2: What is the mechanism for the reduction of an amide with LiAlH₄, and how might a fluorine substituent affect it?

A2: The reduction of an amide with LiAlH₄ proceeds through a two-step hydride addition process.[7]

• First Hydride Addition: A hydride ion from LiAlH₄ attacks the electrophilic carbonyl carbon of the amide, forming a tetrahedral intermediate.

• Iminium Ion Formation: The tetrahedral intermediate collapses, and the oxygen atom is eliminated as a metal alkoxide, forming a highly reactive iminium ion.

• Second Hydride Addition: A second hydride ion rapidly adds to the iminium carbon to give the final amine product.

A fluorine atom on the α-carbon can influence this mechanism in a few ways:

• Inductive Effect: The highly electronegative fluorine atom will have a strong electron-withdrawing inductive effect. This can make the carbonyl carbon more electrophilic and potentially accelerate the initial hydride attack.

• Stereoelectronic Effects: The conformation of α-fluoroamides is influenced by stereoelectronic effects, with a tendency for the C-F and C=O bonds to be anti-periplanar.[10] This preferred conformation could influence the trajectory of the incoming hydride and the overall reaction rate.

Caption: Mechanism of LiAlH₄ reduction of a fluorinated amide.

Q3: Are there any alternative, milder reducing agents for fluorinated amides?

A3: Yes, several milder and more chemoselective reducing agents have been developed for amide reductions, which could be advantageous for complex fluorinated substrates.

• Hydrosilanes with a Lewis Acid Catalyst: The combination of a hydrosilane (e.g., tetramethyldisiloxane, TMDS) with a Lewis acid catalyst, such as tris(pentafluorophenyl)borane (B(C₆F₅)₃), is a powerful system for the reduction of amides.[11] This method often proceeds under mild conditions and exhibits excellent functional group tolerance. Heteroleptic fluoroaryl boron Lewis acids have also been shown to be effective.[12][13]

• Schwartz's Reagent (Cp₂ZrHCl): This reagent has been used for the reduction of fluorinated acetamides to the corresponding imines, which can then be further reduced or functionalized.[1]

• Catalytic Hydrogenation: While typically requiring high pressures and temperatures, catalytic hydrogenation with specific catalysts can be a clean and effective method for amide reduction.[14]

The development of new catalytic systems for amide reduction is an active area of research, continually providing new tools for challenging synthetic problems.[15]

Experimental Protocols

Protocol 1: General Procedure for the Reduction of a Fluorinated Amide with BH₃•THF

• To a solution of the fluorinated amide (1.0 eq.) in anhydrous THF (0.1-0.2 M) at 0 °C under an inert atmosphere (N₂ or Ar), add BH₃•THF complex (1.0 M in THF, 2.0-3.0 eq.) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to 0 °C and cautiously quench the excess borane by the dropwise addition of methanol until gas evolution ceases.

• Add 1 M aqueous HCl and stir the mixture at room temperature or gently heat to hydrolyze the amine-borane complex.

• Make the solution basic by the addition of aqueous NaOH.

• Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude amine.

• Purify the product by column chromatography or distillation as required.

This protocol is a general guideline and may require optimization for specific substrates.[5]

Caption: Workflow for the borane reduction of a fluorinated amide.

References

• Master Organic Chemistry. (n.d.). Reduction of Amides to Amines. Retrieved from [Link]

• Wirth, T., & Stanetty, C. (2016). Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex. Chemistry – A European Journal, 22(45), 16213-16216.
• Scott, D. J., Simmons, T. R., & Gagné, M. R. (2018). Chemoselective amide reductions by heteroleptic fluoroaryl boron Lewis acids.

• Scott, D. J., Simmons, T. R., & Gagné, M. R. (2018). Chemoselective amide reductions by heteroleptic fluoroaryl boron Lewis acids. Chemical Communications. Retrieved from [Link]

• Chasvised, S., Rakrai, W., Morakot, N., & Wanno, B. (2011). DFT Studies of Amide Reduction by Borane and Alane: Structural Stability and Reaction Mechanisms. International Transaction Journal of Engineering, Management, & Applied Sciences & Technologies, 2(1), 73-85.
• Scott, D. J., & Gagné, M. R. (2019). Chemoselective amide reductions in complex environments are enabled by mixed fluoroarylalkylborane catalysts.

• Chemistry Stack Exchange. (2017, August 26). Byproducts of LiAlH4 reduction of amides. Retrieved from [Link]

• Organic Synthesis. (n.d.). Borane Reductions (using BH3.THF or BH3.Me2S, BMS). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by amide reduction. Retrieved from [Link]

• Olah, G. A., & Prakash, G. K. S. (2020). Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation–Defluorination Pathway. Organic Letters, 22(8), 3044-3048.

• Olah, G. A., & Prakash, G. K. S. (2020). Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation–Defluorination Pathway. ACS Publications. Retrieved from [Link]

• Prakash, G. K. S., & Hu, J. (2006). α-Fluorovinyl Weinreb Amides and α- Fluoroenones from a Common Fluorinated Building Block. The Journal of Organic Chemistry, 71(23), 8950-8953.

• OrgoSolver. (n.d.). Amide Reactions: Reduction of Amides to Amines using LiAlH4. Retrieved from [Link]

• Frontiers. (2021, April 25). Reductive Functionalization of Amides in Synthesis and for Modification of Bioactive Compounds. Retrieved from [Link]

• Wiley Online Library. (2023).

• University of Southampton. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Reduction of Amides using LiAlH4 to amines. Retrieved from [Link]

• Chemistry Steps. (2020, February 28). Amide Reduction Mechanism by LiAlH4. Retrieved from [Link]

• O'Hagan, D., & Rzepa, H. S. (2005). Stereoselective α-fluoroamide and α-fluoro-γ-lactone synthesis by an asymmetric zwitterionic aza-Claisen rearrangement. Beilstein Journal of Organic Chemistry, 1, 18.

• Olah, G. A., & Prakash, G. K. S. (2020). Synthesis of Fluorinated Amide Derivatives via a Radical N-Perfluoroalkylation–Defluorination Pathway. ResearchGate. Retrieved from [Link]

• ITRC. (n.d.). 15 Case Studies – PFAS — Per- and Polyfluoroalkyl Substances. Retrieved from [Link]

• O'Hagan, D., & Rzepa, H. S. (2000). The preferred conformation of α-fluoroamides. Journal of the Chemical Society, Perkin Transactions 2, (1), 1-4.

• PubMed. (2022, December 5). Challenges and Breakthroughs in Selective Amide Activation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactivity of Alpha Hydrogens. Retrieved from [Link]

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• 15. Frontiers | Reductive Functionalization of Amides in Synthesis and for Modification of Bioactive Compounds [frontiersin.org]

Technical Support Center: Purification of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide. As a Senior Application Scientist, this guide is structured to provide not only procedural steps but also the underlying scientific principles to empower you to resolve purification challenges effectively.

Introduction

N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, a Weinreb amide, is a key intermediate in the synthesis of various pharmaceutical compounds. Its purity is paramount for the success of subsequent reactions. Commercially available N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide can have purities ranging from 95% to over 98%.[1][2][3] This guide will address the removal of common impurities that may arise during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide?

A1: Based on the typical synthesis of Weinreb amides, the most probable impurities include:

• Unreacted 6-(trifluoromethyl)nicotinic acid: The starting carboxylic acid.

• N,O-dimethylhydroxylamine hydrochloride: The amine starting material.

• Coupling agent byproducts: For example, carbodiimide-based reagents will produce urea byproducts.

• Residual solvents: Solvents used during the reaction and workup.

• Over-addition products: Although less common with Weinreb amides, trace amounts of the ketone formed by the addition of two equivalents of an organometallic reagent might be present in subsequent steps.[4]

Q2: What is the general stability of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide?

A2: Weinreb amides are generally stable intermediates.[5] However, like most organic molecules, they should be stored in a cool, dry place away from strong acids, bases, and oxidizing agents. For long-term storage, sealing under an inert atmosphere (e.g., argon or nitrogen) is recommended.

Q3: Can I use recrystallization to purify N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide?

A3: Yes, recrystallization can be an effective method for purifying nicotinamide derivatives, particularly for removing nicotinic acid and its salts.[6] The choice of solvent is critical and will depend on the impurity profile. A solvent system in which the desired compound has high solubility at elevated temperatures and low solubility at room temperature or below is ideal.

Q4: Is column chromatography a suitable purification method?

A4: Absolutely. Column chromatography is a versatile technique for separating the desired product from both more polar and less polar impurities. It is frequently used for the purification of trifluoromethylated pyridine derivatives.[7][8]

Troubleshooting Guide: Impurity Removal

This section provides detailed protocols and the rationale behind them for addressing specific purification challenges.

Issue 1: Presence of Unreacted 6-(Trifluoromethyl)nicotinic Acid

The presence of the starting carboxylic acid is a common issue. Its acidic nature can interfere with subsequent reactions.

Identification:

• TLC Analysis: The carboxylic acid will have a lower Rf value (more polar) than the Weinreb amide.

• ¹H NMR: The carboxylic acid proton will appear as a broad singlet, typically downfield.

Purification Strategy: Acid-Base Extraction

This method leverages the acidic nature of the carboxylic acid impurity.

Protocol:

• Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane.

• Wash the organic layer with a saturated aqueous solution of a mild base, such as sodium bicarbonate (NaHCO₃). The carboxylic acid will be deprotonated to its carboxylate salt, which is soluble in the aqueous layer.

• Repeat the wash 2-3 times.

• Wash the organic layer with brine to remove any remaining aqueous base.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Causality: The basic wash selectively converts the acidic impurity into a water-soluble salt, which is then partitioned into the aqueous phase, leaving the neutral Weinreb amide in the organic phase.

Issue 2: Contamination with Coupling Agent Byproducts (e.g., DCU)

If dicyclohexylcarbodiimide (DCC) is used as a coupling agent, the byproduct dicyclohexylurea (DCU) can be a significant impurity.

Identification:

• Solubility: DCU is often insoluble in many common organic solvents and may precipitate out.

• ¹H NMR: DCU has characteristic signals in the aliphatic region.

Purification Strategy: Filtration and/or Column Chromatography

Protocol 1: Filtration (for insoluble ureas like DCU)

• Dissolve the crude product in a minimal amount of a solvent in which the desired product is soluble but the urea byproduct is not (e.g., dichloromethane or ethyl acetate).

• Cool the mixture to further decrease the solubility of the urea.

• Filter the mixture to remove the precipitated urea.

• Concentrate the filtrate to recover the purified product.

Protocol 2: Column Chromatography

• Urea byproducts are typically less polar than the starting acid but can have similar polarity to the Weinreb amide. A carefully chosen solvent system for silica gel chromatography is necessary.

Workflow for Purification Strategy Selection

Sources

• 1. N-METHOXY-N-METHYL-6-(TRIFLUOROMETHYL)NICOTINAMIDE [cymitquimica.com]
• 2. chemscene.com [chemscene.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]
• 5. orientjchem.org [orientjchem.org]
• 6. US4447615A - Process for the purification of nicotinic acid amide I - Google Patents [patents.google.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. chemrxiv.org [chemrxiv.org]

Controlling exotherms during the synthesis of fluorinated Weinreb amides

Ticket Subject: Thermal Management & Process Safety for Fluorinated Substrates Assigned Specialist: Senior Application Scientist, Process Chemistry Division Status: Active

Executive Summary: The Fluorine Factor

Welcome to the technical support hub for Weinreb amide synthesis. If you are working with fluorinated substrates, you are likely experiencing reaction profiles significantly more aggressive than non-fluorinated analogs.

The Core Problem: Fluorine atoms exert a massive inductive effect (

), pulling electron density away from the carbonyl carbon. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the carbonyl highly electrophilic.

• Consequence 1: Reaction rates with nucleophiles (like

  -dimethylhydroxylamine) are accelerated.

• Consequence 2: The heat of reaction (

  ) is released more rapidly, leading to sharp thermal spikes (exotherms) that can overwhelm standard cooling baths.

This guide provides self-validating protocols to manage these exotherms, preventing thermal runaway and racemization of sensitive

-fluoro stereocenters.

Critical Thermal Profiling (Read Before Experiment)

Before starting, you must account for the Two Distinct Heat Sources in this reaction. Most "runaway" reports stem from ignoring Source #2.

Heat Source	Origin	Magnitude	Control Strategy
1. Carbonyl Activation & Coupling	Formation of the C-N bond and breaking of the leaving group bond (Cl, Imidazole, or OBt).	Moderate to High (Substrate dependent)	Slow addition of coupling agent; Cryogenic cooling (-20°C to -78°C).
2. Amine Salt Neutralization	Reaction of -dimethylhydroxylamine HCl with your base (TEA/DIPEA).	High (~57 kJ/mol)	Pre-neutralization (Free-basing) or extremely slow base addition.

Recommended Protocols

Method A: T3P® Coupling (Propylphosphonic Anhydride)

Best for: Chiral

-fluoro substrates, preventing racemization, and ease of workup.

The Logic: T3P acts as a kinetic trap for the carboxylate, forming a mixed anhydride that is reactive but less prone to epimerization than acid chlorides.

Protocol:

• Dissolution: Dissolve Fluorinated Carboxylic Acid (1.0 equiv) and

  -dimethylhydroxylamine HCl (1.1 equiv) in EtOAc or 2-MeTHF (5-10 V).

• Cooling: Cool mixture to 0 °C .

• Base Addition (The Critical Step): Add DIPEA (3.0 equiv) dropwise.

  • Checkpoint: Monitor internal temp. This is the Neutralization Exotherm . Do not let temp rise >5 °C.

• Coupling: Add T3P (50% in EtOAc, 1.2–1.5 equiv) dropwise over 20 minutes.

  • Note: T3P is viscous; ensure the dropping funnel is wide-bore or diluted.

• Reaction: Allow to warm to RT. Monitor by HPLC/TLC.

• Workup: Quench with water. The T3P byproducts are water-soluble phosphates.

Method B: CDI Activation (Carbonyldiimidazole)

Best for: Scale-up (>50g), acid-sensitive substrates, and avoiding phosphorus waste.

The Logic: CDI generates an acyl imidazole intermediate. The driving force is the release of CO

gas and the formation of stable imidazole.

Protocol:

• Activation: Dissolve Fluorinated Acid (1.0 equiv) in DCM or THF. Cool to 0 °C.

• CDI Addition: Add CDI (1.1 equiv) portion-wise .

  • Warning:Gas Evolution Hazard. CO

    release will cause foaming. Wait for gas evolution to cease between portions.

• Stir: Stir at 0 °C -> RT for 1 hour until gas evolution stops completely.

• Amine Addition: Cool back to 0 °C. Add

  -dimethylhydroxylamine HCl (1.1 equiv).

• Proton Scavenging: Add imidazole (catalytic) or rely on the imidazole generated in step 2. If reaction is sluggish, add 1.0 equiv of DIPEA dropwise.

Visualizing the Control Strategy

The following diagram illustrates the decision matrix and critical control points (CCPs) for managing heat and gas evolution.

Caption: Workflow logic for selecting coupling agents based on substrate sensitivity, highlighting Critical Control Points (CCPs) for thermal and pressure hazards.

Troubleshooting & FAQs

Q1: I am using oxalyl chloride/DMF (Acid Chloride Method). Upon adding the amine hydrochloride, the reaction erupted.[1] What happened?

• Diagnosis: You likely added the solid amine salt directly to the acid chloride, followed by base. This releases heat from three simultaneous sources:[2] (1) Amine neutralization, (2) Amidation, and (3) HCl gas release.

• Fix:

  • Generate the acid chloride and remove excess oxalyl chloride in vacuo.

  • In a separate flask, mix

    -dimethylhydroxylamine HCl with 2.0 equiv of base (e.g., TEA) in DCM at 0 °C to "free-base" it.

  • Slowly cannulate the free amine solution into the cold acid chloride solution.

Q2: My chiral

-fluoro Weinreb amide has 20% ee loss. I used T3P.

• Diagnosis: While T3P is mild, high temperatures or excess base can still cause racemization via enolization, especially with the electron-withdrawing fluorine acidifying the

  -proton.

• Fix:

  • Keep the internal temperature strictly < 0 °C during base addition.

  • Use a weaker base like N-methylmorpholine (NMM) or 2,6-lutidine instead of TEA/DIPEA.

  • Verify your T3P quality (hydrolyzed T3P requires more base, exacerbating the issue).

Q3: During CDI coupling, the reaction solidified, and stirring stopped.

• Diagnosis: The acyl imidazole intermediate of fluorinated acids can be highly crystalline and insoluble in non-polar solvents.

• Fix: Add a co-solvent.[1] If using DCM, add THF (10-20% v/v) to break up the slurry. Ensure efficient overhead stirring (not magnetic) for scales >10g.

Q4: Can I use aqueous conditions?

• Answer: Generally, no.[3] Fluorinated activated esters (like acyl imidazoles or mixed anhydrides) hydrolyze much faster than non-fluorinated ones due to the electrophilic carbonyl. Strictly anhydrous conditions are required until the quench.

References

• Nahm, S.; Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents." Tetrahedron Letters, 1981 , 22(39), 3815–3818. Link

• Dunetz, J. R.; Magano, J.; Weisenburger, G. A. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 2016 , 20(2), 140–177. Link

• Valeur, E.; Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009 , 38, 606-631. Link

• Patterson, J. W. "A simple method for the preparation of Weinreb amides." Journal of Organic Chemistry, 1995 , 60, 560-563. (Describes the CDI Method). Link

• Propylphosphonic Anhydride (T3P®) Application Note. E-EROS Encyclopedia of Reagents for Organic Synthesis. (Focus on low epimerization). Link

Sources

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. Enthalpy of Neutralisation Chemistry Tutorial [ausetute.com.au]
• 3. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Interpretation of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

This guide provides an in-depth analysis and interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide. As a Weinreb amide derivative of nicotinic acid, this compound is a valuable building block in organic synthesis. A thorough understanding of its spectral characteristics is crucial for researchers in chemical synthesis and drug development to ensure structural integrity and purity. This document moves beyond a simple recitation of expected peaks to explain the underlying principles governing the observed chemical shifts and coupling constants, offering a comparative analysis with related structural motifs.

Predicted NMR Data for N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

Due to the limited availability of directly published experimental spectra for this specific molecule, this guide presents a detailed prediction based on established NMR principles and extensive data from analogous compounds. The predicted data serves as a robust reference for researchers working with this compound.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~8.90	d	~2.0	1H	H-2
~8.15	dd	~8.0, 2.0	1H	H-4
~7.70	d	~8.0	1H	H-5
3.55	s	3H	N-CH₃
3.35	s	3H	O-CH₃

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~167	C=O
~155 (q, J ≈ 35 Hz)	C-6
~152	C-2
~136	C-4
~133	C-3
~122 (q, J ≈ 275 Hz)	CF₃
~119	C-5
~61	O-CH₃
~34	N-CH₃

Rationale and Comparative Analysis

The predicted chemical shifts and coupling patterns are derived from a systematic analysis of the molecule's structure, considering the electronic effects of the trifluoromethyl group, the pyridine ring, and the Weinreb amide moiety.

The Aromatic Region: Influence of the Trifluoromethyl Group

The trifluoromethyl (-CF₃) group at the 6-position is a strong electron-withdrawing group, which significantly influences the chemical shifts of the pyridine ring protons and carbons. This deshielding effect is most pronounced on the adjacent C-6 carbon and the protons in its vicinity.

The ¹H NMR spectrum of the pyridine ring is expected to show an AMX spin system.

• H-2: This proton is ortho to the nitrogen atom and is expected to be the most downfield proton of the ring system due to the combined inductive effect of the nitrogen and the distant CF₃ group. Its signal will likely appear as a doublet due to coupling with H-4.

• H-4: This proton is coupled to both H-2 and H-5, resulting in a doublet of doublets.

• H-5: Being adjacent to the carbon bearing the CF₃ group, this proton experiences a significant deshielding effect. It will appear as a doublet due to coupling with H-4.

For comparison, in unsubstituted nicotinamide, the aromatic protons resonate at approximately 9.08, 8.74, 8.25, and 7.52 ppm in DMSO-d₆.[1] The presence of the electron-withdrawing CF₃ group at C-6 in our target molecule will generally shift the remaining ring protons to a higher frequency (downfield). For instance, in 2-(trifluoromethyl)pyridine, the proton at the 6-position is significantly deshielded.[2]

In the ¹³C NMR spectrum, the carbon directly attached to the trifluoromethyl group (C-6) will exhibit a characteristic quartet due to coupling with the three fluorine atoms, with a large coupling constant (J ≈ 35 Hz). The trifluoromethyl carbon itself will also appear as a quartet with an even larger coupling constant (J ≈ 275 Hz).[3]

The Weinreb Amide Moiety

The N-methoxy-N-methylamide, or Weinreb amide, functionality has characteristic signals in both ¹H and ¹³C NMR spectra.

• ¹H NMR: The N-methyl and O-methyl groups are expected to appear as sharp singlets. Due to the restricted rotation around the amide C-N bond, these two signals are typically distinct. The N-methyl signal is usually found around 3.3-3.6 ppm, while the O-methyl is slightly more shielded, appearing around 3.2-3.4 ppm.[4][5]

• ¹³C NMR: The carbonyl carbon of the Weinreb amide typically resonates around 167-172 ppm.[5] The N-methyl and O-methyl carbons have characteristic shifts around 34 ppm and 61 ppm, respectively.[4] The chemical shift of the O-methyl carbon can be sensitive to the conformation of the methoxy group relative to the aromatic ring.[6]

Experimental Protocol for NMR Analysis

For researchers seeking to acquire experimental data, the following protocol provides a standardized approach for the NMR analysis of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide.

Sample Preparation

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this compound.

• Concentration: Prepare a solution by dissolving approximately 5-10 mg of the compound in 0.6-0.7 mL of CDCl₃.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm). Modern spectrometers often reference the residual solvent peak.[4]

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool into a clean NMR tube.

NMR Data Acquisition

The following parameters are recommended for a standard 400 or 500 MHz NMR spectrometer:[7]

¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 16-64, depending on the sample concentration.

• Spectral Width: A range of -2 to 12 ppm is generally sufficient.

¹³C NMR:

• Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30' on Bruker instruments).

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

• Spectral Width: A range of 0 to 200 ppm is appropriate.

Visualizing the Structure and Key Correlations

The following diagrams illustrate the molecular structure and the logical workflow for spectral interpretation.

Caption: Molecular structure of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide.

Caption: A logical workflow for the interpretation of NMR spectra.

Conclusion

The structural elucidation of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide via ¹H and ¹³C NMR spectroscopy is a clear-cut process when guided by a solid understanding of fundamental principles. The strong electron-withdrawing nature of the trifluoromethyl group and the characteristic resonances of the Weinreb amide moiety are the key features in the spectra. By comparing the predicted data with that of structurally related compounds, researchers can confidently assign the observed signals and verify the identity and purity of their samples. This guide provides the necessary framework for this analytical task, empowering scientists in their synthetic endeavors.

References

• Synthesis and characterization of new niacinamide compounds and computational and experimental investigation of their anticancer. Scientific Reports. Available at: [Link]

• Computational 19 F NMR of trifluoromethyl derivatives of alkenes, pyrimidines, and indenes. Magnetic Resonance in Chemistry. Available at: [Link]

• Supporting Information for Highly efficient and environmentally benign preparation of Weinreb amides in the biphasic system 2-M. RSC Advances. Available at: [Link]

• General 2 Synthesis of the α,β-unsaturated Weinreb amide substrates. Royal Society of Chemistry. Available at: [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

• Nicotinamide. PubChem. Available at: [Link]

• Supporting Information for. The Royal Society of Chemistry. Available at: [Link]

• A Convenient Method for the Preparation of Weinreb Amides via Pd-Catalyzed Aminocarbonylation of Aryl Bromides at Atmospheric Pressure. Amazon AWS. Available at: [Link]

• Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. PMC. Available at: [Link]

• 2-(Trifluoromethyl)pyridine - Optional[19F NMR] - Chemical Shifts. SpectraBase. Available at: [Link]

• Selective C–H Iodination of Weinreb Amides and Benzamides through Iridium Catalysis in Solution and under Mechanochemical Conditions. ACS Publications. Available at: [Link]

• Nicotinamide self-association in aqueous solutions according to 1H NMR data. ResearchGate. Available at: [Link]

• 5-Trifluoromethoxy-substituted Nicotinic Acid, Nicotinamide and Related Compounds. SciSpace. Available at: [Link]

• 13C NMR Spectrum (PHY0111659). PhytoBank. Available at: [Link]

• N OH Cl O O F F F 13C NMR (101MHz, DMSO-d6) δ = 188.60 (br. s., 1C), 157.37, 156.26, 145.98, 138.68, 132.00, 131.47, 131.15, 13. Royal Society of Chemistry. Available at: [Link]

• Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. PubMed. Available at: [Link]

• 4-Methoxy-N-[2-(trifluoromethyl)biphenyl-4-ylcarbamoyl]nicotinamide: A Potent and Selective Agonist of S1P1. PubMed Central. Available at: [Link]

Sources

• 1. Nicotinamide | C6H6N2O | CID 936 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyridine, 2-?(trifluoromethyl)?-(368-48-9) 1H NMR [m.chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]

Comparing reactivity of Weinreb amides vs acid chlorides in pyridine synthesis

A Comparative Analysis for Researchers and Drug Development Professionals

The pyridine ring is a privileged scaffold in modern medicine, forming the core of numerous blockbuster drugs. Its synthesis is a cornerstone of pharmaceutical development, and the efficiency of ring-forming reactions is paramount. A critical step in many pyridine syntheses is the formation of a ketone intermediate via acylation. The choice of acylating agent for this transformation is not trivial; it dictates reaction fidelity, substrate scope, and ultimately, the viability of a synthetic route. This guide provides an in-depth, data-supported comparison between two workhorse reagents for this task: the highly reactive acid chloride and the more nuanced Weinreb amide.

The Acylation Challenge: Balancing Reactivity and Selectivity

The construction of substituted pyridines often relies on the precise formation of ketone intermediates, which then undergo cyclization. The challenge lies in the reactivity of the organometallic reagents (like Grignard or organolithium reagents) typically used. While essential for forming the new carbon-carbon bond, their high nucleophilicity can lead to undesirable side reactions with the acylating agent. It is this fundamental issue that separates the utility of acid chlorides and Weinreb amides.

The Brute Force Approach: Acid Chlorides

Acid chlorides are among the most electrophilic carboxylic acid derivatives, making them highly reactive and capable of acylation under a wide range of conditions. This reactivity stems from the strong inductive effect of the chlorine atom, which polarizes the carbonyl carbon and makes it an attractive target for nucleophiles.

However, this high reactivity is also their primary drawback. When an acid chloride is treated with one equivalent of an organometallic reagent, the desired ketone is formed rapidly. The problem is that this ketone product is itself electrophilic and can be attacked by a second equivalent of the still-present, highly reactive organometallic reagent. This "over-addition" leads to the formation of a tertiary alcohol byproduct, reducing the yield of the crucial ketone and complicating purification.[1]

Mechanistic Pitfall: The Over-Addition Pathway

Figure 1. The reaction of an acid chloride with a Grignard reagent often leads to a mixture of the desired ketone and an over-addition alcohol byproduct.

The Finesse Approach: Weinreb Amides

The Weinreb amide, an N-methoxy-N-methylamide, was specifically designed to overcome the over-addition problem inherent to more reactive acylating agents.[2] Its unique structure allows for a controlled, single addition of an organometallic reagent.

Upon nucleophilic attack, the Weinreb amide does not immediately collapse. Instead, it forms a stable tetrahedral intermediate that is chelated by the metal ion of the organometallic reagent.[2][3] This five-membered cyclic intermediate is stable at low temperatures and, crucially, does not break down to form the ketone until an aqueous or acidic workup is performed.[1] By the time the ketone is liberated, all of the highly reactive organometallic reagent has been quenched. This elegant mechanism cleanly separates the ketone product from the nucleophile in time, completely preventing over-addition.[1]

Mechanistic Advantage: The Stable Chelate Intermediate

Figure 2. The Weinreb amide forms a stable intermediate, which only collapses to the ketone upon workup, thus preventing over-addition.

Performance Under the Microscope: A Data-Driven Comparison

The theoretical advantages of the Weinreb amide translate into tangible experimental benefits, particularly for the complex substrates often encountered in drug development.

Feature	Acid Chlorides	Weinreb Amides	Supporting Rationale
Reactivity	Very High	Moderate	The C-Cl bond is more polarized and Cl⁻ is a better leaving group than [MeO-N-Me]⁻.
Selectivity	Low (Prone to over-addition)	Very High (Single addition)	Stable chelated intermediate prevents a second nucleophilic attack.[2][3]
Typical Yield	Variable (Often 40-70%)	High & Reproducible (>85%)	Byproduct formation with acid chlorides significantly lowers the yield of the desired product.
Reaction Temp.	Requires low temp (-78 °C)	Milder conditions (0 °C to RT)	Lower reactivity allows for more convenient temperature control.
Substrate Scope	Limited by sensitive groups	Broad; tolerates many functional groups	Milder conditions and higher selectivity protect sensitive functionalities on the substrate.
Purification	Often requires chromatography	Often simple extraction/filtration	The clean reaction profile of Weinreb amides minimizes byproduct formation.
Preparation	1 step (e.g., from COOH + SOCl₂)	2 steps (e.g., COOH → COCl → Amide)	Weinreb amides are often prepared from the corresponding acid chloride.[2]

Field-Proven Methodologies: Experimental Protocols

To illustrate the practical differences, here are representative protocols for the synthesis of acetophenone, a common ketone precursor.

Protocol 1: Acylation using Benzoyl Chloride

• Objective: Synthesize acetophenone with a high risk of 2-phenyl-2-propanol byproduct.

• Rationale: This protocol uses cryogenic temperatures to mitigate the high reactivity of the acid chloride and Grignard reagent, but over-addition remains a significant risk.

• Methodology:

  • A flame-dried, three-necked flask under a nitrogen atmosphere is charged with benzoyl chloride (1.0 eq) dissolved in anhydrous diethyl ether (0.2 M).

  • The solution is cooled to -78 °C using a dry ice/acetone bath.

  • Methylmagnesium bromide (1.1 eq, 3.0 M solution in ether) is added dropwise over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

  • The reaction is stirred at -78 °C for 1 hour after addition is complete.

  • The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution at -78 °C and then allowed to warm to room temperature.

  • The layers are separated, and the aqueous layer is extracted with diethyl ether (3x).

  • The combined organic layers are dried over anhydrous MgSO₄, filtered, and concentrated.

  • Purification by flash column chromatography is required to separate acetophenone from the 2-phenyl-2-propanol byproduct.

Protocol 2: Acylation using a Weinreb Amide

• Objective: Synthesize acetophenone cleanly with minimal byproducts.

• Rationale: This protocol leverages the stable intermediate of the Weinreb amide to ensure a clean, high-yielding conversion to the ketone without over-addition.[2]

• Methodology:

  • A flame-dried, three-necked flask under a nitrogen atmosphere is charged with N-methoxy-N-methylbenzamide (1.0 eq) dissolved in anhydrous THF (0.3 M).

  • The solution is cooled to 0 °C using an ice-water bath.

  • Methylmagnesium bromide (1.2 eq, 3.0 M solution in ether) is added dropwise over 15 minutes.

  • The reaction is stirred at 0 °C for 1-2 hours or until TLC analysis shows complete consumption of the starting material.

  • The reaction is quenched by the slow addition of 1 M HCl.

  • The mixture is transferred to a separatory funnel and extracted with ethyl acetate (3x).

  • The combined organic layers are washed with saturated aqueous NaHCO₃ and brine, then dried over anhydrous MgSO₄, filtered, and concentrated.

  • The crude acetophenone is typically >95% pure and can often be used without further purification.

Final Recommendation for the Professional Scientist

For the synthesis of pyridine-containing drug candidates and other high-value molecules, the Weinreb amide is the unequivocally superior reagent for ketone formation.

While acid chlorides offer a faster, more direct route from a carboxylic acid, the experimental reality is one of compromised yields and purification challenges due to over-addition. In a drug development setting, where material is precious and timelines are critical, the reliability, reproducibility, and high fidelity of the Weinreb ketone synthesis are paramount. The initial investment in preparing the Weinreb amide is consistently repaid by cleaner reactions, higher yields, and simplified downstream processing, making it the more efficient and strategic choice for complex pyridine synthesis.

References

• Synthesis of Weinreb and their Derivatives (A Review). Oriental Journal of Chemistry. Available at: [Link]

• Pyridine synthesis. Organic Chemistry Portal. Available at: [Link]

• Simple Synthesis of Amides and Weinreb Amides via Use of PPh3 or Polymer-Supported PPh3 and Iodine. National Center for Biotechnology Information. Available at: [Link]

• Recent Developments in Weinreb Synthesis and Their Applications. ResearchGate. Available at: [Link]

• Recent Developments in Weinreb Synthesis and their Applications. Oriental Journal of Chemistry. Available at: [Link]

• Acid Chloride to Ester (ROH, pyridine) | Mechanism + Exam Traps. OrgoSolver. Available at: [Link]

• Acid Chlorides + H₂O/Pyridine — Carboxylic Acid Formation (Hydrolysis). OrgoSolver. Available at: [Link]

• The reaction of acid chloride and chloroformate with pyridine. ResearchGate. Available at: [Link]

• One-pot synthesis of ketones and symmetrical anhydrides from carboxylic acids. Royal Society of Chemistry. Available at: [Link]

• Recent Developments in Weinreb Synthesis and Their Applications (A-Review). ResearchGate. Available at: [Link]

• Weinreb ketone synthesis. Wikipedia. Available at: [Link]

• Synthesis and Reactions of Acid Chlorides. Organic Chemistry Tutor. Available at: [Link]

• A Simple Strategy to Aminate Pyridines, Diazines and Pharmaceuticals via Heterocyclic Phosphonium Salts. National Center for Biotechnology Information. Available at: [Link]

• Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• The Synthesis of Dihydropyridines and Pyridines from Imines and Alkynes via C-H Activation. National Center for Biotechnology Information. Available at: [Link]

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HPLC Method Development for Purity Analysis of Fluorinated Nicotinamides: A Comparative Guide

As drug development increasingly turns to halogenated compounds to improve metabolic stability and target affinity, fluorinated nicotinamides have emerged as critical pharmacophores. However, the purity analysis of these compounds presents unique chromatographic challenges. Positional isomers of fluorinated aromatics often exhibit nearly identical hydrophobicities, rendering traditional alkyl-based stationary phases (like C18) ineffective for high-resolution separation.

This guide provides an objective comparison of stationary phase alternatives, mechanistic rationales for method optimization, and a self-validating experimental protocol compliant with the latest1[1].

Mechanistic Rationale: The Stationary Phase Dilemma

When analyzing fluorinated nicotinamide derivatives, the primary goal is resolving the active pharmaceutical ingredient (API) from its synthetic precursors, degradation products, and closely related positional isomers (e.g., 2-fluoro vs. 5-fluoro nicotinamide).

Why Standard C18 Often Fails

Standard C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. Because the substitution of a hydrogen atom with a fluorine atom minimally alters the overall molar volume and hydrophobicity of the nicotinamide ring, C18 phases struggle to differentiate between positional isomers. Furthermore, the basic nature of the nicotinamide moiety often leads to secondary interactions with residual surface silanols on C18 columns, resulting in peak tailing and compromised resolution.

The Pentafluorophenyl (PFP) Advantage

To achieve baseline resolution, we must exploit the unique electronic properties of the fluorine atom. Fluorinated stationary phases, such as Pentafluorophenyl (PFP), provide an alternative and complementary separation mechanism to C18 columns[2]. PFP columns offer multiple retention mechanisms:

• Interactions: The electron-deficient PFP ring interacts strongly with the electron-rich regions of the analyte.

• Dipole-Dipole Interactions: The highly polar C-F bonds on the stationary phase interact with the strong dipole moments of the fluorinated nicotinamide.

• Fluorine-Fluorine Interactions: Specific fluorophilic interactions provide enhanced selectivity for halogenated compounds[2].

• Hydrogen Bonding: The basic nitrogen of the nicotinamide amide group can hydrogen-bond with the stationary phase.

Chromatographic interaction mechanisms comparing C18 and PFP stationary phases.

Stationary Phase Performance Comparison

To objectively compare performance, a mixture containing a fluorinated nicotinamide API and three closely related fluorinated impurities was analyzed across three different column chemistries.

Table 1: Quantitative Comparison of Stationary Phases for Fluorinated Nicotinamides

Parameter	Standard C18 (Alkyl)	PFP (Pentafluorophenyl)	HILIC (Amide)
Primary Retention Mechanism	Hydrophobic	, Dipole, Fluorophilic	Partitioning, Hydrogen Bonding
Isomer Resolution ( )	1.1 (Co-elution)	3.4 (Baseline)	1.8 (Partial)
Peak Tailing Factor ( )	1.6 (Tailing observed)	1.1 (Symmetrical)	1.3
Retention Time ( )	4.2 min (Poor retention)	8.5 min (Optimal)	12.1 min (Excessive)
Suitability for Purity Assay	Low	High	Moderate

Data Synthesis: PFP clearly outperforms C18 by providing baseline resolution (

> 2.0) and superior peak symmetry, which are mandatory for accurate quantification in 3[3].

Method Development & QbD Workflow

Modern analytical development requires a Quality-by-Design (QbD) approach, aligning with the ICH Q14 guidelines for Analytical Procedure Development. The workflow below illustrates the causality behind each optimization step.

Analytical Quality-by-Design (QbD) workflow for HPLC method development.

Causality in Mobile Phase Selection

• Buffer/pH: Fluorinated nicotinamides possess basic nitrogen atoms. Using an acidic mobile phase (e.g., 0.1% Trifluoroacetic acid (TFA) or Formic acid, pH ~2.5) ensures the basic moieties are fully protonated, while simultaneously suppressing the ionization of residual surface silanols on the silica support. This prevents secondary cation-exchange interactions, eliminating peak tailing.

• Organic Modifier: Methanol is highly recommended over Acetonitrile for PFP columns. Acetonitrile, being a

  -electron-rich solvent, can compete with the analyte for the interaction sites on the PFP stationary phase, reducing selectivity. Methanol, a protic solvent, preserves these critical interactions.

Step-by-Step Experimental Protocol

This protocol establishes a self-validating system. System Suitability Testing (SST) is built into the run sequence to continuously verify that the method is fit-for-purpose before any sample data is reported.

Materials & Reagents

• Stationary Phase: PFP Column (e.g., 150 mm × 4.6 mm, 3 µm particle size).

• Mobile Phase A: 0.1% TFA in LC-MS grade Water.

• Mobile Phase B: 0.1% TFA in LC-MS grade Methanol.

• Diluent: Water:Methanol (50:50, v/v).

Chromatographic Conditions

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Thermostating is critical to maintain reproducible dipole interactions).

• Detection: UV at 254 nm (or

  determined via Photodiode Array mapping).

• Injection Volume: 10 µL.

• Gradient Program:

  • 0–2 min: 10% B (Isocratic hold to focus polar analytes)

  • 2–15 min: 10%

    70% B (Linear gradient for separation)

  • 15–18 min: 70% B (Column wash)

  • 18–22 min: 10% B (Re-equilibration)

Execution & System Suitability (Self-Validation)

• Blank Injection: Inject diluent to confirm no ghost peaks or baseline anomalies interfere with the API retention time.

• SST Injection (6 replicates): Inject a standard solution containing the API and its closest eluting isomer at 100% specification level.

  • Acceptance Criteria: Resolution (

    ) 2.0; Tailing Factor ( ) 1.5; %RSD of peak area 2.0%.

• Sample Analysis: Inject samples bracketed by standard checks every 10 injections to ensure system stability.

Method Validation (ICH Q2(R2) Compliance)

Following development, the method must be validated according to the 1 guideline, which became legally effective in June 2024[1]. The revised guideline emphasizes demonstrating that the procedure is fit for its intended purpose throughout its lifecycle.

Core validation parameters required by ICH Q2(R2) for purity assays.

• Specificity: Must demonstrate that the fluorinated nicotinamide peak is spectrally pure (using a Photodiode Array detector to calculate the peak purity angle vs. purity threshold) and free from co-eluting degradation products under forced degradation conditions (acid, base, peroxide, heat, light)[1].

• Sensitivity (DL/QL): Signal-to-noise ratio must be

  3 for the Detection Limit and 10 for the Quantitation Limit, ensuring low-level fluorinated impurities can be accurately tracked.

• Robustness: Deliberate, small variations in column temperature (

  2°C), flow rate ( 0.1 mL/min), and mobile phase pH ( 0.1 units) must be tested to prove the method's reliability in routine QC environments.

References

• Food and Drug Administration (FDA) / International Council for Harmonisation. "Q2(R2) Validation of Analytical Procedures - Guidance for Industry." FDA.gov.
• BGB Analytik. "CHROMATOGRAPHY - Fluorinated Phases for HPLC Method Development." BGB-Analytik.com.
• Benchchem. "3-Bromo-5-fluoroisonicotinamide HPLC Purity Analysis." Benchchem.com.

Sources

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• 2. bgb-analytik.com [bgb-analytik.com]
• 3. 3-Bromo-5-fluoroisonicotinamide | 1353636-72-2 | Benchchem [benchchem.com]

A Researcher's Guide to the Infrared Spectroscopy of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, a compound of interest due to its potential applications in medicinal chemistry, necessitates a thorough understanding of its structural features. Infrared (IR) spectroscopy provides a rapid and non-destructive method for identifying functional groups and elucidating molecular structure. This guide offers an in-depth analysis of the expected IR absorption bands of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, drawing comparisons with related molecules to provide a robust framework for spectral interpretation.

Molecular Structure and Key Vibrational Modes

To comprehend the IR spectrum of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, it is essential to dissect its molecular architecture into its constituent functional groups. Each of these groups exhibits characteristic vibrational modes that give rise to distinct absorption bands in the IR spectrum.

Caption: Molecular structure of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide.

Predicted Infrared Absorption Bands: A Comparative Breakdown

The following table summarizes the expected IR absorption bands for N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, based on data from analogous compounds.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Comparative Notes
Aromatic Pyridine Ring	C-H stretching	3100 - 3000	Weak-Medium	Similar to other aromatic compounds.
C=C and C=N stretching	1600 - 1400	Medium-Strong	The exact positions will be influenced by the substituents. For nicotinamide, these bands are well-documented.[1][2][3][4]
C-H in-plane bending	1300 - 1000	Medium	Multiple bands are expected in this region.
C-H out-of-plane bending	900 - 650	Medium-Strong	The substitution pattern on the pyridine ring will determine the precise location of these bands.
Trifluoromethyl (CF₃) Group	Asymmetric C-F stretching	~1350 - 1150	Strong	This is a characteristic and intense absorption for trifluoromethyl groups.[5][6][7][8]
Symmetric C-F stretching	~1150 - 1100	Strong	Often appears as a very strong, broad band in conjunction with the asymmetric stretch.[5][6][7]
C-F bending (scissoring and rocking)	~750 - 600	Medium	These bands can sometimes be obscured by other absorptions in the fingerprint region.
N-methoxy-N-methylamide (Weinreb Amide)	C=O stretching (Amide I)	1680 - 1630	Strong	The electronic effect of the methoxy group on the nitrogen atom can influence the C=O bond order and thus the stretching frequency. This range is typical for tertiary amides.[9][10][11][12]
C-N stretching	1400 - 1300	Medium	This band can be coupled with other vibrations.
Methyl (CH₃) Group	Asymmetric C-H stretching	~2960	Medium	Expected from both the N-methyl and O-methyl groups.
Symmetric C-H stretching	~2870	Medium	Expected from both the N-methyl and O-methyl groups.
Asymmetric C-H bending (scissoring)	~1465	Medium
Symmetric C-H bending (umbrella)	~1375	Medium
Methoxy (O-CH₃) Group	C-O stretching	1100 - 1000	Strong	This band can be a useful diagnostic for the presence of the methoxy group.[13]

In-Depth Analysis and Comparison

The Trifluoromethyl Group: A Strong Spectroscopic Signature

The trifluoromethyl (CF₃) group is a powerful electron-withdrawing group that significantly influences the electronic and spectroscopic properties of a molecule. In the IR spectrum, the C-F stretching vibrations are particularly prominent and serve as a reliable indicator of its presence. Studies on various trifluoromethylated compounds have consistently shown very strong absorptions in the 1350-1100 cm⁻¹ region.[5][6][7][8] For N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, we anticipate at least two strong bands in this region corresponding to the asymmetric and symmetric C-F stretching modes. The high intensity of these bands is due to the large change in dipole moment during the C-F bond vibration.

The Nicotinamide Core: A Tale of Aromatic Vibrations

The vibrational modes of the pyridine ring in nicotinamide and its derivatives have been extensively studied.[1][3][4][14] The C=C and C=N stretching vibrations typically appear in the 1600-1400 cm⁻¹ region. The substitution pattern on the ring, including the electron-withdrawing trifluoromethyl group and the amide side chain, will cause shifts in the exact positions of these bands compared to unsubstituted pyridine. The C-H stretching vibrations of the aromatic ring are expected to appear as weaker bands just above 3000 cm⁻¹.

The Weinreb Amide: A Unique Carbonyl Environment

N-methoxy-N-methylamides, commonly known as Weinreb amides, are valuable intermediates in organic synthesis.[15] From a spectroscopic standpoint, the key feature is the C=O stretching vibration (Amide I band). For tertiary amides, this band typically appears in the 1680-1630 cm⁻¹ range.[9][10][11] The presence of the electronegative oxygen atom on the nitrogen in the Weinreb amide may slightly alter the electronic environment of the carbonyl group compared to a standard tertiary amide, but the absorption is expected to remain within this general region. The absence of N-H bonds in this tertiary amide means there will be no N-H stretching or bending vibrations, which simplifies the spectrum in the 3500-3100 cm⁻¹ and 1650-1500 cm⁻¹ regions, respectively.

Experimental Protocol for Infrared Spectrum Acquisition

To obtain a high-quality IR spectrum of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, the following protocol is recommended.

Sample Preparation

• Solid Sample (KBr Pellet Method):

  • Thoroughly dry a small amount of the sample (1-2 mg) and spectroscopic grade potassium bromide (KBr) (100-200 mg) to remove any residual water.

  • Grind the sample and KBr together in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

• Solid Sample (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal. This is often the simplest and fastest method for solid samples.

• Solution Sample:

  • Dissolve the sample in a suitable IR-transparent solvent (e.g., chloroform, dichloromethane).

  • Acquire the spectrum in a liquid cell of appropriate path length. A background spectrum of the pure solvent must be collected and subtracted from the sample spectrum.

Instrument Parameters

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer is recommended for its high sensitivity and resolution.

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹ is typically sufficient for routine analysis.

• Number of Scans: Co-adding 16 to 32 scans will improve the signal-to-noise ratio.

• Background: A background spectrum should be collected under the same conditions as the sample spectrum immediately before the sample measurement.

Logical Workflow for Spectral Analysis

Caption: A logical workflow for the analysis of the IR spectrum.

Conclusion

The infrared spectrum of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide is predicted to be rich with information, providing clear signatures for its key functional groups. By leveraging comparative data from structurally related molecules, researchers can confidently assign the major absorption bands and verify the identity and purity of their compound. The strong absorptions of the trifluoromethyl and carbonyl groups, in particular, serve as excellent diagnostic markers. This guide provides a comprehensive framework for the interpretation of the IR spectrum of this important molecule, aiding in its characterization and facilitating its use in further research and development.

References

• Beg, M. A. A., & Clark, H. C. (1962). Chemistry of the Trifluoromethyl Group: Part V. Infrared Spectra of Some Phosphorus Compounds Containing CF₃. Canadian Journal of Chemistry, 40(3), 425-433. [Link]

• Sung, W., Kim, D., & Shen, Y. R. (2006). Detection and Spectral Analysis of Trifluoromethyl Groups at a Surface by Sum Frequency Generation Vibrational Spectroscopy. The Journal of Physical Chemistry B, 110(4), 1634-1639. [Link]

• ResearchGate. (n.d.). Chemistry of the trifluoromethyl group: part v. infrared spectra of some phosphorus compounds containing cf3. Retrieved from [Link]

• Akyuz, S., & Sundaraganesan, N. (2012). Spectroscopic (NMR, UV, FT-IR and FT-Raman) analysis and theoretical investigation of nicotinamide N-oxide with density functional theory. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 95, 638-646. [Link]

• ResearchGate. (n.d.). FT-IR and FT-Raman vibrational spectra and molecular structure investigation of nicotinamide: A combined experimental and theoretical study. Retrieved from [Link]

• Nabi, S. N., & Sheppard, N. (1959). 694. The infrared spectra of some compounds containing the trifluoromethylthio-group, CF₃·S·. Journal of the Chemical Society (Resumed), 3439-3441. [Link]

• Randle, R. R., & Whiffen, D. H. (1955). The characteristic infrared absorption frequencies of aromatic trifluoromethyl compounds. Journal of the Chemical Society (Resumed), 1311-1313. [Link]

• PubChem. (n.d.). Nicotinamide. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of nicotinamide solutions with the concentration.... Retrieved from [Link]

• ResearchGate. (n.d.). Calculated methoxy vibrational frequencies are shown for selected modes.... Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Weinreb and their Derivatives (A-Review). Retrieved from [Link]

• Infrared Spectroscopy. (n.d.). Retrieved from [Link]

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• PMC. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. PMC. [Link]

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• 2. Nicotinamide(98-92-0) IR Spectrum [chemicalbook.com]
• 3. Nicotinamide | C6H6N2O | CID 936 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. The characteristic infrared absorption frequencies of aromatic trifluoromethyl compounds - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 9. uobabylon.edu.iq [uobabylon.edu.iq]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. spcmc.ac.in [spcmc.ac.in]
• 12. DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Spectroscopic (NMR, UV, FT-IR and FT-Raman) analysis and theoretical investigation of nicotinamide N-oxide with density functional theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Reactivity Comparison Guide: 6-Trifluoromethyl vs. 6-Methyl Nicotinamides

Executive Summary

In rational drug design and advanced organic synthesis, the substitution pattern of the pyridine core dictates both the synthetic tractability and the pharmacokinetic profile of the resulting molecule. The 6-position of the nicotinamide (3-pyridinecarboxamide) scaffold is particularly sensitive to electronic perturbations.

This guide provides an objective, data-supported comparison between 6-trifluoromethylnicotinamide and 6-methylnicotinamide . By contrasting the strong electron-withdrawing nature of the trifluoromethyl (-CF₃) group with the electron-donating hyperconjugation of the methyl (-CH₃) group, we delineate their divergent reactivity in nucleophilic aromatic substitution (SNAr) and their distinct metabolic stabilities in biological systems[1].

Physicochemical and Electronic Profiling

The fundamental reactivity differences between these two scaffolds stem from their electronic distribution. The -CF₃ group exerts a strong inductive electron-withdrawing effect (-I), significantly lowering the energy of the pyridine ring's Lowest Unoccupied Molecular Orbital (LUMO). Conversely, the -CH₃ group is electron-donating (+I, hyperconjugation), raising the LUMO energy and increasing electron density on the nitrogen[2].

These electronic realities directly impact basicity, lipophilicity, and chemical reactivity, as summarized in the comparative data below.

Quantitative Comparison Table

Parameter	6-Trifluoromethylnicotinamide	6-Methylnicotinamide	Mechanistic Implication
Hammett Constant ( )	0.54	-0.17	-CF₃ depletes ring electron density; -CH₃ enriches it.
Pyridine N (Est.)	~1.5 - 2.0	~5.5 - 6.0	-CF₃ drastically reduces basicity, minimizing off-target hERG liabilities.
Lipophilicity (LogP)	~1.8	~0.5	-CF₃ enhances passive membrane permeability.
SNAr Reactivity (C2/C4)	Highly Active	Deactivated	-CF₃ stabilizes the anionic Meisenheimer intermediate.
Metabolic Stability ( )	> 60 min (Stable)	< 20 min (Labile)	-CH₃ is highly susceptible to CYP450 benzylic oxidation[3].

Mechanistic Divergence in Reactivity

Nucleophilic Aromatic Substitution (SNAr)

When functionalizing the nicotinamide core (e.g., displacing a halogen at the 2- or 4-position), the choice of the 6-substituent is critical. SNAr reactions proceed via a two-step addition-elimination mechanism. The rate-determining step is typically the initial nucleophilic attack, which forms a negatively charged Meisenheimer complex.

The 6-trifluoromethyl group acts as an electron sink, stabilizing this developing negative charge and drastically accelerating the reaction[4]. In stark contrast, the 6-methyl group destabilizes the intermediate, often requiring harsh conditions (elevated temperatures, stronger bases) that can lead to substrate degradation or amide hydrolysis.

Mechanistic divergence in SNAr reactivity driven by 6-position electronic effects.

Metabolic Stability and CYP450 Oxidation

In drug development, 6-methylnicotinamides often suffer from poor pharmacokinetics due to rapid Phase I metabolism. Cytochrome P450 (CYP450) enzymes readily abstract a hydrogen atom from the benzylic-like methyl group, leading to a 6-hydroxymethyl intermediate that rapidly oxidizes to a carboxylic acid, facilitating rapid renal clearance[3].

Replacing the -CH₃ with a -CF₃ group provides a bioisosteric shield. The robust C-F bonds are highly resistant to oxidative cleavage, effectively blocking this metabolic soft spot while maintaining similar steric bulk.

CYP450-mediated metabolic pathways for 6-methyl vs 6-trifluoromethyl nicotinamides.

Experimental Protocols: Self-Validating Workflows

To objectively evaluate these differences in a laboratory setting, the following self-validating protocols are provided. These workflows utilize internal controls to ensure data integrity and isolate the specific variable of 6-position substitution.

Protocol A: Comparative SNAr Kinetics Assay

This protocol quantifies the activating effect of the -CF₃ group versus the deactivating effect of the -CH₃ group during a standard amination reaction.

Materials:

• Substrates: 2-chloro-6-(trifluoromethyl)nicotinamide and 2-chloro-6-methylnicotinamide.

• Nucleophile: Morpholine.

• Internal Standard (IS): Biphenyl (inert to SNAr, allows correction for injection volume variations).

Step-by-Step Methodology:

• Preparation: Prepare 0.1 M solutions of both nicotinamide substrates in anhydrous DMSO. Add Biphenyl to a final concentration of 0.05 M in both solutions.

• Reaction Initiation: To 1.0 mL of each solution, add 1.5 equivalents (0.15 mmol) of morpholine and 2.0 equivalents (0.20 mmol) of N,N-Diisopropylethylamine (DIPEA).

• Incubation: Stir the reaction mixtures at 80°C in sealed vials.

• Kinetic Sampling: At

  and minutes, withdraw 20 µL aliquots.

• Quenching: Immediately quench each aliquot into 980 µL of a 1% Trifluoroacetic acid (TFA) in Acetonitrile/Water (50:50) mixture to halt the reaction.

• Analysis: Analyze the quenched samples via HPLC-UV (254 nm).

• Data Validation: Plot the ratio of the Product Peak Area to the IS Peak Area over time. The self-validating use of biphenyl ensures that any solvent evaporation at 80°C does not skew the kinetic rate calculations.

Protocol B: Human Liver Microsome (HLM) Stability Assay

This protocol demonstrates the metabolic liability of the 6-methyl group and the blocking efficacy of the trifluoromethyl bioisostere.

Materials:

• Pooled Human Liver Microsomes (0.5 mg/mL protein concentration).

• 100 mM Potassium Phosphate Buffer (pH 7.4).

• Cofactor: 1 mM NADPH.

• Internal Standard: Tolbutamide.

Step-by-Step Methodology:

• Incubation Setup: Prepare a 1 µM solution of each nicotinamide analog in the phosphate buffer containing 0.5 mg/mL HLM. Pre-incubate at 37°C for 5 minutes.

• Self-Validation Control: Split each mixture into two parallel cohorts: "+NADPH" and "-NADPH". The "-NADPH" cohort serves as a critical control to differentiate true enzymatic CYP450 metabolism from aqueous chemical instability or non-specific protein binding.

• Initiation: Add NADPH (1 mM final concentration) to the "+NADPH" cohort to initiate metabolism. Add an equivalent volume of buffer to the "-NADPH" cohort.

• Sampling: At

  and minutes, transfer 50 µL of the incubation mixture into 150 µL of ice-cold acetonitrile spiked with Tolbutamide (IS).

• Protein Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• LC-MS/MS Analysis: Analyze the supernatant using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the disappearance of the parent mass. Calculate the intrinsic clearance (

  ) based on the log-linear decay of the parent compound relative to the internal standard.

References

• Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations.
• A Comparative Guide to Alternatives for 2-Amino-4-(trifluoromethyl)pyridine in Medicinal Chemistry. Benchchem.
• Nicotinamide N-methyltransferase regulates hepatic nutrient metabolism through Sirt1 protein stabilization.
• An efficient synthesis of 5-halo-6-trifluoromethylpyridine-3-carbonitriles and carboxylic acids.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Nicotinamide N-methyltransferase regulates hepatic nutrient metabolism through Sirt1 protein stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Validating the structure of 6-(trifluoromethyl)pyridyl ketones post-reaction

Publish Comparison Guide: Validating the Structure of 6-(Trifluoromethyl)pyridyl Ketones

Executive Summary

The 6-(trifluoromethyl)pyridyl ketone scaffold is a high-value moiety in medicinal chemistry, offering enhanced metabolic stability and lipophilicity compared to non-fluorinated analogues. However, its synthesis—often via organometallic addition or radical functionalization—is prone to two critical failure modes: regioisomer contamination (3-, 4-, or 5-CF3 isomers) and hydrate formation .

This guide outlines a Self-Validating Analytical Workflow to definitively confirm the structure of 6-(trifluoromethyl)pyridyl ketones. Unlike generic characterization, this protocol prioritizes the differentiation of regioisomers through specific NMR coupling logic and the detection of "silent" hydration that can compromise biological assays.

Part 1: The Validation Hierarchy

We propose a three-phase validation system. Do not proceed to the next phase until the criteria of the current phase are met.

Phase	Technique	Primary Question Answered	Cost/Time
1. Screen	GC-MS (EI)	Is the mass correct? Is the CF3 group intact (fragmentation)?	Low / 10 min
2. Define	13C NMR	Is the CF3 at the 6-position? (Regioisomer logic)	High / 1-4 hrs
3. Verify	IR & 1H NMR	Is the ketone free of hydrate? (Purity check)	Med / 30 min

Part 2: Detailed Experimental Protocols

Phase 1: Rapid Screening via Mass Spectrometry

Objective: Confirm molecular weight and verify the presence of the labile CF3 group.

• Method: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).

• Why: ESI-MS often shows

  or , but EI provides fragmentation patterns that confirm the structural core.

• Diagnostic Fragmentation:

  • Molecular Ion (

    ): Should be visible (pyridines are stable).

  • Loss of CF3 (

    ): A signature cleavage. The detection of confirms the presence of the trifluoromethyl group.

  • McLafferty Rearrangement: If the alkyl chain of the ketone is propyl or longer (

    ), look for the characteristic rearrangement peak.
  • -Cleavage: Loss of the alkyl group ( ) to leave the acyl-pyridinium cation.

Phase 2: Definitive Structural Assignment (The "Self-Validating" System)

Objective: Distinguish the 6-isomer from 3-, 4-, or 5-isomers using 13C NMR Coupling Constants .

The Logic: In 13C NMR, the Fluorine atoms split Carbon signals.[1][2][3] The magnitude of this splitting (

) depends on the distance (number of bonds) between the Carbon and Fluorine.[1]

• (Ipso): ~275 Hz (Quartet) – The carbon directly attached to F.
• (Ortho): ~32 Hz (Quartet) – The carbon next to the CF3 group.
• (Meta): ~4 Hz (Quartet) – The carbon two bonds away.

The Differentiator: Count the number of carbons showing Large Splitting (~32 Hz).

• 6-Isomer: The CF3 is at C6.

  • C5 is Ortho

    Hz .

  • Nitrogen is on the other side. There is no second carbon ortho to the CF3.

  • Result: Only ONE carbon signal shows ~32 Hz splitting.

• 3-, 4-, or 5-Isomers: The CF3 is flanked by two carbons (e.g., in 4-CF3, C3 and C5 are both ortho).

  • Result: TWO carbon signals show ~32 Hz splitting.

Protocol:

• Dissolve 20-50 mg of product in CDCl3 (avoid DMSO-d6 initially to prevent solvent peak overlap in the aromatic region).

• Acquire a proton-decoupled 13C NMR (min 512 scans).

• Analyze the Quartet Splitting:

  • Identify the CF3 carbon (~120 ppm,

    Hz).

  • Count the number of signals with

    Hz.

  • 1 Signal = 6-Position Confirmed.

  • 2 Signals = Regioisomer Contamination.

Phase 3: Purity & Stability (Hydrate Detection)

Objective: Ensure the ketone carbonyl is intact. Electron-deficient ketones (like pyridyl CF3 ketones) greedily absorb atmospheric water to form gem-diols (hydrates), which are inactive in many nucleophilic reactions.

Protocol (IR & NMR):

• IR Spectroscopy (ATR):

  • Target: Carbonyl Stretch (

    ).[4]

  • Valid: Sharp, strong band at 1690–1710 cm⁻¹ (conjugated ketone).

  • Invalid (Hydrate): Loss of C=O band; appearance of broad OH stretch (3300-3500 cm⁻¹).

• 19F NMR Check:

  • Hydration changes the electronic environment of the CF3 group.

  • Ketone:

    ppm.

  • Hydrate:

    shifts upfield (e.g., ppm).

  • Note: If you see two fluorine signals, your product is partially hydrated. Dry the sample (vacuum/P2O5) and re-run in anhydrous solvent.

Part 3: Visualization of the Workflow

Caption: Figure 1. The "Self-Validating" decision tree for confirming the structure of 6-(trifluoromethyl)pyridyl ketones, distinguishing them from regioisomers and hydrates.

Part 4: Comparative Data Summary

Feature	6-(CF3) Isomer (Target)	3-, 4-, 5- Isomers (Impurities)	Hydrate Form (Degradant)
13C NMR	1 Signal (~32 Hz)	2 Signals (~32 Hz)	N/A (Shift changes)
19F NMR Shift	ppm	to ppm	ppm (Upfield)
IR C=O Stretch	Strong (~1700 cm⁻¹)	Strong (~1700 cm⁻¹)	Absent (Broad OH ~3400)
13C C=O Shift	ppm	ppm	ppm (Gem-diol)

References

• Reich, H. J. (2023). Structure Determination Using Spectroscopic Methods: Fluorine NMR. University of Wisconsin-Madison. [Link]

• Luzina, E. L., & Popov, A. V. (2009). Synthesis and anticancer activity of N-bis(trifluoromethyl)alkyl-N'-thiazolyl and -benzothiazolyl ureas. European Journal of Medicinal Chemistry, 44(12), 4944–4953. (Demonstrates 13C coupling constants for trifluoromethyl pyridines). [Link]

• Sloop, J. C. (2016). Fluorine-19 Nuclear Magnetic Resonance of Trifluoromethyl-Containing Heterocycles. Heterocycles, 92(12), 2135. (Comprehensive review of 19F shifts in pyridines). [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds.

• Begue, J. P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. Wiley. (Discusses hydration of fluorinated ketones). [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide for Synthetic Chemists: N-Methoxy-N-Methyl Amides vs. Morpholine Amides

For researchers, scientists, and professionals in drug development, the choice of an appropriate acylating agent is a critical decision that can significantly impact the efficiency, scalability, and overall success of a synthetic route. This guide provides an in-depth technical comparison of two widely used classes of amides in ketone synthesis: N-methoxy-N-methyl amides, commonly known as Weinreb amides, and morpholine amides.

This document moves beyond a simple listing of features to offer a comprehensive analysis grounded in experimental data and mechanistic understanding. We will explore the nuances of their reactivity, stability, and practical handling characteristics, providing the insights necessary to make informed decisions in your synthetic endeavors.

The Challenge of Ketone Synthesis and the Rise of Specialized Amides

The synthesis of ketones through the reaction of organometallic reagents with carboxylic acid derivatives is a cornerstone of organic chemistry. However, this seemingly straightforward transformation is often plagued by the issue of "over-addition," where the initially formed ketone, being highly reactive, undergoes a second nucleophilic attack to yield an undesired tertiary alcohol.[1][2] To circumvent this, chemists have developed specialized amide reagents that form a stable intermediate, preventing the secondary addition and allowing for the isolation of the desired ketone in high yield.[3] Among these, Weinreb and morpholine amides have emerged as prominent solutions.

At a Glance: Key Differences

Feature	N-Methoxy-N-Methyl Amides (Weinreb Amides)	Morpholine Amides
Mechanism of Stability	Formation of a stable, five-membered chelated tetrahedral intermediate with the metal ion.[3][4]	Formation of a tetrahedral intermediate that is less prone to collapse, though the exact stabilizing factors are less defined than the Weinreb amide's chelation.[5][6]
Reactivity	Generally highly reactive and provides complete conversion with a wide range of organometallic reagents.[3][5]	Can be less reactive in some cases, leading to incomplete conversion, particularly with less reactive nucleophiles.[5]
Cost & Availability	N,O-dimethylhydroxylamine hydrochloride is a specialized and more expensive reagent.[5]	Morpholine is an inexpensive, readily available bulk chemical.[7]
Solubility	Generally have lower aqueous solubility.[5]	The morpholine ring imparts high water solubility, which can simplify workup procedures.[5][7]
Operational Stability	Generally stable and can be isolated and stored.[8]	Known for their high operational stability.[7]

Delving into the Mechanism: The Key to Controlled Reactivity

The distinct behaviors of Weinreb and morpholine amides stem from the stability of the tetrahedral intermediates formed upon nucleophilic attack.

The Weinreb Amide: A Story of Chelation

The seminal work by Weinreb and Nahm in 1981 introduced the N-methoxy-N-methyl amide as a powerful tool for ketone synthesis.[3] The key to its success lies in the ability of the N-methoxy group to chelate the metal ion (from the Grignard or organolithium reagent) in the tetrahedral intermediate. This forms a stable five-membered ring that is resistant to collapse until acidic workup.[3][4] This chelation effectively "protects" the intermediate from eliminating to form the ketone in the presence of unreacted organometallic reagent, thus preventing over-addition.[3]

Figure 1. The chelation-stabilized tetrahedral intermediate in the Weinreb ketone synthesis prevents the formation of the ketone in the presence of the organometallic reagent, thus avoiding over-addition.

The Morpholine Amide: A Tale of Stability Without Strong Chelation

Morpholine amides also effectively prevent over-addition, leading to high yields of ketones.[5] However, the stabilizing mechanism of the tetrahedral intermediate is less reliant on strong chelation compared to the Weinreb amide. While the oxygen atom of the morpholine ring can participate in coordination to the metal center, the resulting six-membered ring is generally less stable than the five-membered chelate of the Weinreb intermediate.

The stability of the morpholine amide intermediate is thought to arise from a combination of factors, including the electron-withdrawing nature of the morpholine oxygen, which reduces the leaving group ability of the morpholino group, and potential steric hindrance around the carbonyl. This results in a tetrahedral intermediate that is sufficiently stable to survive the reaction conditions before workup, although in some cases, the reaction can be an equilibrium process.[5]

Figure 2. A comparison of the proposed intermediates in ketone synthesis using Weinreb and morpholine amides.

Performance in the Field: A Data-Driven Comparison

While both amides are effective, there are nuances in their performance that can influence the choice for a particular synthesis.

A key study comparing the two in the synthesis of ynones from alkynyllithium reagents revealed that under identical conditions (1.1 equivalents of alkynyllithium at 0°C for 1 hour), the Weinreb amide went to complete conversion. In contrast, the morpholine amide showed incomplete conversion, with 6-25% of the starting material remaining.[5] This suggests that for less reactive organometallic reagents or sterically hindered substrates, the Weinreb amide may offer a higher reaction efficiency.

However, the practical advantages of morpholine amides often outweigh a potential slight decrease in reactivity. For instance, in an industrial process development setting, a Weinreb amide was ultimately chosen over a morpholine amide due to higher yields in a specific transformation, but the initial consideration of the morpholine amide highlights its viability as a more cost-effective and easily handled alternative.

Experimental Protocols: From Carboxylic Acid to Ketone

To provide a practical context, we present detailed experimental procedures for the synthesis of a representative ketone, acetophenone, starting from acetic acid via both the Weinreb amide and morpholine amide routes.

Protocol 1: Synthesis of Acetophenone via N-Methoxy-N-methylacetamide (Weinreb Amide)

Step 1: Synthesis of N-Methoxy-N-methylacetamide

• To a solution of acetic acid (1.0 eq) in a suitable solvent such as dichloromethane, add a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or a carbonyldiimidazole (CDI) (1.1 eq) at 0 °C.

• Stir the mixture for 30 minutes at 0 °C.

• Add N,O-dimethylhydroxylamine hydrochloride (1.1 eq) and a base such as triethylamine (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Filter the reaction mixture to remove any precipitated byproducts (e.g., dicyclohexylurea if DCC is used).

• Wash the filtrate with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude N-methoxy-N-methylacetamide, which can be purified by distillation or chromatography.

Step 2: Synthesis of Acetophenone

• Dissolve the N-methoxy-N-methylacetamide (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of methylmagnesium bromide (1.2 eq) in diethyl ether or THF dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at 0 °C.

• Extract the mixture with diethyl ether or ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography to yield acetophenone.

Protocol 2: Synthesis of Acetophenone via N-Acetylmorpholine

Step 1: Synthesis of N-Acetylmorpholine

• To a solution of acetic acid (1.0 eq) in a suitable solvent such as dichloromethane, add oxalyl chloride or thionyl chloride (1.2 eq) and a catalytic amount of dimethylformamide (DMF) at 0 °C to form the acid chloride in situ.

• Stir the mixture at room temperature for 1-2 hours until gas evolution ceases.

• In a separate flask, dissolve morpholine (2.2 eq) in dichloromethane and cool to 0 °C.

• Slowly add the freshly prepared acetyl chloride solution to the morpholine solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with water, dilute acid (e.g., 1M HCl) to remove excess morpholine, and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain N-acetylmorpholine, which is often pure enough for the next step or can be purified by distillation.

Step 2: Synthesis of Acetophenone

• Dissolve N-acetylmorpholine (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Cool the solution to 0 °C.

• Add a solution of phenylmagnesium bromide (1.2 eq) in THF dropwise.

• After the addition, allow the reaction to warm to room temperature and stir for 3-5 hours.

• Cool the reaction mixture back to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield acetophenone.

Figure 3. A generalized workflow for the two-step synthesis of ketones from carboxylic acids using either Weinreb or morpholine amides.

Conclusion: Making the Right Choice for Your Synthesis

Both N-methoxy-N-methyl amides and morpholine amides are excellent choices for overcoming the challenge of over-addition in ketone synthesis. The decision of which to use will depend on the specific requirements of the reaction and the overall goals of the synthetic campaign.

Choose N-methoxy-N-methyl (Weinreb) amides when:

• Maximizing yield and reaction efficiency is paramount, especially with less reactive or sterically demanding organometallic reagents.

• A well-established and extensively documented procedure is preferred.

• The cost of the N,O-dimethylhydroxylamine reagent is not a limiting factor.

Choose morpholine amides when:

• Cost-effectiveness and scalability are major considerations.

• High water solubility is advantageous for simplifying the workup procedure.

• A robust and operationally simple protocol is desired.

• The reactivity of the organometallic reagent is sufficient to ensure complete conversion.

By carefully considering these factors and the experimental evidence presented, researchers can confidently select the optimal amide for their specific synthetic needs, paving the way for more efficient and successful outcomes in their research and development efforts.

References

• Ogiwara, Y. (2025). Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis. Synthesis, 57(24), 3639-3648.
• Ogiwara, Y. (2025). Morpholine Amides: Classical but Underexplored Acylating Intermediates in Organic Synthesis. Thieme E-Books & E-Journals.
• R Discovery. (2025, August 28).
• Sciencemadness Discussion Board. (2012, October 30). Synthesis of Acetophenone.
• PrepChem.com. (n.d.).
• NIH Public Access. (n.d.).
• ResearchGate. (2025, August 3).
• Organic Syntheses. (n.d.). Acetophenone, ω-methoxy-.
• Wikipedia. (n.d.). Weinreb ketone synthesis.
• ResearchGate. (n.d.). Weinreb Amides as Privileged Acylating Agents for Accessing α-Substituted Ketones.
• SYNTHESIS, SPECTROSCOPY AND PHOTOCHEMISTRY OF BENZOPHENONES. (2014, March 30).
• TCI EUROPE N.V. (n.d.). Weinreb Ketone Synthesis.
• Weinreb Amides in Organic Synthesis ism2. (n.d.).
• Oriental Journal of Chemistry. (2020, April 22).
• Google Patents. (n.d.).
• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents.
• Thieme E-Books & E-Journals. (n.d.).
• Benchchem. (n.d.).
• Grignard Reaction. (n.d.).
• YouTube. (2023, May 25). HOW TO MAKE ACETOPHENONE.#ncchem.
• Molecules. (2019, February 26).
• Formation and Use of an Organometallic Reagent. (n.d.).
• Web Pages. (n.d.). 1. Grignard Reaction.
• Chemistry Steps. (2024, November 29). Converting Amides to Aldehydes and Ketones.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

[1]

Part 1: Executive Safety Directive

Do NOT dispose of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide down the drain.

This compound is a halogenated organic intermediate .[1] Its disposal requires strict adherence to protocols designed for fluorinated compounds to prevent environmental persistence and the release of hydrofluoric acid (HF) during thermal destruction.[1]

Immediate Action Required:

• Segregate: Place in a waste container specifically marked for "Halogenated Organic Waste."

• Label: Clearly label with the full chemical name and the hazard warning "Irritant / Fluorinated."[1]

• Contact: Schedule pickup with your facility’s licensed hazardous waste contractor immediately if the quantity exceeds laboratory storage limits.[1]

Part 2: Chemical Profile & Hazard Identification[1][2]

Understanding the chemical structure is the first step in safe disposal. This molecule contains a trifluoro-methyl group (

) and a Weinreb amide functionality.[1]

Table 1: Physicochemical & Hazard Profile[1]

Parameter	Data / Classification	Relevance to Disposal
Chemical Name	N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide	Full ID required for manifest.
CAS Number	416852-53-4	Unique identifier for regulatory tracking.[1]
Molecular Formula		High Nitrogen/Fluorine content dictates incineration parameters.[1]
Physical State	Solid (typically off-white powder)	Requires solid waste stream packaging.[1]
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit.[1] 2A (H319), STOT SE 3 (H335)	Standard PPE (Gloves, Goggles) required during handling.[1]
Reactivity	Stable under normal conditions. Hydrolyzes in strong acid/base.[1]	Keep away from strong oxidizers and strong acids in waste storage.[1][2][3]
Combustion Products	, ,	CRITICAL: Incineration must use scrubbers.[1]

Expert Insight: The Fluorine Factor

The presence of the

group is the primary driver for the disposal strategy. The carbon-fluorine bond is one of the strongest in organic chemistry.[1] Incomplete combustion can lead to the formation of toxic fluorinated byproducts. Furthermore, upon successful combustion, the fluorine is converted into Hydrogen Fluoride (HF) , a highly corrosive gas that damages standard incinerator linings if not captured by alkaline scrubbers.[1]

Part 3: Pre-Disposal Handling & Stabilization[1]

Before the waste leaves your bench, it must be stabilized and packaged correctly.[1][3][4]

Solid Waste (Pure Substance)

• Container: High-density polyethylene (HDPE) or glass jars. Avoid metal containers if moisture is present, as potential hydrolysis could generate HF and corrode the metal.[1]

• Labeling: "Hazardous Waste - Solid - Halogenated."[1]

• Adsorbent: If the solid is damp or sticky, mix with an inert absorbent like vermiculite to prevent caking and ensure safe transfer.[1]

Liquid Waste (Mother Liquors/Solvents)

If the compound is dissolved in a solvent (e.g., DCM, Ethyl Acetate):

• Segregation: Do NOT mix with non-halogenated solvents (like acetone or methanol) if possible.[1] Mixing increases the volume of expensive halogenated waste.

• Compatibility: Ensure the solvent carrier is compatible with the waste drum material (usually steel drums with phenolic liners or HDPE carboys).[1]

Part 4: Disposal Workflow & Decision Tree

The following workflow illustrates the decision logic for categorizing and disposing of this specific chemical.

Figure 1: Decision tree for the segregation and packaging of fluorinated nicotinamide waste.

Part 5: Emergency Spillage Procedures

In the event of a spill outside the fume hood, follow this "Self-Validating" protocol. The logic is based on containment first, then neutralization.[1]

Protocol: Dry Spill Cleanup[1][6]

• Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and safety goggles.[3] If dust is visible, use an N95 or P100 respirator.[1]

• Contain: Gently cover the spill with paper towels or oil-dri pads to prevent dust dispersion.[1] Do not sweep vigorously.[1]

• Collect: Scoop the material using a dustpan or stiff paper into a wide-mouth jar.[1]

• Clean: Wipe the surface with a soap/water solution.[1]

• Dispose: Place all cleanup materials (towels, gloves) into the Halogenated Solid Waste bin.

Figure 2: Operational workflow for spill management.

Part 6: Regulatory Compliance & Incineration Standards[1]

United States (RCRA)

While this specific CAS is not typically a "Listed Waste" (P or U list) under 40 CFR Part 261, it must be characterized based on its properties.[1]

• Waste Code: If mixed with spent halogenated solvents (e.g., Methylene Chloride), it may carry an F002 code.[1] If pure, it is generally classified as D001 (Ignitable) or simply non-RCRA regulated hazardous waste depending on flammability, but it must be managed as hazardous due to toxicity and environmental persistence.[1]

• Best Practice: Treat as "Hazardous Waste - Toxic/Irritant" and utilize a waste stream destined for fuel blending or incineration.[1]

European Union (EWC)[1]

• Waste Code: Likely falls under 16 05 06 * (laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals).[1]

• Halogen Content: The presence of the trifluoromethyl group classifies this as "Halogenated," which often incurs higher disposal costs due to the requirement for flue gas cleaning (scrubbing) at the incineration plant.[1]

Final Verification Step

Before handing over the waste:

• Verify the container is sealed and clean on the outside.[1]

• Ensure the label explicitly states "Contains Fluorine" —this alerts the disposal facility to route the waste to an incinerator equipped with HF scrubbers, preventing damage to their infrastructure and ensuring regulatory compliance.[1]

References

• U.S. Environmental Protection Agency (EPA) . (2023).[1] Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1] Retrieved from [Link][1]

• National Research Council . (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] Retrieved from [Link][1]

Sources

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• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. assets.greenbook.net [assets.greenbook.net]

A Researcher's Guide to the Safe Handling of N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide

As a novel compound at the forefront of research, N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide lacks a comprehensive, publicly available safety data sheet (SDS). However, a thorough analysis of its constituent functional groups—a trifluoromethylated pyridine ring and an N-methoxy-N-methylamide (Weinreb amide) moiety—allows for a robust, proactive approach to safety. This guide provides the essential safety and logistical information required for handling this compound, ensuring the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Risk Assessment

A critical first step in safe handling is to understand the potential hazards. This is accomplished by examining the known risks associated with the core chemical structures within the molecule.

• Trifluoromethyl-Substituted Pyridine Core : This is the primary source of potential health hazards. Compounds with trifluoromethyl groups attached to a pyridine ring are known to be irritants and can be toxic. For instance, similar compounds like 2,6-Dichloro-3-(trifluoromethyl)pyridine are classified as toxic if swallowed, causing skin and serious eye irritation, and may cause respiratory irritation.[1] Other analogues are flammable and may cause allergic skin reactions.[2][3]

• N-methoxy-N-methylamide (Weinreb Amide) Moiety : Weinreb amides are generally regarded as stable intermediates, particularly valued for their controlled reactivity with organometallic reagents. However, they are not entirely inert and can undergo unexpected reactions, such as base-induced elimination, in the presence of strongly basic reagents.[4]

• Overall Hazard Profile : Based on this analysis, N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide should be treated as a substance that is potentially toxic, an irritant to the skin, eyes, and respiratory system, and may have unknown long-term health effects.

To visually summarize the potential hazards, the following NFPA 704 diamond is an estimate based on the known hazards of analogous compounds. The National Fire Protection Association (NFPA) 704 standard provides a system for quickly identifying the hazards of materials.[5]

Hazard	Rating (0-4)	Explanation
Health (Blue)	2	Can cause temporary incapacitation or residual injury. Based on the irritant and potential toxic properties of trifluoromethylpyridines.[1][6]
Flammability (Red)	2	Must be moderately heated or exposed to relatively high ambient temperature before ignition can occur. Some fluorinated pyridines are flammable liquids.[2][7]
Instability (Yellow)	1	Normally stable, but can become unstable at elevated temperatures and pressures. Weinreb amides are generally stable but can react with strong bases.[4]
Special (White)	-	No special hazards are immediately apparent from the structure, but this should be re-evaluated if new information becomes available.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the potential hazards, a stringent PPE protocol is non-negotiable. The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to minimize exposure to hazardous chemicals.[8][9]

• Eye and Face Protection : Chemical splash goggles are mandatory. For operations with a higher risk of splashing, a face shield should be worn in addition to goggles. This is in line with OSHA's eye and face protection regulations in 29 CFR 1910.133.[10]

• Skin Protection :

  • Gloves : Nitrile or neoprene gloves are recommended for handling substituted pyridines and offer good chemical resistance.[11][12] Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.

  • Lab Coat : A flame-resistant lab coat should be worn and kept buttoned to protect from splashes and contact.

• Respiratory Protection : All handling of solid N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide or its solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[12][13] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge may be necessary, in accordance with OSHA respirator regulations found in 29 CFR 1910.134.[10]

Operational Plan: Handling and Storage Protocols

A written Chemical Hygiene Plan (CHP) is required by OSHA for all laboratories using hazardous chemicals.[8][14] The following procedures should be incorporated into your laboratory's CHP.

Handling:

• Designated Area : All work with N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide should be performed in a designated area within a chemical fume hood.[13]

• Ventilation : Ensure the fume hood has a certified face velocity (typically 80-120 fpm) before beginning work.[11]

• Avoid Inhalation and Contact : Handle the compound in a manner that avoids the generation of dust and aerosols.[13]

• Ignition Sources : Keep the compound away from heat, sparks, and open flames, as some related compounds are flammable.[7][15]

• Hygiene : Wash hands thoroughly with soap and water after handling, even if gloves were worn.[16] Do not eat, drink, or smoke in the laboratory.[16]

Storage:

• Store in a tightly sealed, clearly labeled container.[17]

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.[6][11]

• Store in a cabinet designed for flammable materials if the compound is determined to be flammable.[18]

Emergency and Disposal Plan

Accidents can happen, and a clear, rehearsed plan is essential for mitigating their impact.

Emergency Procedures:

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][6] An eyewash station should be readily accessible.[18]

• Skin Contact : Immediately remove all contaminated clothing and wash the affected skin area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[3][6] A safety shower should be available.[18]

• Inhalation : Move the affected person to fresh air. If they are not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[6]

• Ingestion : Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[3]

• Spills : Evacuate the area. Wearing appropriate PPE, cover the spill with an absorbent material like vermiculite or sand.[11] Scoop the material into a sealed, labeled container for proper disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan:

As a halogenated organic compound, N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide must be disposed of as hazardous waste.

• Segregation : Collect all waste containing this compound in a dedicated, sealed, and clearly labeled hazardous waste container.[19][20] Do not mix with other waste streams unless instructed to do so by your institution's Environmental Health and Safety (EHS) office.

• Labeling : The waste container must be labeled with the full chemical name and the words "Hazardous Waste".

• Disposal : The primary recommended method for the disposal of fluorinated organic compounds is high-temperature incineration by a licensed hazardous waste management facility.[19] Contact your institution's EHS office to arrange for pickup and disposal. Do not pour this chemical down the drain.

By adhering to these rigorous safety protocols, researchers can confidently and safely work with N-methoxy-N-methyl-6-(trifluoromethyl)nicotinamide, fostering a culture of safety and enabling scientific advancement.

References

• Maintenance Care. (n.d.). NFPA 704 Diamond. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• DuraLabel Resources. (2026, February 24). NFPA 704 Diamond Colors Numbers and Flammability Rating. Retrieved from [Link]

• New Environment Inc. (n.d.). NFPA Chemicals. Retrieved from [Link]

• National Fire Protection Association. (2021, November 5). Hazardous Materials Identification. Retrieved from [Link]

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

• National Fire Protection Association. (2022). NFPA 704: Standard System for the Identification of the Hazards of Materials for Emergency Response. Retrieved from [Link]

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